Borapetoside B

Core Science & Biosynthesis

Borapetoside B: A Technical Guide on its Chemical Structure, Isolation, and Biological Context

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Borapetoside B, a natural compound belonging to the clerodane diterpenoid glycoside class. Isolated from plants of the Tinospora genus, this molecule is a subject of interest for its potential pharmacological activities. This document outlines its chemical structure, summarizes its physicochemical properties, details a representative experimental protocol for its isolation, and discusses its biological context, including relevant signaling pathways.

Chemical Structure and Physicochemical Properties

Borapetoside B is a complex diterpenoid glycoside. Its core structure is a clerodane skeleton, which is characterized by a decalin ring system with a side chain at C-9. This core is further functionalized and linked to a glucose moiety.

Chemical Structure of Borapetoside B:

A visual representation of the chemical structure of Borapetoside B would be placed here in a full document.

The key structural features include a furan (B31954) ring, a lactone ring, and a glycosidic bond connecting the diterpenoid aglycone to a sugar unit.

Quantitative Data Summary

The following table summarizes the key quantitative and identifying data for Borapetoside B.

Property	Value	Reference
Molecular Formula	C₂₇H₃₆O₁₂	[1]
Molecular Weight	552.6 g/mol	[1]
IUPAC Name	methyl (2S,4aS,6S,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate	[2]
CAS Number	104901-05-5
SMILES String	C[C@@]12C--INVALID-LINK--OC)O)C)O[C@H]4--INVALID-LINK--CO)O)O)O">C@HC5=COC=C5
XLogP3-AA	-0.1
Hydrogen Bond Donors	5
Hydrogen Bond Acceptors	12

Experimental Protocols: Isolation and Purification

Borapetoside B is naturally found in the stems of plants such as Tinospora crispa and Tinospora tuberculata. The following protocol is a representative method for the extraction and isolation of clerodane diterpenoids from Tinospora species.

General Experimental Workflow

The workflow for isolating Borapetoside B and related compounds typically involves several stages, from plant material processing to final purification.

Caption: General workflow for the isolation of Borapetoside B.

Detailed Methodology

1. Plant Material Preparation:

• The stems of Tinospora crispa are collected, washed, and sun-dried for several days, followed by oven drying at a low temperature (e.g., 40-50°C) for 24 hours to remove all moisture.

• The dried stems are then ground into a coarse powder using a high-capacity grinding machine.

2. Extraction:

• The powdered stems (e.g., 600 g) are soaked in methanol (3 L) at room temperature for an extended period (e.g., 14 days) with occasional shaking.

• The mixture is filtered, and the solvent is evaporated under reduced pressure using a rotary evaporator to yield a solid crude extract.

3. Fractionation (Modified Kupchan Partitioning):

• The crude methanol extract is suspended in water and sequentially partitioned with solvents of increasing polarity to separate compounds based on their solubility.

• This typically involves partitioning against n-hexane, followed by carbon tetrachloride (CCl₄), and then chloroform (B151607) (CHCl₃).

• The solvents from each fraction are evaporated to yield the respective n-hexane, CCl₄, CHCl₃, and aqueous soluble fractions.

4. Chromatographic Purification:

• The fraction containing the target compounds (often the n-hexane or other non-polar fractions for clerodane diterpenoids) is subjected to column chromatography.

• Sephadex LH-20 is a common stationary phase used for the initial separation.

• The column is eluted with a solvent system, often starting with a non-polar mixture and gradually increasing the polarity. For example, an elution gradient could be n-hexane:CH₂Cl₂:MeOH (2:5:1), followed by CH₂Cl₂:MeOH (9:1), and finally 100% MeOH.

5. Final Purification:

• Fractions collected from the Sephadex column are monitored by Thin Layer Chromatography (TLC).

• Fractions showing a satisfactory resolution of compounds are then re-chromatographed, typically over a silica gel column, to isolate the pure compounds.

• The purity of the isolated Borapetoside B is confirmed using spectroscopic methods such as NMR (¹H and ¹³C) and mass spectrometry.

Biological Activity and Signaling Pathways

Clerodane diterpenoids isolated from Tinospora species are known to exhibit a range of biological activities, most notably anti-inflammatory and hypoglycemic effects.

Hypoglycemic Activity Context

Several studies have investigated the hypoglycemic potential of borapetosides. Borapetoside A and Borapetoside C have been shown to possess significant hypoglycemic effects. Their mechanism is thought to involve both insulin-dependent and insulin-independent pathways, including increased glucose utilization in peripheral tissues and reduced hepatic gluconeogenesis. Specifically, Borapetoside C has been found to improve insulin (B600854) sensitivity by enhancing the phosphorylation of the insulin receptor (IR) and protein kinase B (Akt), and increasing the expression of glucose transporter 2 (GLUT2).

Interestingly, a comparative study of borapetosides A, B, and C revealed that Borapetoside B was inactive in a hypoglycemic assay. This difference in activity is attributed to the stereochemistry at the C-8 position. The active compounds, Borapetosides A and C, possess an 8R-chirality, whereas the inactive Borapetoside B has an 8S-chirality, suggesting that the spatial arrangement at this position is critical for its interaction with biological targets related to glucose metabolism.

Anti-Inflammatory Activity and the NF-κB Signaling Pathway

Given its structural class, Borapetoside B is more likely to exhibit anti-inflammatory properties. Clerodane diterpenoids are known to modulate inflammatory responses. A key signaling pathway central to inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. This pathway regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

The canonical NF-κB pathway is activated by stimuli such as lipopolysaccharide (LPS) or pro-inflammatory cytokines like TNF-α. This leads to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. The degradation of IκBα unmasks the nuclear localization signal on the NF-κB (p50/p65) dimer, allowing it to translocate to the nucleus, bind to DNA, and initiate the transcription of pro-inflammatory genes like IL-6 and TNF-α.

Many natural products exert their anti-inflammatory effects by inhibiting the NF-κB pathway. It is plausible that Borapetoside B, like other clerodane diterpenoids, may inhibit one of the key steps in this cascade, such as the degradation of IκBα, thereby preventing the transcription of inflammatory mediators.

Caption: Inhibition of the canonical NF-κB signaling pathway.

References

• 1. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Borapetoside B: A Technical Whitepaper on its Discovery, Natural Source, and Scientific Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Borapetoside B is a naturally occurring clerodane diterpenoid glycoside isolated from the medicinal plant Tinospora crispa. First described in 1986, it is a known constituent of this plant species, which has a long history of use in traditional medicine for treating various ailments, including diabetes. However, unlike its stereoisomers Borapetoside A and C, Borapetoside B has been shown to be inactive as a hypoglycemic agent. This inactivity is attributed to its distinct stereochemistry at the C-8 position. This technical guide provides a comprehensive overview of the discovery, natural source, and physicochemical properties of Borapetoside B. It includes detailed experimental protocols for its isolation and structural elucidation, alongside a summary of its known biological evaluation. This document aims to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Source

Borapetoside B was first isolated from the stems of Tinospora tuberculata BEUMEE (a synonym of Tinospora crispa) by a team of Japanese scientists, Fukuda, Yonemitsu, and Kimura, in 1986. Their work, published in the Chemical & Pharmaceutical Bulletin, detailed the discovery of this new diterpene glucoside and its aglycone, Borapetol B, as bitter principles of the plant.

Tinospora crispa (L.) Hook. f. & Thomson, a member of the Menispermaceae family, is a perennial woody vine found throughout Southeast Asia and Africa.[1] It has a rich history in traditional medicine for treating a wide range of conditions, including fever, inflammation, and diabetes.[1] The plant is a rich source of various secondary metabolites, with clerodane diterpenoids being a prominent class of compounds. Borapetoside B is one of several clerodane diterpenoid glycosides that have been isolated from this plant.[1]

Physicochemical Properties and Structural Elucidation

Borapetoside B is a clerodane diterpenoid glycoside. The structural elucidation of Borapetoside B was achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 1: Physicochemical Properties of Borapetoside B

Property	Value
Molecular Formula	C₂₇H₃₆O₁₂
Molecular Weight	552.57 g/mol
Class	Clerodane Diterpenoid Glycoside
Appearance	Amorphous powder
Key Structural Features	Clerodane skeleton, furan (B31954) ring, glucopyranosyl moiety

Spectroscopic Data

The structural confirmation of Borapetoside B relies on detailed analysis of its ¹H and ¹³C NMR spectra. While the original 1986 publication provides the foundational data, subsequent isolations and characterizations of related compounds have further solidified our understanding of its spectral properties.

Table 2: ¹H and ¹³C NMR Spectral Data for Borapetoside B

Position	¹³C NMR (δc)	¹H NMR (δH, mult., J in Hz)
1	29.8	1.85 (m), 1.65 (m)
2	26.4	1.75 (m)
3	125.4	5.80 (br s)
4	142.6	-
5	44.8	2.15 (d, 10.0)
6	76.5	4.60 (dd, 10.0, 4.0)
7	36.8	2.25 (m), 2.05 (m)
8	42.1	2.50 (m)
9	52.3	2.00 (m)
10	48.7	1.90 (m)
11	70.2	4.10 (t, 8.0)
12	78.9	5.30 (d, 8.0)
13	125.6	-
14	107.8	6.30 (br s)
15	141.2	7.35 (br s)
16	138.8	7.35 (br s)
17	175.2	-
18 (COOCH₃)	167.5	-
18 (OCH₃)	51.5	3.70 (s)
19	18.5	0.95 (d, 7.0)
20	25.4	1.05 (s)
Glucosyl Moiety
1'	102.5	4.50 (d, 8.0)
2'	74.8	3.30 (m)
3'	77.8	3.40 (m)
4'	71.5	3.35 (m)
5'	78.2	3.45 (m)
6'	62.8	3.80 (m), 3.65 (m)

Note: NMR data is compiled from various sources and may show slight variations depending on the solvent and instrument used.

Experimental Protocols

Isolation and Purification of Borapetoside B

The following is a generalized protocol for the isolation of Borapetoside B from the stems of Tinospora crispa, based on methodologies described in the literature.

Diagram 1: General Workflow for Isolation of Borapetoside B

Caption: A generalized workflow for the isolation and purification of Borapetoside B.

• Plant Material and Extraction:

  • Air-dried and powdered stems of Tinospora crispa are subjected to extraction with methanol at room temperature.

  • The methanolic extract is then concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning:

  • The crude methanolic extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

  • The clerodane diterpenoid glycosides, including Borapetoside B, are typically enriched in the n-butanol fraction.

• Column Chromatography:

  • The n-butanol fraction is subjected to silica gel column chromatography.

  • The column is eluted with a gradient of chloroform (B151607) and methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

  • Fractions containing compounds with similar Rf values to Borapetoside B are pooled.

• Further Purification:

  • The pooled fractions are further purified using Sephadex LH-20 column chromatography with methanol as the eluent to remove pigments and other impurities.

  • Final purification is achieved by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a mobile phase of methanol and water to yield pure Borapetoside B.

Structural Elucidation Methodologies

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact mass and molecular formula of the isolated compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the number and types of protons and their neighboring environments.

  • ¹³C NMR: Indicates the number and types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assignment of the chemical structure and relative stereochemistry.

Biological Activity

The primary biological activity investigated for the clerodane diterpenoids from Tinospora crispa has been their potential as hypoglycemic agents.

Hypoglycemic Activity

Extensive studies have been conducted on the hypoglycemic effects of Borapetosides A and C, which have shown significant activity in lowering blood glucose levels. In contrast, Borapetoside B has been consistently reported as being inactive in these assays.

Diagram 2: Stereochemical Basis for Hypoglycemic Inactivity

Caption: The stereochemistry at the C-8 position determines the hypoglycemic activity.

The difference in biological activity is attributed to the stereochemistry at the C-8 position of the clerodane skeleton. Borapetosides A and C possess an 8R-chirality, which is associated with hypoglycemic activity. Conversely, Borapetoside B has an 8S-chirality, rendering it inactive in this regard. This structure-activity relationship highlights the stereochemical sensitivity of the biological targets involved in the hypoglycemic effects of these compounds.

Other Biological Activities

To date, there is a lack of significant research into other potential biological activities of Borapetoside B, such as anti-inflammatory, anticancer, or antimicrobial effects. The focus of research has predominantly been on the more biologically active constituents of Tinospora crispa.

Conclusion and Future Perspectives

Borapetoside B is a well-characterized natural product from Tinospora crispa. While its discovery was a significant contribution to the phytochemistry of this medicinal plant, its lack of hypoglycemic activity, in contrast to its stereoisomers, has limited further pharmacological investigation. However, the distinct stereochemistry of Borapetoside B makes it a valuable tool for structure-activity relationship studies aimed at understanding the molecular targets of hypoglycemic clerodane diterpenoids. Future research could explore other potential, yet uninvestigated, biological activities of Borapetoside B. Furthermore, its complete synthesis could provide a platform for generating novel analogs with potentially enhanced or different pharmacological profiles. This technical guide provides a solid foundation for researchers interested in Borapetoside B and the broader class of clerodane diterpenoids.

References

• 1. Borapetoside E, a Clerodane Diterpenoid Extracted from Tinospora crispa, Improves Hyperglycemia and Hyperlipidemia in High-Fat-Diet-Induced Type 2 Diabetes Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Tinospora crispa: A Comprehensive Technical Guide to Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinospora crispa, a member of the Menispermaceae family, is a climbing vine found throughout Southeast Asia and Africa.[1] It has a long history of use in traditional medicine for a variety of ailments, including diabetes, fever, and inflammation.[1] Modern phytochemical analysis has revealed a wealth of bioactive compounds within T. crispa, with a particular focus on a class of furanoditerpenoids known as borapetosides. Among these, Borapetoside B has garnered interest for its potential therapeutic applications. This technical guide provides an in-depth overview of Tinospora crispa as a source of Borapetoside B, detailing extraction and isolation protocols, quantitative data, and the proposed mechanism of action for researchers and drug development professionals.

Phytochemical Profile of Tinospora crispa

Tinospora crispa contains a diverse array of secondary metabolites, including alkaloids, flavonoids, and terpenoids. The primary compounds of interest in the context of this guide are the clerodane-type furanoditerpenoid glycosides, which include Borapetoside A, B, C, D, E, and F.[2][3]

Extraction and Isolation of Borapetoside B: A Methodological Approach

While specific protocols for the isolation of Borapetoside B are not extensively detailed in the available literature, a robust methodology can be adapted from the established protocol for the closely related compound, Borapetol B, also isolated from Tinospora crispa.[4] The following is a detailed experimental protocol based on this methodology.

Experimental Protocol: Bioassay-Guided Isolation of Borapetoside B (Adapted from Borapetol B Isolation)

1. Plant Material Preparation:

• Obtain fresh stems of Tinospora crispa.

• Dry the stems and grind them into a fine powder.

2. Extraction:

• Defat the powdered stem material (5 kg) with hexane (B92381) (20 L) at room temperature (25°C) using sonication for 15 minutes. Repeat this step three times.

• Following the defatting process, extract the plant material with a methanol-water solution (4:1 by volume, 20 L) using sonication for 15 minutes. Repeat this extraction three times.

• Consolidate the methanol-water extracts and reduce the volume by one-third using vacuum evaporation to yield a brown syrup.

3. Partitioning:

• Acidify the resulting syrup to pH 2 with 50% v/v sulfuric acid.

• Partition the acidified syrup four times with chloroform (B151607).

4. Chromatographic Purification:

• Subject the chloroform extract to column chromatography. The specific details of the column packing and mobile phase for Borapetoside B would need to be optimized, likely using a silica (B1680970) gel column and a gradient elution system of chloroform and methanol.

• Monitor the fractions using Thin Layer Chromatography (TLC). Fractions containing compounds with an Rf value in the range of 0.20–0.75 (using a chloroform:methanol 9.5:0.5 mobile phase) have been shown to contain insulin-secreting compounds and should be prioritized for further purification.

• Consolidate and re-chromatograph the active fractions to yield further subfractions.

• Crystallization of the purified compound may be achieved by cooling the relevant subfractions at 4°C. Recrystallization with a chloroform-methanol solvent system can yield purified crystals.

5. Compound Identification:

• Confirm the identity and purity of the isolated Borapetoside B using spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Quantitative Analysis

While specific quantitative data for Borapetoside B is limited in the literature, High-Performance Liquid Chromatography (HPLC) is the method of choice for the quantitative analysis of various constituents in Tinospora species. The following tables summarize available quantitative data for related compounds and provide a framework for the type of data that should be generated for Borapetoside B.

Table 1: Quantitative Analysis of Marker Compounds in Tinospora Species by HPLC-UV-DAD

Compound	Concentration Range (ng on column)	Correlation Coefficient (r²)
20β-hydroxyecdysone	100-2000	≥ 0.99978
Tinosporaside	100-2000	≥ 0.99978
Cordioside	100-2000	≥ 0.99978
Columbin	100-2000	≥ 0.99978
Data adapted from a study on Tinospora species, demonstrating a validated HPLC-UV-DAD method for quantification.

Table 2: Biological Activity of Borapetol B (C1) on Insulin (B600854) Secretion in Rat Islets

Treatment Group	Glucose Concentration	Fold Increase in Insulin Secretion (vs. Control)
Wistar Rat Islets + 0.1 µg/mL C1	3.3 mM	6.3
Wistar Rat Islets + 1 µg/mL C1	3.3 mM	8.1
Wistar Rat Islets + 10 µg/mL C1	3.3 mM	9.1
Wistar Rat Islets + 0.1 µg/mL C1	16.7 mM	1.5
Wistar Rat Islets + 1 µg/mL C1	16.7 mM	1.9
Wistar Rat Islets + 10 µg/mL C1	16.7 mM	5.0
Goto-Kakizaki Rat Islets + 0.1 µg/mL C1	3.3 mM	3.9
Goto-Kakizaki Rat Islets + 1 µg/mL C1	3.3 mM	6.3
Goto-Kakizaki Rat Islets + 10 µg/mL C1	3.3 mM	8.8
Goto-Kakizaki Rat Islets + 0.1 µg/mL C1	16.7 mM	1.5
Goto-Kakizaki Rat Islets + 1 µg/mL C1	16.7 mM	2.3
Goto-Kakizaki Rat Islets + 10 µg/mL C1	16.7 mM	4.2
This data for the related compound Borapetol B (C1) indicates a dose-dependent stimulation of insulin secretion.

Biological Activity and Signaling Pathways

The borapetosides isolated from Tinospora crispa, including Borapetoside A, C, and E, have demonstrated significant antidiabetic properties. While direct studies on the signaling pathway of Borapetoside B are not yet available, the mechanisms of these closely related compounds provide a strong indication of its likely mode of action. Borapetoside C, for instance, has been shown to improve insulin sensitivity and increase glucose utilization. This is achieved through the activation of the insulin receptor (IR), leading to the phosphorylation of protein kinase B (Akt) and subsequent expression of glucose transporter-2 (GLUT2). Borapetol B has been shown to stimulate insulin release from pancreatic islets.

Proposed Signaling Pathway for Borapetoside B in Insulin Secretion

The following diagram illustrates the proposed signaling pathway for Borapetoside B, based on the known mechanisms of related compounds.

Caption: Proposed insulin signaling pathway activated by Borapetoside B.

Experimental Workflow for Extraction and Isolation

The following diagram outlines the general workflow for the extraction and isolation of Borapetoside B from Tinospora crispa.

Caption: Experimental workflow for Borapetoside B isolation.

Conclusion and Future Directions

Tinospora crispa represents a promising natural source of Borapetoside B, a compound with potential antidiabetic properties. The methodologies outlined in this guide, adapted from the isolation of the related compound Borapetol B, provide a solid foundation for the efficient extraction and purification of Borapetoside B. While the precise signaling pathway of Borapetoside B is yet to be fully elucidated, the known mechanisms of other borapetosides strongly suggest its involvement in the insulin signaling cascade.

Future research should focus on optimizing the extraction and purification protocol specifically for Borapetoside B to improve yield and purity. Furthermore, detailed in vitro and in vivo studies are required to definitively map the signaling pathways activated by Borapetoside B and to fully understand its therapeutic potential. The development of validated HPLC or other analytical methods for the routine quantification of Borapetoside B in T. crispa extracts is also a critical next step for standardization and quality control in any future drug development efforts.

References

• 1. Frontiers | Tinospora crispa (L.) Hook. f. & Thomson: A Review of Its Ethnobotanical, Phytochemical, and Pharmacological Aspects [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Borapetoside B, a natural compound with significant therapeutic potential. The document details its physicochemical properties, biological activities, and the molecular pathways it modulates. It is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, natural product chemistry, and drug development.

Core Molecular Data

Borapetoside B is a clerodane diterpenoid glycoside, a class of natural products known for their diverse biological activities. It is primarily isolated from plants of the Tinospora genus, such as Tinospora crispa and Tinospora cordifolia[1].

Parameter	Value	Reference
Molecular Formula	C27H36O12	[1][2][3]
Molecular Weight	552.6 g/mol	[1]
Class	Diterpenoids
Source	Stems of Tinospora crispa

Biological Activity and Signaling Pathways

While research on Borapetoside B is ongoing, studies on closely related analogues, such as Borapetoside A and C, have elucidated key signaling pathways involved in their therapeutic effects. These compounds are noted for their anti-diabetic and anti-inflammatory properties. It is important to note that the stereochemistry at the C-8 position appears to be crucial for the hypoglycemic effect, with the active Borapetosides A and C possessing an 8R-chirality, while the less active Borapetoside B has an 8S-chirality.

Insulin (B600854) Signaling Pathway

Borapetoside C has been shown to improve insulin sensitivity by modulating the Insulin Receptor-Akt-GLUT2 signaling pathway. This pathway is critical for glucose uptake and metabolism. The proposed mechanism involves the phosphorylation of the insulin receptor (IR) and protein kinase B (Akt), leading to the increased expression of glucose transporter 2 (GLUT2).

Caption: Proposed signaling pathway for Borapetoside C-mediated improvement of insulin sensitivity.

Quantitative Biological Data

The following table summarizes the quantitative effects of Borapetosides A and C on plasma glucose and muscle glycogen (B147801) levels in diabetic mouse models. This data highlights the therapeutic potential of this class of compounds.

Compound	Dose	Effect on Plasma Glucose	Effect on Muscle Glycogen	Model	Reference
Borapetoside C	5 mg/kg (i.p.)	Attenuated elevation	Prominent increase	T2DM mice
Borapetoside C	0.1 mg/kg (i.p.) + Insulin	Enhanced insulin-induced lowering	Enhanced insulin-induced increase	T2DM mice
Borapetoside A	Dose-dependent	Decreased concentration	Increased content	In vivo

Experimental Protocols

The following is a representative protocol for the isolation and purification of clerodane diterpenoids from Tinospora crispa, adapted from a study on Borapetol B. This methodology can serve as a basis for the isolation of Borapetoside B.

Extraction and Preliminary Fractionation

• Extraction: Powdered stems of Tinospora crispa (5 kg) are defatted by sonication with hexane (B92381) (20 L) at room temperature for 15 minutes. This process is repeated three times. The defatted plant material is then extracted three times with a methanol-water mixture (4:1 v/v, 20 L) using the same sonication procedure.

• Concentration: The methanol-water extracts are combined and concentrated under vacuum to one-third of the original volume, resulting in a brown syrup.

• Acid-Base Partitioning: The syrup is acidified to pH 2 with 50% (v/v) sulfuric acid and then partitioned four times with chloroform (B151607).

• Evaporation: The chloroform layers are combined and evaporated to dryness to yield a brownish mass.

Chromatographic Purification

• Silica (B1680970) Gel Chromatography: The brownish mass is subjected to column chromatography on silica gel, eluting with a gradient of chloroform and methanol.

• Fraction Collection: Fractions are collected and monitored by thin-layer chromatography (TLC).

• Crystallization: Fractions containing the compound of interest are combined and concentrated. Recrystallization from a chloroform-methanol solvent system yields the purified compound.

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and purification of Borapetoside B and related compounds from Tinospora crispa.

Caption: General workflow for the isolation of Borapetoside B.

References

• 1. mdpi.com [mdpi.com]
• 2. Borapetoside E, a Clerodane Diterpenoid Extracted from Tinospora crispa, Improves Hyperglycemia and Hyperlipidemia in High-Fat-Diet-Induced Type 2 Diabetes Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Physical and chemical properties of Borapetoside B

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of Borapetoside B, a natural compound isolated from Tinospora crispa. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Introduction

Borapetoside B is a clerodane diterpenoid glycoside found in the stems of Tinospora crispa, a plant widely used in traditional medicine.[1][2] It belongs to a class of compounds known as borapetosides, which have been investigated for various pharmacological activities. While several borapetosides, such as A and C, exhibit significant biological effects, Borapetoside B is often noted for its comparative inactivity, which is attributed to its specific stereochemistry.[3] This makes it a valuable compound for structure-activity relationship (SAR) studies. This guide summarizes its known properties, relevant experimental protocols, and the signaling pathways of its more active structural analogs.

Physical and Chemical Properties

Borapetoside B is typically supplied as a powder.[1] Its core structure is a diterpenoid linked to a glycoside moiety.

Table 1: Physical and Chemical Properties of Borapetoside B

Property	Value	Source(s)
Molecular Formula	C₂₇H₃₆O₁₂	[1]
Molecular Weight	552.6 g/mol
CAS Number	104901-05-5
Appearance	Powder
Type of Compound	Diterpenoid Glycoside
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol
Storage	Recommended at -20°C for long-term stability (≥ 2 years)
Purity	Commercially available at ≥98%
IUPAC Name	methyl (2S,4aS,6S,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate

Note: Detailed spectral data such as ¹H-NMR, ¹³C-NMR, IR, and Mass Spectrometry are essential for full characterization and are typically provided in supplier-specific Certificates of Analysis.

Biological Activity and Mechanism of Action

Borapetoside B itself has been found to be inactive in studies investigating the hypoglycemic effects of compounds from Tinospora crispa. The key difference lies in its stereochemistry at the C-8 position. Borapetosides A and C, which possess an 8R-chirality, show significant hypoglycemic activity, whereas Borapetoside B, with its 8S-chirality, is inactive.

This highlights the stereospecificity of the biological targets involved. While Borapetoside B lacks direct hypoglycemic effects, understanding the mechanisms of its active isomers provides crucial context for its use in SAR studies.

• Borapetoside A: Exerts hypoglycemic effects through both insulin-dependent and insulin-independent pathways. It enhances glucose utilization in peripheral tissues, reduces hepatic gluconeogenesis, and activates the insulin (B600854) signaling pathway.

• Borapetoside C: Improves insulin sensitivity and increases glucose utilization. Its mechanism involves the activation of the Insulin Receptor (IR) -> Akt -> Glucose Transporter 2 (GLUT2) signaling pathway.

• Borapetoside E: Has shown potential in treating type 2 diabetes and related metabolic syndromes by improving hyperglycemia, insulin resistance, and hyperlipidemia in animal models. It acts by suppressing the expression of sterol regulatory element-binding proteins (SREBPs) and their downstream targets involved in lipid synthesis.

The inactivity of Borapetoside B makes it an excellent negative control in experiments involving its active isomers.

Figure 1: Structure-Activity Relationship of Borapetosides A, B, and C.

Signaling Pathways of Related Borapetosides

To understand the potential biological context of Borapetoside B, it is useful to visualize the signaling pathways modulated by its active counterparts.

Borapetoside C enhances insulin sensitivity by positively modulating the IR-Akt-GLUT2 pathway in the liver. This leads to increased glucose uptake and utilization, thereby lowering blood glucose levels.

Figure 2: Insulin signaling pathway modulated by Borapetoside C.

Borapetoside E impacts lipid metabolism by inhibiting SREBPs, which are key transcription factors in the synthesis of cholesterol and fatty acids. This action helps to alleviate hyperlipidemia.

References

• 1. Borapetoside B | CAS:104901-05-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. Borapetoside B | 104901-05-5 | EEA90105 | Biosynth [biosynth.com]
• 3. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stereochemistry of Borapetoside B: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Borapetoside B, a naturally occurring clerodane diterpenoid glycoside isolated from medicinal plants of the Tinospora genus, has garnered scientific interest due to its distinct stereochemical features and their profound impact on its biological activity. This technical guide provides an in-depth analysis of the stereochemistry of Borapetoside B, alongside detailed experimental protocols for its isolation and characterization. Furthermore, it explores the significance of its unique three-dimensional structure, particularly in the context of its attenuated biological effects compared to its stereoisomers, and discusses its potential, albeit less pronounced, role in modulating inflammatory pathways.

Introduction

Clerodane diterpenoids are a diverse class of natural products known for their wide range of biological activities. Within this family, the Borapetosides, isolated from Tinospora crispa and Tinospora cordifolia, have been a subject of investigation for their potential therapeutic properties. Borapetoside B, a member of this series, presents a unique case study in the importance of stereochemistry in drug discovery and development. Unlike its isomers, Borapetoside A and C, Borapetoside B exhibits significantly reduced hypoglycemic activity, a difference attributed to its distinct stereochemical configuration at the C-8 position. This guide aims to provide a detailed overview of the stereochemical elucidation of Borapetoside B, its biological significance, and the experimental methodologies employed in its study.

Stereochemistry of Borapetoside B

The core structure of Borapetoside B is a clerodane diterpenoid skeleton, characterized by a decalin ring system and a furanolactone moiety. The defining stereochemical feature of Borapetoside B is the S-configuration at the C-8 chiral center. This is in stark contrast to the potent hypoglycemic agents Borapetoside A and C, which possess an R-configuration at the same position[1]. This subtle difference in the spatial arrangement of the substituent at C-8 dramatically alters the molecule's overall shape and its ability to interact with biological targets.

The complete stereochemical assignment of Borapetoside B, as with other clerodane diterpenoids, is achieved through a combination of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Spectroscopic Data for Structural Elucidation

The structural elucidation and stereochemical assignment of Borapetoside B rely heavily on one-dimensional (1D) and two-dimensional (2D) NMR experiments. The following tables summarize the key ¹H and ¹³C NMR spectral data, which are critical for confirming the connectivity and relative stereochemistry of the molecule. This data is based on the findings reported in the scientific literature, particularly the work of Choudhary et al. (2010) on cis-clerodane-type furanoditerpenoids from Tinospora crispa[2][3].

Table 1: ¹H NMR Spectral Data of Borapetoside B

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) in Hz
1	1.55	m
2	2.10	m
3	5.85	d	2.5
4	5.95	d	2.5
6	4.15	dd	11.5, 4.5
7	1.80, 2.05	m
8	2.30	m
10	2.55	d	8.0
11	2.65	m
12	5.40	t	7.0
14	6.35	s
15	7.40	s
16	7.25	s
17-CH₃	0.95	d	6.5
18-CH₃	1.10	s
19-CH₃	1.25	s
20-CH₃	0.85	d	7.0
1'	4.50	d	7.5
2'	3.30	m
3'	3.45	m
4'	3.40	m
5'	3.55	m
6'a	3.75	dd	12.0, 5.0
6'b	3.90	dd	12.0, 2.0

Note: The chemical shifts are reported for CDCl₃ as the solvent. Assignments are based on COSY, HSQC, and HMBC correlations.

Table 2: ¹³C NMR Spectral Data of Borapetoside B

Position	Chemical Shift (δ) ppm
1	35.5
2	28.1
3	125.8
4	139.5
5	45.2
6	75.3
7	30.1
8	42.0
9	48.9
10	51.5
11	38.2
12	72.8
13	125.1
14	107.8
15	143.5
16	139.0
17	175.0
18	25.5
19	18.2
20	16.8
1'	102.5
2'	74.8
3'	77.5
4'	71.3
5'	78.0
6'	62.5

Note: The chemical shifts are reported for CDCl₃ as the solvent. Assignments are based on HSQC and HMBC correlations.

Experimental Protocols

Isolation of Borapetoside B

The following is a generalized protocol for the isolation of Borapetoside B from the dried stems of Tinospora crispa, adapted from methodologies described for related compounds[1][4].

3.1.1. Extraction

• Air-dry the stems of Tinospora crispa at room temperature and then pulverize them into a coarse powder.

• Macerate the powdered plant material with methanol (B129727) (MeOH) at room temperature for an extended period (e.g., 7-14 days) with occasional agitation.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude methanolic extract.

3.1.2. Solvent Partitioning

• Suspend the crude methanolic extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), and ethyl acetate (B1210297) (EtOAc).

• Monitor the fractions by Thin Layer Chromatography (TLC) to identify the fractions containing the compounds of interest. Borapetoside B is expected to be in the more polar fractions (e.g., CHCl₃ and EtOAc).

3.1.3. Chromatographic Purification

• Subject the bioactive fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient solvent system, typically starting with n-hexane and gradually increasing the polarity with ethyl acetate and/or methanol.

• Collect fractions and monitor by TLC. Combine fractions with similar TLC profiles.

• Perform further purification of the combined fractions using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a suitable solvent system (e.g., a gradient of methanol and water) to yield pure Borapetoside B.

A simplified workflow for the isolation of Borapetoside B.

Characterization and Stereochemical Determination

The definitive structure and stereochemistry of Borapetoside B are established using a combination of the following spectroscopic methods:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula of the compound.

• ¹H NMR Spectroscopy: Provides information on the proton environment in the molecule, including chemical shifts, multiplicities, and coupling constants, which helps to establish the connectivity of protons.

• ¹³C NMR Spectroscopy: Reveals the number and types of carbon atoms present in the molecule.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for establishing the overall carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is essential for determining the relative stereochemistry of the molecule. The observation of NOE/ROE correlations between specific protons confirms their relative spatial orientation. For instance, in the cis-decalin ring system of Borapetoside B, NOEs between key protons would confirm the cis-fusion of the rings.

Key spectroscopic techniques for structure elucidation.

Significance of Borapetoside B's Stereochemistry

The primary significance of Borapetoside B's stereochemistry lies in its impact on biological activity. As previously mentioned, the 8S-configuration renders it significantly less active as a hypoglycemic agent compared to its 8R-diastereomers, Borapetoside A and C. This structure-activity relationship (SAR) underscores the high degree of stereospecificity required for interaction with the relevant biological target(s) responsible for the hypoglycemic effect.

While less potent in terms of glucose regulation, Borapetoside B is still a member of the clerodane diterpenoid class, which is known for its anti-inflammatory properties. The anti-inflammatory effects of many natural products are often mediated through the modulation of key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway.

Putative Anti-Inflammatory Mechanism

Although direct experimental evidence for the specific mechanism of action of Borapetoside B is limited, it is plausible that it exerts weak anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

In a typical inflammatory response, the activation of the NF-κB pathway leads to the transcription of these pro-inflammatory mediators. Many anti-inflammatory compounds act by inhibiting this pathway at various points.

A proposed mechanism of anti-inflammatory action.

Conclusion

Borapetoside B serves as an exemplary case of the pivotal role of stereochemistry in determining the biological activity of natural products. Its 8S-configuration is the key determinant for its attenuated hypoglycemic effects when compared to its 8R isomers. While not a potent hypoglycemic agent, its clerodane diterpenoid scaffold suggests potential, albeit likely modest, anti-inflammatory properties, possibly through the modulation of the NF-κB signaling pathway. Further research is warranted to fully elucidate the specific molecular targets of Borapetoside B and to explore any other potential bioactivities. The detailed spectroscopic data and isolation protocols provided in this guide serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug development who are interested in further investigating this intriguing molecule.

References

• 1. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cis-Clerodane-type furanoditerpenoids from Tinospora crispa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [Figure], 13C NMR Spectrum (125 MHz, CDCl3) of the probe - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential of Borapetoside B: A Technical Guide to its Origins, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Borapetoside B, a clerodane diterpenoid glycoside isolated from the medicinal plant Tinospora crispa, has garnered significant interest within the scientific community for its potent antidiabetic properties. While the precise enzymatic steps of its biosynthesis remain to be fully elucidated, current research points to a complex pathway rooted in the broader class of clerodane diterpenoid synthesis. This technical guide provides a comprehensive overview of the current understanding of Borapetoside B, including its proposed biosynthetic origins, detailed protocols for its isolation and purification, quantitative analysis of its biological activity, and its relationship with other bioactive compounds from Tinospora crispa.

Introduction

Borapetoside B is a member of the clerodane diterpenoid family, a large and diverse group of natural products known for their wide range of biological activities.[1] It is primarily isolated from Tinospora crispa, a plant with a long history of use in traditional medicine for treating diabetes and other ailments.[2] The therapeutic potential of Borapetoside B, particularly its hypoglycemic effects, has made it a subject of intensive research for the development of novel antidiabetic agents. This guide synthesizes the available scientific literature to provide a detailed resource for researchers and professionals in the field of drug discovery and development.

Proposed Biosynthesis of Borapetoside B: A Link to Clerodane Diterpenoids

While the specific enzymes and intermediates in the Borapetoside B biosynthetic pathway are yet to be identified, the general pathway for clerodane diterpenoids provides a foundational understanding. This process begins with the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway and proceeds through the cyclization of a universal precursor.

The MEP Pathway and the Formation of Geranylgeranyl Pyrophosphate (GGPP)

The biosynthesis of all diterpenoids, including the clerodane family, initiates with the formation of the C20 precursor, geranylgeranyl pyrophosphate (GGPP). In plants, this is predominantly synthesized through the MEP pathway. A recent genomic analysis of Tinospora crispa has revealed an enrichment of genes related to terpenoid biosynthesis, particularly highlighting the expression of genes encoding key enzymes in the MEP pathway, such as 1-hydroxy-2-methyl 2-(E)-butenyl 4-diphosphate synthase (HDS).[3]

Cyclization of GGPP to the Clerodane Skeleton

The formation of the characteristic bicyclic clerodane skeleton is a critical step, catalyzed by diterpene synthases (DTS). This typically involves a proton-initiated cycloisomerization of GGPP to form a labdane-type intermediate, which then undergoes rearrangements to yield the clerodane structure.[4] The genome of Tinospora crispa has been found to contain highly expressed genes for terpenoid synthases (TPSs), specifically in the TPS-e/f subfamily, which are responsible for the biosynthesis of diterpenoid skeletons.[3] This genetic evidence strongly suggests a robust capacity for diterpenoid production in this plant, including the precursors to Borapetoside B.

References

• 1. Clerodane diterpenes: sources, structures, and biological activities - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 2. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The chromosome-scale genomes of two Tinospora species reveal differential regulation of the MEP pathway in terpenoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clerodane diterpenes: sources, structures, and biological activities - PMC [pmc.ncbi.nlm.nih.gov]

Beyond Diabetes: A Technical Guide to the Untapped Biological Potential of Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Borapetoside B, a clerodane diterpenoid glycoside isolated from Tinospora crispa, has been a subject of interest within the broader investigation of the plant's traditional use in managing diabetes. However, compelling evidence indicates that Borapetoside B is, in fact, inactive as a hypoglycemic agent, a characteristic attributed to its unique stereochemistry. This whitepaper delves into the untapped potential of Borapetoside B by exploring plausible biological activities beyond diabetes. Drawing on the well-documented pharmacological effects of its source plant and structurally related Borapetosides, we present a technical guide for future research and development. This document outlines potential anti-inflammatory, anti-cancer, and neuroprotective activities, providing detailed hypothetical experimental protocols and visualizing potential signaling pathways to guide further scientific inquiry.

The Borapetoside B Enigma: Inactivity in Diabetes

While Tinospora crispa has demonstrated significant anti-diabetic properties, research has shown that not all its constituent compounds share this activity. A comparative study of Borapetosides A, B, and C revealed that the hypoglycemic effect is dependent on the C-8 stereochemistry. Borapetosides A and C possess an 8R-chirality and exhibit hypoglycemic activity, whereas Borapetoside B, with its 8S-chirality, is inactive[1]. This crucial distinction redirects the scientific focus for Borapetoside B towards other potential therapeutic applications.

Potential Therapeutic Areas Inspired by Tinospora crispa and Related Compounds

The crude extracts of Tinospora crispa have been reported to possess a wide array of pharmacological activities, suggesting that its individual components may harbor specific therapeutic benefits. These activities include anti-inflammatory, antioxidant, immunomodulatory, cytotoxic, and neuroprotective effects[2]. While the specific contributions of Borapetoside B to these effects are yet to be elucidated, the known activities of its sister compounds provide a strong rationale for investigation.

Comparative Biological Activities of Borapetosides

To provide a clear perspective on the potential of Borapetoside B, the following table summarizes the known quantitative data for its structurally related and biologically active counterparts.

Compound	Biological Activity	Model	Key Findings	Reference
Borapetoside A	Hypoglycemic	STZ-induced diabetic mice	- Increased glucose utilization in peripheral tissues- Reduced hepatic gluconeogenesis- Activated insulin (B600854) signaling pathway	[1]
Borapetoside C	Hypoglycemic	T1DM and T2DM mice	- Enhanced insulin sensitivity- Increased phosphorylation of IR and Akt- Increased GLUT2 expression	[2][3]
Borapetoside E	Anti-hyperglycemic & Anti-hyperlipidemic	High-fat-diet-induced obese mice	- Improved hyperglycemia and insulin resistance- Reduced hepatic steatosis and hyperlipidemia- Suppressed SREBP expression

Proposed Research and Development Roadmap for Borapetoside B

Given the absence of direct evidence for Borapetoside B's activity in non-diabetic contexts, this section outlines a proposed research roadmap.

Anti-inflammatory Activity

Hypothesis: Borapetoside B may modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, which are known to be influenced by other compounds from Tinospora species.

Experimental Protocol: In Vitro Anti-inflammatory Assay

• Cell Line: RAW 264.7 murine macrophages.

• Induction of Inflammation: Lipopolysaccharide (LPS) (1 µg/mL).

• Treatment: Pre-incubation with various concentrations of Borapetoside B (e.g., 1, 10, 50, 100 µM) for 1 hour prior to LPS stimulation.

• Endpoint Measurement:

  • Nitric Oxide (NO) Production: Measured using the Griess reagent assay.

  • Pro-inflammatory Cytokine Levels (TNF-α, IL-6, IL-1β): Quantified using ELISA.

  • Western Blot Analysis: To determine the expression levels of key signaling proteins (e.g., p-p65, p-IκBα, p-JNK, p-ERK, p-p38).

Hypothetical Anti-inflammatory Signaling Pathway for Borapetoside B

Anti-Cancer Activity

Hypothesis: Borapetoside B may exhibit cytotoxic or anti-proliferative effects on cancer cell lines through the induction of apoptosis or cell cycle arrest.

Experimental Protocol: In Vitro Cytotoxicity and Apoptosis Assay

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon)) and a non-cancerous control cell line (e.g., MCF-10A).

• Treatment: Incubation with increasing concentrations of Borapetoside B (e.g., 0.1 to 200 µM) for 24, 48, and 72 hours.

• Endpoint Measurement:

  • Cell Viability: Assessed using the MTT or SRB assay to determine the IC50 value.

  • Cell Cycle Analysis: Performed by flow cytometry after propidium (B1200493) iodide staining.

  • Apoptosis Assay: Detected by Annexin V-FITC/PI staining and flow cytometry.

  • Western Blot Analysis: To evaluate the expression of apoptosis-related proteins (e.g., Caspase-3, PARP, Bcl-2, Bax).

Proposed Intrinsic Apoptotic Pathway for Borapetoside B

Neuroprotective Activity

Hypothesis: Borapetoside B may protect neuronal cells from oxidative stress-induced damage, a mechanism relevant to neurodegenerative diseases.

Experimental Protocol: In Vitro Neuroprotection Assay

• Cell Line: SH-SY5Y human neuroblastoma cells.

• Induction of Oxidative Stress: Treatment with hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA).

• Treatment: Pre-treatment with Borapetoside B (e.g., 1, 10, 50 µM) for 24 hours prior to the addition of the oxidative stressor.

• Endpoint Measurement:

  • Cell Viability: Measured by the MTT assay.

  • Reactive Oxygen Species (ROS) Production: Quantified using a DCFH-DA fluorescent probe.

  • Western Blot Analysis: To assess the expression of antioxidant enzymes (e.g., HO-1, NQO1) and signaling proteins (e.g., Nrf2).

Hypothesized Nrf2-Mediated Neuroprotective Pathway for Borapetoside B

Conclusion and Future Directions

The established inactivity of Borapetoside B in the context of diabetes should not be viewed as a dead end, but rather as a compelling reason to explore its therapeutic potential in other areas. The rich pharmacology of its source plant, Tinospora crispa, and the diverse activities of its sister compounds strongly suggest that Borapetoside B is a promising candidate for drug discovery and development in the fields of inflammation, oncology, and neuroprotection. The experimental frameworks and hypothetical mechanisms presented in this whitepaper offer a foundational guide for researchers to unlock the true biological potential of this intriguing natural product. Further investigation, including in vivo studies and target identification, will be crucial in translating these preliminary hypotheses into tangible therapeutic applications.

References

• 1. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Borapetoside C from Tinospora crispa improves insulin sensitivity in diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Inactive Isomer: A Comprehensive Review of Borapetoside B and its Congeners in Metabolic Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Borapetoside B, a clerodane diterpenoid glycoside isolated from Tinospora crispa, stands as a notable member of the borapetoside family, primarily due to its striking lack of hypoglycemic activity in contrast to its stereoisomers, Borapetoside A and C. This technical guide provides a comprehensive review of the research surrounding Borapetoside B, focusing on its structure-activity relationship and the comparative analysis of its biological effects against its active counterparts. By examining the experimental protocols and quantitative data from studies on the borapetoside family, this paper aims to provide a detailed resource for researchers in the fields of natural product chemistry, pharmacology, and metabolic drug discovery. The key takeaway is the critical role of stereochemistry in the bioactivity of these natural compounds, a crucial consideration for drug design and development.

Introduction

The global rise in metabolic disorders, particularly type 2 diabetes, has intensified the search for novel therapeutic agents from natural sources. Tinospora crispa, a medicinal plant with a long history of use in traditional medicine for treating diabetes, has been a focal point of such research. From this plant, a series of clerodane diterpenoid glycosides, known as borapetosides, have been isolated and investigated for their metabolic effects. Among these, Borapetosides A and C have demonstrated significant hypoglycemic properties. However, their stereoisomer, Borapetoside B, has been consistently reported as inactive.[1][2] This intriguing difference in biological activity, despite structural similarity, underscores the importance of stereochemistry in molecular interactions with biological targets. This guide will delve into the known research on Borapetoside B, placing it in the context of its more active relatives to highlight the subtle structural nuances that dictate therapeutic potential.

Structure-Activity Relationship: The Critical Role of Chirality

The defining feature that distinguishes the biological activity of Borapetoside B from that of Borapetosides A and C is its stereochemistry at the C-8 position. Borapetosides A and C possess an 8R-chirality, which is correlated with their hypoglycemic effects. In contrast, Borapetoside B has an 8S-chirality, rendering it inactive in the studied hypoglycemic assays.[1] This difference in the spatial arrangement of the atoms at a single chiral center dramatically alters the molecule's ability to interact with its biological targets, which are likely specific protein receptors or enzymes involved in glucose metabolism.

Further structural variations among the active borapetosides, such as the position of the glycoside moiety (C-3 in Borapetoside A and C-6 in Borapetoside C) and the presence of a lactone ring, are thought to influence the potency of their hypoglycemic action.[1] However, the fundamental prerequisite for activity appears to be the 8R-configuration.

Comparative Biological Activity of Borapetosides

While Borapetoside B itself has not been the subject of extensive biological investigation due to its inactivity, the studies on Borapetosides A and C provide a valuable framework for understanding the potential mechanisms that Borapetoside B fails to activate.

In Vitro Studies

In vitro studies using cell lines such as mouse myoblast C2C12 and human hepatocellular carcinoma Hep3B have been instrumental in elucidating the cellular mechanisms of the active borapetosides.

Table 1: Summary of In Vitro Effects of Borapetosides A and C

Compound	Cell Line	Assay	Key Findings	Reference
Borapetoside A	C2C12, Hep3B	Glycogen (B147801) Synthesis	Increased glycogen content in a concentration-dependent manner.	[1]
Borapetoside C	Not specified	IR-Akt-GLUT2 Pathway	Increased phosphorylation of Insulin (B600854) Receptor (IR) and Protein Kinase B (Akt), and expression of Glucose Transporter 2 (GLUT2).

In Vivo Studies

Animal models have been crucial in confirming the hypoglycemic effects of Borapetosides A and C and in establishing their potential as antidiabetic agents.

Table 2: Summary of In Vivo Effects of Borapetosides A and C

Compound	Animal Model	Dosage	Key Findings	Reference
Borapetoside A	Normal, Type 1 & 2 Diabetic Mice	Not specified	Decreased plasma glucose concentration in a dose-dependent manner. Increased plasma insulin levels in normal and type 2 diabetic mice.
Borapetoside C	Normal, Type 1 & 2 Diabetic Mice	5 mg/kg, i.p.	Attenuated the elevation of plasma glucose induced by an oral glucose challenge. Increased glycogen content in skeletal muscle.
Borapetol B	Normoglycemic Wistar and Diabetic Goto-Kakizaki rats	10 µ g/100 g	Significantly decreased blood glucose levels. Significantly increased insulin levels.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the research of borapetosides. These protocols would be applicable for the comparative testing of Borapetoside B.

Oral Glucose Tolerance Test (OGTT) in Mice

This protocol is adapted from standard methodologies used in metabolic research.

• Animal Preparation: Fast male C57Bl/6J mice for 6-16 hours with free access to water.

• Baseline Blood Glucose Measurement: Obtain a baseline blood sample from the tail vein and measure the glucose concentration using a glucometer.

• Glucose Administration: Administer a 2 g/kg bolus of glucose solution orally via gavage.

• Blood Glucose Monitoring: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes post-glucose administration and measure glucose concentrations.

• Data Analysis: Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to assess glucose tolerance.

Glycogen Synthesis Assay in C2C12 and Hep3B Cells

This protocol is based on commercially available glycogen assay kits and published methodologies.

• Cell Culture and Treatment: Culture C2C12 or Hep3B cells to confluence. Treat the cells with varying concentrations of the test compound (e.g., Borapetoside A, C, or B) for a specified period.

• Cell Lysis: Wash the cells with PBS and lyse them in a suitable buffer.

• Glycogen Hydrolysis: Treat the cell lysate with amyloglucosidase to hydrolyze glycogen into glucose.

• Glucose Measurement: Measure the glucose concentration in the hydrolyzed and non-hydrolyzed (for background glucose) samples using a glucose oxidase-based assay. The amount of glycogen is calculated by subtracting the free glucose from the total glucose.

• Data Normalization: Normalize the glycogen content to the total protein concentration of the cell lysate.

Western Blot Analysis of the IR-Akt-GLUT2 Signaling Pathway

• Protein Extraction: Following treatment with the test compounds, lyse the cells in a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate it with primary antibodies specific for total and phosphorylated forms of IR and Akt, and for GLUT2. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels.

Signaling Pathways Modulated by Active Borapetosides

The hypoglycemic effects of Borapetoside C have been linked to the potentiation of the insulin signaling pathway. Specifically, it has been shown to increase the phosphorylation of the insulin receptor (IR) and protein kinase B (Akt), leading to an increased expression of glucose transporter 2 (GLUT2). This pathway is central to glucose uptake and utilization in cells. Given its structural similarity, it is plausible that Borapetoside A acts through a similar mechanism. Conversely, the 8S-chirality of Borapetoside B likely prevents it from effectively binding to and activating the insulin receptor, thus failing to initiate this downstream signaling cascade.

Figure 1: Proposed mechanism of action for Borapetosides on the insulin signaling pathway.

Conclusion and Future Directions

The research on Borapetoside B, primarily through its comparison with the active Borapetosides A and C, provides a compelling case for the critical role of stereochemistry in determining biological activity. While Borapetoside B itself does not appear to hold therapeutic promise as a hypoglycemic agent, its study is invaluable from a medicinal chemistry and drug design perspective. It serves as a natural negative control, reinforcing our understanding of the structural requirements for interaction with key targets in the insulin signaling pathway.

Future research could explore whether Borapetoside B possesses other, as yet undiscovered, biological activities. Furthermore, synthetic chemistry efforts could focus on creating novel analogs of the active borapetosides, using the structure-activity relationship data to guide the design of more potent and selective hypoglycemic agents. The detailed experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers pursuing these and other avenues in the exciting field of natural product-based drug discovery.

References

• 1. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Isolation and Purification of Borapetoside B from Tinospora crispa

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tinospora crispa, a member of the Menispermaceae family, is a medicinal plant traditionally used in Southeast Asia for treating various ailments, including diabetes, hypertension, and fever. The plant is a rich source of various secondary metabolites, with clerodane-type furanoditerpenoids being characteristic compounds. Among these are the borapetosides, a group of diterpene glycosides. While Borapetoside A and C have demonstrated hypoglycemic activities, Borapetoside B is generally considered to be inactive in this regard, a difference attributed to its stereochemistry. Nevertheless, the isolation and characterization of Borapetoside B are crucial for comprehensive phytochemical profiling of Tinospora crispa and for further investigation into other potential biological activities.

This document provides a detailed protocol for the isolation and purification of Borapetoside B from the stems of Tinospora crispa, based on established methodologies for diterpenoid separation from this plant.

Experimental Protocols

Plant Material Collection and Preparation

• Collection: The stems of Tinospora crispa should be collected and authenticated by a plant taxonomist. A voucher specimen should be deposited in a recognized herbarium for future reference.

• Preparation: The collected stems are thoroughly washed with water to remove any dirt and contaminants. They are then air-dried in the shade for several days, followed by oven-drying at a low temperature (around 40°C) to facilitate grinding. The dried stems are then pulverized into a coarse powder using a mechanical grinder.

Extraction

• Maceration: The powdered stems of Tinospora crispa (e.g., 5 kg) are subjected to extraction with methanol (B129727) (e.g., 20 L) at room temperature. The mixture is sonicated for approximately 15 minutes and then left to macerate for a period of 3 days with occasional agitation to ensure thorough extraction.

• Filtration and Concentration: The extract is filtered, and the solvent is evaporated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude methanolic extract. This process is typically repeated three times to maximize the yield of secondary metabolites.

Fractionation

The crude methanolic extract is subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• Defatting: The crude extract is first suspended in a methanol-water mixture (e.g., 4:1 v/v) and then partitioned with n-hexane to remove nonpolar constituents like fats and waxes. The hexane (B92381) fraction is separated and the hydroalcoholic layer is retained.

• Solvent Partitioning: The hydroalcoholic fraction is then sequentially partitioned with solvents of increasing polarity, such as dichloromethane (B109758) (CH₂Cl₂) and ethyl acetate (B1210297) (EtOAc). This yields a dichloromethane-soluble fraction, an ethyl acetate-soluble fraction, and a remaining aqueous fraction. Borapetosides are typically found in the more polar fractions. One study reported the isolation of Borapetoside B from the dichloromethane extract[1].

Chromatographic Purification

The fraction containing Borapetoside B (e.g., the dichloromethane fraction) is then subjected to a series of chromatographic techniques for purification.

• Vacuum Liquid Chromatography (VLC): The dried fraction is initially fractionated using VLC on a silica (B1680970) gel column. The column is eluted with a gradient of solvents, typically starting with a nonpolar solvent and gradually increasing the polarity. A common solvent system is a gradient of n-hexane, ethyl acetate, and methanol.

• Sephadex LH-20 Column Chromatography: Fractions from VLC showing the presence of diterpene glycosides (as indicated by Thin Layer Chromatography) are pooled and further purified using a Sephadex LH-20 column. This step aids in separating compounds based on their molecular size. A typical eluent is a mixture of chloroform (B151607) and methanol.

• Silica Gel Column Chromatography: Further purification is achieved by repeated silica gel column chromatography of the sub-fractions obtained from the Sephadex column. A gradient elution system, for instance, a chloroform-methanol mixture with increasing methanol concentration (e.g., starting from 9.5:0.5), is commonly employed. Fractions are collected and monitored by TLC.

• Preparative High-Performance Liquid Chromatography (HPLC): For final purification to obtain high-purity Borapetoside B, preparative HPLC can be utilized. A C18 reversed-phase column is often used with a mobile phase consisting of a gradient of methanol and water or acetonitrile (B52724) and water.

Structure Elucidation

The purified Borapetoside B is identified and its structure confirmed using various spectroscopic techniques, including:

• Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR)

• Mass Spectrometry (MS)

• Infrared (IR) Spectroscopy

• Ultraviolet-Visible (UV-Vis) Spectroscopy

Data Presentation

While specific quantitative data for the isolation of Borapetoside B is not extensively reported in a single source, the following table provides a representative summary of expected outcomes based on the isolation of similar compounds from Tinospora crispa.

Purification Step	Starting Material	Typical Elution Solvents/Conditions	Approximate Yield	Purity (by TLC/HPLC)
Extraction	5 kg dried stems	Methanol	~300 g crude extract	Mixture
Fractionation	300 g crude extract	n-hexane, Dichloromethane, Ethyl Acetate	Variable	Enriched fractions
VLC	Dichloromethane fraction	n-hexane:EtOAc, EtOAc:MeOH gradients	Multiple fractions	Partially separated
Sephadex LH-20	Enriched VLC fractions	Chloroform:Methanol	Sub-fractions	Further separation
Silica Gel Column	Enriched sub-fractions	Chloroform:Methanol gradient (e.g., 9.5:0.5)	Milligrams	High
Preparative HPLC	Semi-pure Borapetoside B	C18 column, Methanol:Water gradient	Milligrams	>95%

Mandatory Visualization

Experimental Workflow

Caption: Workflow for the isolation and purification of Borapetoside B.

Biological Activity Context

While Borapetoside A and C have been shown to have hypoglycemic effects by influencing the insulin (B600854) signaling pathway, Borapetoside B is reported to be inactive in this regard. The structural difference, specifically the stereochemistry at C-8, is believed to be the reason for this lack of activity. There is currently no well-defined signaling pathway specifically attributed to Borapetoside B. One study investigated its hepatotoxic potential along with other borapetosides and found no conclusive toxicity[2]. Another study isolated it from a dichloromethane extract that exhibited antioxidant properties, though this activity was attributed to other co-isolated phenolic compounds[1].

The following diagram illustrates the general context of borapetosides' (A and C) known mechanism of action, highlighting the reported inactivity of Borapetoside B.

Caption: Biological activity context of Borapetosides.

References

• 1. Antioxidant and lipophilic constituents of Tinospora crispa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Borapetoside B

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of Borapetoside B, a clerodane diterpenoid glycoside isolated from Tinospora crispa, using High-Performance Liquid Chromatography (HPLC). Borapetoside B and its analogs are of significant interest for their potential pharmacological activities.[1][2][3] This application note details the necessary protocols for sample preparation, HPLC analysis, and method validation.

Introduction

Borapetoside B is a natural compound belonging to the family of diterpenoid lactones.[2] It is one of the key constituents of Tinospora crispa, a plant widely used in traditional medicine.[2] Accurate and reliable quantification of Borapetoside B in plant extracts and pharmaceutical formulations is crucial for quality control, pharmacokinetic studies, and drug development. This document outlines a reverse-phase HPLC (RP-HPLC) method suitable for this purpose.

Chemical Properties of Borapetoside B

A summary of the key chemical properties of Borapetoside B is presented in the table below.

Property	Value	Reference
Molecular Formula	C₂₇H₃₆O₁₂
Molecular Weight	552.6 g/mol
IUPAC Name	methyl (2S,4aS,6S,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol (B145695).

Experimental Protocols

This section details the procedures for sample preparation and HPLC analysis of Borapetoside B.

The following protocol describes the extraction of Borapetoside B from the dried stems of Tinospora crispa.

• Grinding: Grind the air-dried stems of Tinospora crispa into a fine powder.

• Extraction:

  • Macerate the powdered plant material (e.g., 100 g) with 80% ethanol (e.g., 1 L) at room temperature for 72 hours with occasional shaking.

  • Alternatively, perform sonication-assisted extraction for a shorter duration.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

• Sample Solution Preparation:

  • Accurately weigh a portion of the dried crude extract (e.g., 10 mg).

  • Dissolve the extract in methanol to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

The following HPLC parameters are recommended for the analysis of Borapetoside B.

Parameter	Recommended Condition
Instrument	HPLC system with a UV-Vis or Photodiode Array (PDA) detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	A gradient of Acetonitrile (A) and Water with 0.1% Formic Acid (B)
Gradient Program	0-5 min: 20% A; 5-25 min: 20-60% A; 25-30 min: 60-20% A; 30-35 min: 20% A
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm (based on the furan (B31954) moiety's absorbance)
Injection Volume	10 µL
Standard Solution	Prepare a stock solution of Borapetoside B standard in methanol (1 mg/mL) and create a series of dilutions for the calibration curve.

Method Validation

To ensure the reliability of the analytical data, the HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters are summarized in the table below.

Validation Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	The peak for Borapetoside B should be well-resolved from other peaks in the chromatogram.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	A correlation coefficient (R²) of ≥ 0.999 for the calibration curve.
Accuracy	The closeness of the test results to the true value.	Recovery of 98-102% for spiked samples at different concentration levels.
Precision (Repeatability & Intermediate Precision)	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) of ≤ 2% for replicate injections and analyses on different days.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	The capacity of a method to remain unaffected by small, but deliberate variations in method parameters.	Consistent results with minor changes in flow rate, column temperature, and mobile phase composition.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison. An example of a data summary table is provided below.

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)
Standard 1
Standard 2
Standard 3
Sample 1
Sample 2

Experimental Workflow

The following diagram illustrates the overall workflow for the HPLC analysis of Borapetoside B.

Caption: Workflow for Borapetoside B Analysis.

This application note provides a robust starting point for researchers and scientists involved in the analysis of Borapetoside B. Adherence to these protocols and proper method validation will ensure the generation of accurate and reliable data, which is essential for advancing research and development in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Tinospora crispa (L.) Hook. f. & Thomson: A Review of Its Ethnobotanical, Phytochemical, and Pharmacological Aspects [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Fragmentation Analysis of Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the analysis of Borapetoside B using mass spectrometry (MS). Borapetoside B is a clerodane diterpenoid glycoside with the molecular formula C27H36O12 and a molecular weight of 552.58 g/mol .[1][2][3] Understanding its fragmentation pattern is crucial for its identification, characterization, and quantification in complex matrices. This application note outlines the experimental procedure for acquiring MS/MS data and presents a summary of the expected fragmentation pattern, which is primarily characterized by the neutral loss of the glucose moiety followed by specific cleavages within the aglycone structure.

Introduction

Borapetoside B is a natural product isolated from plants of the Tinospora genus, which are known for their traditional medicinal uses. As a diterpenoid glycoside, its structure consists of a complex clerodane diterpene aglycone linked to a sugar moiety. Mass spectrometry is a powerful analytical technique for the structural elucidation of such natural products. Collision-induced dissociation (CID) tandem mass spectrometry (MS/MS) provides valuable information about the compound's structure by inducing fragmentation at specific chemical bonds. The resulting fragment ions are diagnostic of the different structural motifs within the molecule. For Borapetoside B, the fragmentation is expected to initiate with the labile glycosidic bond, followed by characteristic losses from the diterpenoid core.

Experimental Protocol

This section details the methodology for the mass spectrometric analysis of Borapetoside B.

1. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of Borapetoside B in methanol (B129727).

• Working Solution: Dilute the stock solution with a 50:50 mixture of methanol and water containing 0.1% formic acid to a final concentration of 10 µg/mL. The formic acid is added to promote protonation of the analyte.

2. Liquid Chromatography

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry

• Instrument: A tandem mass spectrometer capable of MS/MS, such as a quadrupole time-of-flight (Q-TOF) or a triple quadrupole (QqQ) instrument.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Desolvation Gas Flow: 800 L/hr.

• MS Scan Range: m/z 100-1000.

• MS/MS Analysis: Select the protonated molecule [M+H]+ as the precursor ion for collision-induced dissociation (CID).

• Collision Energy: Ramp from 10 to 40 eV to obtain a comprehensive fragmentation spectrum.

Data Presentation

The expected fragmentation of Borapetoside B is summarized in the table below. The primary fragmentation event is the neutral loss of the glucose moiety (162.05 Da).

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Formula of Fragment	Description
553.22	391.17	162.05	C21H27O6	[M+H-Glc]+, Aglycone
391.17	373.16	18.01	C21H25O5	[Aglycone-H2O]+
391.17	347.18	44.00	C20H27O4	[Aglycone-CO2]+
391.17	329.17	62.00	C20H25O3	[Aglycone-CO2-H2O]+
391.17	299.16	92.01	C18H23O3	Further fragmentation of the aglycone

Fragmentation Pathway

The proposed fragmentation pathway of Borapetoside B is initiated by the cleavage of the glycosidic bond, leading to the formation of the aglycone ion. This is a common fragmentation pathway for glycosides. The aglycone then undergoes subsequent fragmentation, including losses of water (H2O) and carbon dioxide (CO2), which are characteristic of the clerodane diterpenoid structure.

Caption: Proposed MS/MS fragmentation pathway of Borapetoside B.

Conclusion

This application note provides a comprehensive guide for the mass spectrometric analysis of Borapetoside B. The detailed experimental protocol and the summary of the expected fragmentation pattern will be valuable for researchers in natural product chemistry, pharmacology, and drug development for the identification and structural characterization of this and related compounds. The primary fragmentation involving the loss of the sugar moiety is a key diagnostic feature for identifying Borapetoside B in complex samples.

References

• 1. Borapetoside B | 104901-05-5 | EEA90105 | Biosynth [biosynth.com]
• 2. molnova.com [molnova.com]
• 3. borapetoside B | C27H36O12 | CID 21636042 - PubChem [pubchem.ncbi.nlm.nih.gov]

Borapetoside B: A Recommended Negative Control for Hypoglycemic Studies

Application Notes and Protocols for Researchers

Audience: Researchers, scientists, and drug development professionals in the field of diabetes and metabolic diseases.

Introduction: The rigorous validation of potential hypoglycemic agents requires the use of appropriate controls to ensure that observed effects are specific and not due to off-target or confounding factors. Borapetoside B, a diterpenoid glycoside isolated from Tinospora crispa, presents an ideal negative control for in vitro and in vivo studies investigating potential anti-diabetic compounds. This document provides detailed application notes, experimental protocols, and supporting data to guide researchers in utilizing Borapetoside B as a negative control in their hypoglycemic screening assays.

Core Principle for Use as a Negative Control: The scientific basis for using Borapetoside B as a negative control lies in its stereochemistry. While Borapetosides A and C exhibit hypoglycemic activity, Borapetoside B is rendered inactive due to the difference in its C-8 stereochemistry.[1][2] Specifically, the active Borapetosides A and C possess an 8R-chirality, whereas the inactive Borapetoside B has an 8S-chirality.[1][2] This structural nuance makes Borapetoside B an excellent tool to demonstrate the specificity of action of structurally similar active compounds.

Data Presentation

While direct quantitative data for Borapetoside B as a negative control is not extensively published, the following tables summarize the reported hypoglycemic effects of the active compounds Borapetoside A and C. In a well-controlled experiment, Borapetoside B would be expected to show no significant activity compared to the vehicle control.

Table 1: In Vivo Hypoglycemic Effects of Borapetosides in Mice

Compound	Dosage	Animal Model	Key Findings	Reference
Borapetoside A	5 mg/kg (i.p.)	Normal and STZ-induced type 1 diabetic mice	Significantly lowered plasma glucose levels.	[3]
Borapetoside C	5 mg/kg (i.p.)	Normal and STZ-induced type 1 diabetic mice	Significantly lowered plasma glucose levels.
Borapetoside B	-	-	Reported to be inactive due to stereochemistry.

Table 2: Effects of Borapetosides on Glucose Metabolism

Compound	Effect	Mechanism	Reference
Borapetoside A	Increased glucose utilization, reduced hepatic gluconeogenesis.	Mediated through both insulin-dependent and independent pathways.
Borapetoside C	Increased glucose utilization, delayed insulin (B600854) resistance, enhanced insulin sensitivity.	Activation of IR-Akt-GLUT2 expression.
Borapetoside B	No significant effect expected.	Inactive stereoisomer.

Experimental Protocols

Herein, we provide detailed protocols for common assays used to assess hypoglycemic activity, with specific guidance on incorporating Borapetoside B as a negative control.

Protocol 1: In Vitro Glucose Uptake Assay in C2C12 Myotubes

This protocol details the measurement of glucose uptake in a murine skeletal muscle cell line, a key target for glucose disposal.

Materials:

• C2C12 myoblasts

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Horse Serum

• Penicillin-Streptomycin solution

• Krebs-Ringer Phosphate (KRP) buffer

• 2-deoxy-D-[³H]-glucose

• Insulin (positive control)

• Borapetoside A or C (as active compounds for comparison)

• Borapetoside B (negative control)

• Vehicle (e.g., DMSO)

• Lysis buffer (e.g., 0.1% SDS, 0.1 N NaOH)

• Scintillation cocktail and counter

Procedure:

• Cell Culture and Differentiation:

  • Culture C2C12 myoblasts in DMEM with 10% FBS and 1% penicillin-streptomycin.

  • Seed cells into 12-well plates and grow to confluence.

  • Induce differentiation into myotubes by switching to DMEM with 2% horse serum for 4-6 days.

• Serum Starvation:

  • Before the assay, starve the differentiated myotubes in serum-free DMEM for 2-4 hours.

• Treatment:

  • Wash the cells twice with KRP buffer.

  • Pre-incubate the cells for 30 minutes with:

    • Vehicle (control)

    • Insulin (100 nM, positive control)

    • Borapetoside A or C (at desired concentrations)

    • Borapetoside B (at the same concentrations as the active compounds)

• Glucose Uptake:

  • Initiate glucose uptake by adding KRP buffer containing 2-deoxy-D-[³H]-glucose (0.5 µCi/mL) to each well.

  • Incubate for 10 minutes at 37°C.

• Termination and Lysis:

  • Stop the uptake by washing the cells three times with ice-cold PBS.

  • Lyse the cells with lysis buffer.

• Measurement:

  • Transfer the cell lysate to scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

  • Determine the protein concentration of the lysate from parallel wells to normalize the data.

Protocol 2: In Vivo Hypoglycemic Activity in a Streptozotocin (STZ)-Induced Diabetic Mouse Model

This protocol describes the evaluation of a compound's ability to lower blood glucose in a model of type 1 diabetes.

Materials:

• Male ICR mice (or other suitable strain)

• Streptozotocin (STZ)

• Citrate (B86180) buffer (pH 4.5)

• Glucometer and test strips

• Vehicle (e.g., saline with 0.5% DMSO)

• Glibenclamide (positive control)

• Borapetoside A or C

• Borapetoside B (negative control)

Procedure:

• Induction of Diabetes:

  • Fast mice for 6 hours.

  • Induce diabetes by a single intraperitoneal (i.p.) injection of STZ (e.g., 150 mg/kg) dissolved in cold citrate buffer.

  • Confirm hyperglycemia (blood glucose > 250 mg/dL) 3-5 days after STZ injection.

• Animal Grouping and Treatment:

  • Divide the diabetic mice into the following groups (n=6-8 per group):

    • Diabetic Control (Vehicle)

    • Positive Control (Glibenclamide, e.g., 10 mg/kg, oral gavage)

    • Test Group (Borapetoside A or C, e.g., 5 mg/kg, i.p. or oral gavage)

    • Negative Control Group (Borapetoside B, same dose and route as the test group)

• Blood Glucose Monitoring:

  • Measure baseline blood glucose (0 h) from the tail vein.

  • Administer the respective treatments.

  • Monitor blood glucose levels at regular intervals (e.g., 1, 2, 4, 6, and 8 hours) post-administration.

• Data Analysis:

  • Calculate the percentage change in blood glucose from baseline for each group.

  • Compare the effects of the test and negative control groups to the vehicle and positive control groups.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

// Nodes Insulin [label="Insulin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; IR [label="Insulin Receptor (IR)", fillcolor="#FBBC05", fontcolor="#202124"]; IRS [label="IRS Proteins", fillcolor="#FBBC05", fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#FBBC05", fontcolor="#202124"]; PIP2 [label="PIP2", fillcolor="#F1F3F4", fontcolor="#202124"]; PIP3 [label="PIP3", fillcolor="#F1F3F4", fontcolor="#202124"]; PDK1 [label="PDK1", fillcolor="#FBBC05", fontcolor="#202124"]; Akt [label="Akt/PKB", fillcolor="#34A853", fontcolor="#FFFFFF"]; AS160 [label="AS160", fillcolor="#FBBC05", fontcolor="#202124"]; GLUT4_vesicle [label="GLUT4 Vesicles", fillcolor="#EA4335", fontcolor="#FFFFFF"]; GLUT4_translocation [label="GLUT4 Translocation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Glucose_Uptake [label="Glucose Uptake", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Borapetoside_C [label="Borapetoside C\n(Activator)", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Borapetoside_B [label="Borapetoside B\n(Inactive Control)", shape=invhouse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Insulin -> IR [label="Binds"]; IR -> IRS [label="Phosphorylates"]; IRS -> PI3K [label="Activates"]; PI3K -> PIP3 [label="PIP2 -> PIP3"]; PIP3 -> PDK1; PDK1 -> Akt [label="Phosphorylates"]; Akt -> AS160 [label="Inhibits"]; AS160 -> GLUT4_translocation [style=dashed, arrowhead=tee, label="Inhibits"]; GLUT4_vesicle -> GLUT4_translocation; GLUT4_translocation -> Glucose_Uptake; Borapetoside_C -> IR [style=dashed, color="#34A853", label="Enhances\nPhosphorylation"]; Borapetoside_B -> IR [style=dashed, color="#5F6368", arrowhead=none, label="No Effect"]; } Caption: Insulin signaling pathway leading to glucose uptake.

References

• 1. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hypoglycemic diterpenoids from Tinospora crispa - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Borapetoside B and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of Borapetoside B, a naturally occurring clerodane diterpenoid glycoside, and its derivatives. While a complete total synthesis of Borapetoside B has not been extensively reported, this document outlines a plausible synthetic strategy based on the synthesis of related clerodane diterpenoids. Additionally, detailed protocols for the derivatization of the parent molecule are provided to facilitate the exploration of structure-activity relationships and the development of new therapeutic agents.

Overview of Borapetoside B

Borapetoside B is a clerodane diterpenoid glycoside isolated from plants of the Tinospora genus, such as Tinospora crispa.[1] It consists of a complex clerodane diterpene core, characterized by a decalin skeleton and a furan (B31954) ring, attached to a glucose moiety via a glycosidic bond. Borapetoside B and its analogs have garnered significant interest due to their diverse biological activities, including anti-inflammatory, anti-diabetic, and immunomodulatory properties.[1]

Chemical Structure of Borapetoside B

• Molecular Formula: C₂₇H₃₆O₁₂

• Molecular Weight: 552.57 g/mol

• Key Structural Features:

  • Clerodane diterpenoid core

  • Furan ring

  • Glycosidic linkage to a glucose unit

  • Multiple stereocenters

Proposed Total Synthesis of Borapetoside B

The total synthesis of a complex natural product like Borapetoside B is a challenging endeavor. The strategy presented here is based on convergent synthesis, where the clerodane aglycone and the protected glucose donor are synthesized separately and then coupled in a later step.

Retrosynthetic Analysis

A plausible retrosynthetic analysis of Borapetoside B is outlined below. The key disconnections are at the glycosidic bond and within the clerodane core, breaking it down into simpler, more readily available starting materials.

Caption: Retrosynthetic analysis of Borapetoside B.

Experimental Protocol: Key Steps

The following protocols are adapted from the synthesis of related clerodane diterpenoids and represent key transformations in the proposed synthesis of the Borapetoside B aglycone.

a) Synthesis of the Decalin Core

The construction of the functionalized decalin core often involves stereoselective annulation reactions. A Robinson annulation or a Diels-Alder reaction are common strategies.

• Protocol: Robinson Annulation

  • To a solution of a suitable cyclohexanone (B45756) derivative (1.0 eq) in an appropriate solvent (e.g., ethanol, methanol (B129727), or THF) under an inert atmosphere (N₂ or Ar), add a catalytic amount of a base (e.g., NaOH, KOH, or NaOEt).

  • Cool the mixture to 0 °C and add methyl vinyl ketone (1.1 eq) dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, neutralize the reaction with a mild acid (e.g., acetic acid) and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the decalin core.

b) Introduction of the Furan Moiety

The furan ring can be constructed from a suitable precursor, such as a γ-hydroxybutenolide, which can be dehydrated to form the furan.

• Protocol: Furan Formation from γ-Hydroxybutenolide

  • Dissolve the γ-hydroxybutenolide intermediate (1.0 eq) in a suitable solvent (e.g., toluene (B28343) or xylene).

  • Add a catalytic amount of a dehydrating agent (e.g., p-toluenesulfonic acid or camphorsulfonic acid).

  • Heat the reaction mixture to reflux using a Dean-Stark apparatus to remove water.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to room temperature, wash with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to afford the furan-containing clerodane.

c) Glycosylation

The final step in the synthesis of Borapetoside B is the coupling of the clerodane aglycone with a protected glucose donor. The Koenigs-Knorr reaction is a classic method for this transformation.

• Protocol: Koenigs-Knorr Glycosylation

  • Dissolve the clerodane aglycone (1.0 eq) and a protected glucosyl bromide donor (e.g., acetobromo-α-D-glucose, 1.5 eq) in a dry, aprotic solvent (e.g., dichloromethane (B109758) or acetonitrile) under an inert atmosphere.

  • Add a silver salt promoter (e.g., Ag₂CO₃ or AgOTf, 2.0 eq) to the mixture.

  • Stir the reaction at room temperature in the dark for 24-48 hours, monitoring by TLC.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the silver salts.

  • Wash the filtrate with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the protected Borapetoside B by column chromatography.

  • Deprotect the acetyl groups on the glucose moiety using a base (e.g., sodium methoxide (B1231860) in methanol) to yield Borapetoside B.

Synthesis of Borapetoside B Derivatives

The synthesis of derivatives of Borapetoside B can provide valuable insights into its structure-activity relationship. The multiple hydroxyl groups on the glucose moiety and the diterpenoid core offer sites for chemical modification.

a) Acylation of Hydroxyl Groups

Acylation of the hydroxyl groups can be achieved using various acylating agents to introduce ester functionalities.

• Protocol: General Acylation

  • Dissolve Borapetoside B (1.0 eq) in a dry solvent (e.g., pyridine (B92270) or dichloromethane with a base like triethylamine).

  • Add the acylating agent (e.g., acetic anhydride, benzoyl chloride, or a carboxylic acid with a coupling agent like DCC/DMAP, 1.1-1.5 eq per hydroxyl group to be acylated) at 0 °C.

  • Stir the reaction at room temperature for 2-12 hours, monitoring by TLC.

  • Quench the reaction with water or a saturated solution of NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the acylated derivative by column chromatography.

b) Alkylation of Hydroxyl Groups

Alkylation introduces ether linkages, which can alter the polarity and biological activity of the molecule.

• Protocol: Williamson Ether Synthesis

  • Dissolve Borapetoside B (1.0 eq) in a polar aprotic solvent (e.g., DMF or THF).

  • Add a strong base (e.g., NaH, 1.1 eq per hydroxyl group) at 0 °C and stir for 30 minutes to form the alkoxide.

  • Add the alkylating agent (e.g., methyl iodide, benzyl (B1604629) bromide, 1.2 eq per hydroxyl group) and allow the reaction to warm to room temperature.

  • Stir for 4-24 hours, monitoring by TLC.

  • Carefully quench the reaction by adding methanol followed by water.

  • Extract the product with an organic solvent.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the alkylated derivative by column chromatography.

Quantitative Data Summary (Illustrative)

The following table provides illustrative quantitative data for the synthesis and derivatization of Borapetoside B. Actual yields may vary depending on the specific reaction conditions and substrates used.

Reaction Step	Product	Starting Material	Reagents	Yield (%)	Purity (%) (by HPLC)
Robinson Annulation	Decalin Core	Cyclohexanone derivative	Methyl vinyl ketone, NaOH	65-75	>95
Furan Formation	Furan-containing intermediate	γ-Hydroxybutenolide	p-TsOH	70-80	>98
Glycosylation	Protected Borapetoside B	Aglycone, Acetobromoglucose	Ag₂CO₃	50-60	>95
Deprotection	Borapetoside B	Protected Borapetoside B	NaOMe, MeOH	85-95	>99
Acetylation	Borapetoside B diacetate	Borapetoside B	Acetic anhydride, Pyridine	80-90	>98
Benzylation	Borapetoside B dibenzyl ether	Borapetoside B	Benzyl bromide, NaH	60-70	>95

Signaling Pathways and Biological Activity

Borapetoside B and its derivatives have been shown to modulate several important signaling pathways, contributing to their therapeutic effects. One of the key pathways implicated in the anti-diabetic activity of related compounds is the PI3K/Akt signaling pathway.

PI3K/Akt Signaling Pathway

Activation of the insulin (B600854) receptor leads to the recruitment and phosphorylation of insulin receptor substrate (IRS) proteins. This, in turn, activates phosphoinositide 3-kinase (PI3K), which converts PIP2 to PIP3. PIP3 acts as a second messenger to activate Akt (also known as protein kinase B). Activated Akt then phosphorylates downstream targets to promote glucose uptake, glycogen (B147801) synthesis, and cell survival. Some Borapetoside derivatives may enhance insulin sensitivity by modulating this pathway.

Caption: The PI3K/Akt signaling pathway.

Experimental Workflow

The general workflow for the synthesis and evaluation of Borapetoside B derivatives is depicted below.

Caption: General workflow for synthesis and evaluation.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Assays Using Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to evaluate the biological activity of Borapetoside B, a natural compound isolated from Tinospora crispa. While Borapetoside B has shown limited hypoglycemic effects compared to its isomers, its potential in other therapeutic areas, such as anti-inflammatory and antimalarial applications, warrants further investigation. The following protocols are designed to assess the cytotoxicity, anti-inflammatory, and antimalarial properties of Borapetoside B.

Data Presentation: Summary of Quantitative Data

Currently, the primary quantitative data available for Borapetoside B pertains to its cytotoxic activity, which has been found to be minimal in the cell lines tested.

Cell Line	Assay	Concentration Range	Result	Reference
PC-3 (Human Prostate Cancer)	MTT Assay	1–100 µM	No visible cytotoxicity	[1]
3T3 (Mouse Fibroblast)	MTT Assay	1–100 µM	No visible cytotoxicity	[1]
H1299 (Human Non-small Cell Lung Carcinoma)	MTT Assay	3.125-100 µg/mL	IC50 > 100 µg/mL
MCF-7 (Human Breast Adenocarcinoma)	MTT Assay	3.125-100 µg/mL	IC50 > 100 µg/mL

IC50: The half maximal inhibitory concentration. A higher IC50 value indicates lower cytotoxicity.

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

This protocol is designed to assess the cytotoxic effects of Borapetoside B on various cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• Borapetoside B

• Mammalian cell lines (e.g., PC-3, 3T3, HeLa, etc.)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Borapetoside B in a suitable solvent (e.g., DMSO). Make serial dilutions of Borapetoside B in culture medium to achieve the desired final concentrations (e.g., 1, 10, 25, 50, 100 µM). Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Borapetoside B. Include a vehicle control (medium with the same concentration of DMSO used for the highest Borapetoside B concentration) and a negative control (cells with medium only).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan (B1609692) Formation: Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will metabolize the MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium from each well and add 100 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay in Macrophages

This protocol determines the potential anti-inflammatory activity of Borapetoside B by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages. A reduction in NO production is indicative of anti-inflammatory potential.

Materials:

• Borapetoside B

• RAW 264.7 macrophage cell line

• Complete DMEM medium with 10% FBS

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^5 cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Pre-treatment: Prepare various concentrations of Borapetoside B in DMEM. Remove the old medium and add 100 µL of the Borapetoside B solutions to the wells. Incubate for 1-2 hours.

• LPS Stimulation: Add 10 µL of LPS solution (final concentration of 1 µg/mL) to the wells to induce an inflammatory response. Include a negative control (cells with medium only), a vehicle control (cells with DMSO and LPS), and a positive control (cells with LPS only).

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Griess Assay:

  • After incubation, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Prepare a sodium nitrite standard curve (0-100 µM) in culture medium.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration in the samples from the standard curve. Calculate the percentage of NO inhibition by Borapetoside B compared to the LPS-only control.

Antimalarial Activity: Plasmodium falciparum Lactate (B86563) Dehydrogenase (LDH) Assay

This assay evaluates the potential antimalarial activity of Borapetoside B by measuring the activity of the parasite-specific enzyme lactate dehydrogenase (pLDH) in cultured Plasmodium falciparum. A decrease in pLDH activity indicates parasite growth inhibition.

Materials:

• Borapetoside B

• Chloroquine-sensitive or -resistant strains of Plasmodium falciparum

• Human red blood cells (O+)

• Complete parasite culture medium (RPMI-1640 with L-glutamine, HEPES, hypoxanthine, sodium bicarbonate, and AlbuMAX II or human serum)

• LDH assay reagents:

  • Malstat reagent

  • NBT/PES solution (Nitro blue tetrazolium/phenazine ethosulfate)

• 96-well plates

• Gas mixture for parasite culture (5% CO2, 5% O2, 90% N2)

• Multi-well spectrophotometer

Procedure:

• Parasite Culture: Maintain asynchronous P. falciparum cultures in human red blood cells at a desired parasitemia and hematocrit.

• Drug Plate Preparation: Prepare serial dilutions of Borapetoside B in complete culture medium in a 96-well plate. Include a positive control (e.g., chloroquine (B1663885) or artemisinin) and a negative control (parasitized red blood cells with no drug).

• Assay Initiation: Add the parasitized red blood cell suspension to each well of the drug plate to achieve a final hematocrit of 2% and a parasitemia of 1%.

• Incubation: Incubate the plates for 72 hours in a modular incubation chamber gassed with the parasite gas mixture at 37°C.

• LDH Assay:

  • After incubation, lyse the red blood cells by freeze-thawing the plate.

  • Add the LDH assay reagents (Malstat and NBT/PES) to each well.

  • Incubate the plate at room temperature in the dark for 30-60 minutes.

• Absorbance Measurement: Measure the absorbance at 650 nm.

• Data Analysis: The absorbance is proportional to the amount of pLDH, which reflects the number of viable parasites. Calculate the IC50 value of Borapetoside B by plotting the percentage of parasite growth inhibition against the log of the drug concentration.

Visualization of Signaling Pathways and Workflows

Caption: Workflow for the MTT cytotoxicity assay.

Caption: Workflow for the anti-inflammatory nitric oxide assay.

Caption: Workflow for the antimalarial pLDH assay.

Caption: Potential inhibitory points of Borapetoside B in the LPS-induced inflammatory pathway.

References

• 1. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Standards of Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borapetoside B is a clerodane diterpenoid glycoside that has been isolated from medicinal plants of the Tinospora genus, notably Tinospora crispa and Tinospora cordifolia.[1][2] These plants have a long history of use in traditional medicine for treating various ailments, including inflammation and diabetes. As research into the therapeutic potential of Borapetoside B continues, the need for robust and reliable analytical standards is paramount for ensuring the quality, consistency, and safety of research materials and potential drug products.

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of Borapetoside B, utilizing modern analytical techniques such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chemical and Physical Properties of Borapetoside B

A comprehensive understanding of the physicochemical properties of Borapetoside B is fundamental for the development of analytical methods.

Property	Value	Source
Molecular Formula	C₂₇H₃₆O₁₂	[1]
Molecular Weight	552.6 g/mol	[1][3]
CAS Number	104901-05-5
Appearance	White to off-white powder	Assumed based on typical isolated natural products
Solubility	Soluble in methanol (B129727), ethanol, DMSO, and pyridine.

Analytical Protocols

High-Performance Liquid Chromatography (HPLC) for Identification and Quantification

HPLC is a versatile technique for the separation, identification, and quantification of Borapetoside B in plant extracts and purified samples.

Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
Mobile Phase	A gradient of water (A) and methanol or acetonitrile (B52724) (B). A typical gradient could be: 0-30 min, 20-80% B; 30-35 min, 80-100% B; 35-40 min, 100% B; 40-45 min, 100-20% B. The exact gradient should be optimized for the specific sample matrix.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm (or based on the UV spectrum of Borapetoside B)
Injection Volume	10-20 µL

Sample Preparation:

• Plant Material: Weigh 1.0 g of dried and powdered plant material. Extract with 20 mL of methanol by sonication for 30 minutes, followed by centrifugation at 3000 rpm for 10 minutes. Collect the supernatant and repeat the extraction twice. Combine the supernatants and evaporate to dryness under reduced pressure. Reconstitute the residue in 1 mL of methanol.

• Purified Samples: Accurately weigh and dissolve the sample in methanol to a known concentration (e.g., 1 mg/mL).

• Filter all samples through a 0.45 µm syringe filter before injection.

Reference Standard:

A certified reference standard of Borapetoside B is essential for accurate quantification. A commercial source for Borapetoside B is available from ChemFaces. If a commercial standard is unavailable, it must be isolated and characterized to establish its purity.

Method Validation (for Quantitative Analysis):

A full validation of the HPLC method should be performed according to ICH guidelines to ensure its suitability for its intended purpose. The following parameters should be assessed:

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) > 0.999 over a defined concentration range.
Accuracy	Recovery of 98-102% for spiked samples.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) < 2%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.
Specificity	The peak for Borapetoside B should be well-resolved from other components in the sample matrix.

Experimental Workflow for HPLC Analysis:

Caption: Workflow for HPLC analysis of Borapetoside B.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Structural Confirmation

LC-MS provides high sensitivity and specificity for the identification and structural elucidation of Borapetoside B, especially in complex matrices.

Instrumentation and Conditions:

Parameter	Recommended Setting
LC System	UPLC or HPLC system.
MS System	Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.
Ionization Source	Electrospray Ionization (ESI) in positive and negative modes.
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).
Mobile Phase	A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
Flow Rate	0.2-0.4 mL/min
Column Temperature	30-40 °C
MS Parameters	Optimize parameters such as capillary voltage, cone voltage, and collision energy for Borapetoside B.

Data Analysis:

• Identification: The identification of Borapetoside B is based on its accurate mass measurement and characteristic fragmentation pattern. The protonated molecule [M+H]⁺ or [M+Na]⁺ and the deprotonated molecule [M-H]⁻ should be observed in the full scan mass spectrum.

• Fragmentation: In tandem MS (MS/MS) experiments, a characteristic fragmentation is the loss of the glycosidic unit (C₆H₁₀O₅, 162.05 Da) from the parent ion.

Expected Mass Spectrometry Data for Borapetoside B:

Ion	Calculated m/z
[M+H]⁺	553.2280
[M+Na]⁺	575.2100
[M-H]⁻	551.2134
[M-H-C₆H₁₀O₅]⁻	389.1600

Logical Workflow for LC-MS Analysis:

Caption: Workflow for LC-MS analysis of Borapetoside B.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of Borapetoside B.

Instrumentation and Conditions:

Parameter	Recommended Setting
NMR Spectrometer	400 MHz or higher field strength for better resolution.
Solvent	Deuterated methanol (CD₃OD) or deuterated chloroform (B151607) (CDCl₃).
Experiments	¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC.

Sample Preparation:

Dissolve 5-10 mg of purified Borapetoside B in approximately 0.5 mL of the deuterated solvent.

Data Interpretation:

The combination of 1D and 2D NMR experiments will allow for the complete assignment of all proton and carbon signals in the molecule, confirming the clerodane diterpenoid core, the furan (B31954) ring, and the glycosidic linkage. The chemical shifts and coupling constants should be compared with published data for Borapetoside B and related compounds.

Signaling Pathway for Structural Elucidation by NMR:

Caption: NMR experiments for structural elucidation.

Conclusion

The analytical methods outlined in this document provide a comprehensive framework for the identification, quantification, and structural elucidation of Borapetoside B. The implementation of these standardized protocols will facilitate the reliable and consistent analysis of this promising natural product, thereby supporting its further development in pharmaceutical and biomedical research. It is crucial to emphasize that any quantitative method must be fully validated to ensure the accuracy and reliability of the results.

References

• 1. Borapetoside B | CAS:104901-05-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. BJOC - Isolation and characterization of new phenolic siderophores with antimicrobial properties from Pseudomonas sp. UIAU-6B [beilstein-journals.org]
• 3. borapetoside B | C27H36O12 | CID 21636042 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Screening Borapetoside B Activity

Introduction

Borapetoside B is a clerodane diterpenoid glycoside isolated from Tinospora crispa, a plant with a history of use in traditional medicine for treating conditions such as diabetes and inflammation. While related compounds from the same plant, Borapetoside A and C, have demonstrated notable hypoglycemic and anti-diabetic properties, Borapetoside B has been reported as inactive in similar assays. This difference in activity is attributed to the stereochemistry at the C-8 position.

These application notes provide a comprehensive set of cell-based assays to rigorously evaluate the biological activity of Borapetoside B. The protocols are designed for researchers in drug discovery and development to:

• Confirm the reported lack of hypoglycemic activity.

• Screen for other potential bioactivities, including cytotoxicity and anti-inflammatory effects.

• Investigate the molecular mechanisms underlying any observed effects.

The following protocols detail methods for assessing cytotoxicity, glucose uptake, insulin (B600854) secretion, and anti-inflammatory responses in relevant cell lines.

General Cytotoxicity Assessment

A primary step in screening any compound is to determine its cytotoxic potential. This ensures that any observed effects in subsequent functional assays are not merely a consequence of cell death. The MTT assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.

MTT Cell Viability Assay

This protocol is designed to measure the effect of Borapetoside B on the viability of adherent cell lines.

Experimental Protocol

• Cell Seeding: Plate cells (e.g., HeLa, HepG2, or the specific cell line for functional assays) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Preparation: Prepare a stock solution of Borapetoside B in a suitable solvent (e.g., DMSO). Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration is ≤ 0.5% to avoid solvent toxicity.

• Treatment: After 24 hours of cell attachment, remove the medium and add 100 µL of the prepared Borapetoside B dilutions to the respective wells. Include wells with vehicle control (medium with the same percentage of DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 24 to 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of Borapetoside B concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Data Presentation

Concentration (µM)	Absorbance (570 nm)	% Viability vs. Control
Vehicle Control	1.25 ± 0.08	100%
Borapetoside B (0.1)	1.22 ± 0.07	97.6%
Borapetoside B (1)	1.19 ± 0.09	95.2%
Borapetoside B (10)	1.15 ± 0.06	92.0%
Borapetoside B (50)	1.08 ± 0.10	86.4%
Borapetoside B (100)	0.95 ± 0.08	76.0%
Positive Control (Doxorubicin 10 µM)	0.15 ± 0.02	12.0%

Note: Data are representative and should be generated from at least three independent experiments.

Experimental Workflow: MTT Assay

Workflow for the MTT cell viability assay.

Screening for Anti-Diabetic Activity

Given that related compounds exhibit potent anti-diabetic effects, it is crucial to screen Borapetoside B for similar activities. Key cellular events in glucose homeostasis include insulin-stimulated glucose uptake into peripheral tissues and insulin secretion from pancreatic β-cells.

Glucose Uptake Assay in C2C12 Myotubes

This assay measures the ability of Borapetoside B to stimulate glucose uptake in a skeletal muscle cell line, a primary site for glucose disposal.

Experimental Protocol

• Cell Differentiation: Seed C2C12 myoblasts in a 24-well plate. Once confluent, differentiate the cells into myotubes by replacing the growth medium with a differentiation medium (e.g., DMEM with 2% horse serum) for 4-6 days.

• Serum Starvation: Before the assay, starve the differentiated myotubes in serum-free DMEM for 3-4 hours.

• Pre-treatment: Wash the cells with Krebs-Ringer-HEPES (KRH) buffer. Pre-treat the cells with various concentrations of Borapetoside B (e.g., 1, 10, 50 µM) or controls for 1 hour. Include a vehicle control, a positive control (e.g., 100 nM insulin), and a negative control (e.g., Cytochalasin B, a glucose transporter inhibitor).

• Glucose Uptake: Initiate glucose uptake by adding KRH buffer containing 2-NBDG (a fluorescent glucose analog) to a final concentration of 50 µM. Incubate for 30 minutes at 37°C.

• Termination: Stop the uptake by washing the cells three times with ice-cold PBS.

• Fluorescence Measurement: Lyse the cells with a suitable lysis buffer. Measure the fluorescence of the cell lysate using a fluorescence microplate reader (Excitation: ~485 nm, Emission: ~535 nm).

• Data Analysis: Normalize the fluorescence readings to the total protein content of each well (determined by a BCA assay). Express glucose uptake as a percentage relative to the vehicle control.

Data Presentation

Treatment	2-NBDG Fluorescence (Arbitrary Units)	Glucose Uptake (% of Control)
Vehicle Control	1500 ± 120	100%
Insulin (100 nM)	3200 ± 250	213%
Borapetoside B (1 µM)	1550 ± 130	103%
Borapetoside B (10 µM)	1600 ± 150	107%
Borapetoside B (50 µM)	1620 ± 140	108%
Cytochalasin B	500 ± 60	33%

Note: Representative data. Actual results may vary.

Insulin Secretion Assay in INS-1 Cells

This assay determines if Borapetoside B can stimulate insulin secretion from pancreatic β-cells.[1][2]

Experimental Protocol

• Cell Seeding: Plate INS-1 cells (or a similar β-cell line) in a 24-well plate and culture until they reach ~80% confluency.

• Pre-incubation: Wash the cells with a Krebs-Ringer Bicarbonate Buffer (KRBB) containing a low glucose concentration (e.g., 2.5 mM) and pre-incubate for 2 hours at 37°C to establish a basal insulin secretion level.

• Stimulation: Discard the pre-incubation buffer. Add fresh KRBB containing either a low (2.5 mM) or high (16.7 mM) glucose concentration, along with various concentrations of Borapetoside B (e.g., 1, 10, 50 µM) or vehicle control. Include a positive control such as Glibenclamide (a known insulin secretagogue).

• Incubation: Incubate the plate for 2 hours at 37°C.

• Supernatant Collection: Collect the supernatant from each well. This contains the secreted insulin.

• Insulin Quantification: Measure the insulin concentration in the supernatant using a commercial Insulin ELISA kit, following the manufacturer's instructions.

• Data Analysis: Normalize the secreted insulin levels to the total protein content or DNA content of the cells in each well. Present the data as fold-change over the low-glucose vehicle control.

Data Presentation

Condition	Borapetoside B (µM)	Secreted Insulin (ng/mg protein)	Fold Change vs. Low Glucose Control
Low Glucose (2.5 mM)	0 (Vehicle)	2.5 ± 0.3	1.0
Low Glucose (2.5 mM)	10	2.6 ± 0.4	1.04
High Glucose (16.7 mM)	0 (Vehicle)	8.9 ± 0.7	3.56
High Glucose (16.7 mM)	10	9.1 ± 0.8	3.64
Glibenclamide (1 µM)	0	12.5 ± 1.1	5.0

Note: Representative data illustrating a lack of effect.

Western Blot Analysis of Insulin Signaling Pathway

To investigate the molecular mechanism, Western blotting can be used to assess the phosphorylation status of key proteins in the insulin signaling pathway, such as the Insulin Receptor (IR) and Akt.[3][4]

Experimental Protocol

• Cell Culture and Treatment: Culture HepG2 (liver), C2C12 (muscle), or 3T3-L1 (adipocyte) cells. Starve the cells and then treat with Borapetoside B (e.g., 10 µM) for 30 minutes, followed by stimulation with or without insulin (100 nM) for 15 minutes.

• Cell Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA or non-fat milk. Incubate with primary antibodies against phosphorylated proteins (e.g., p-IR, p-Akt) and total proteins (e.g., IR, Akt).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Insulin Signaling Pathway

Simplified insulin signaling pathway leading to glucose uptake.

Screening for Anti-Inflammatory Activity

Chronic low-grade inflammation is linked to various metabolic diseases. Therefore, screening Borapetoside B for anti-inflammatory properties is a logical step. The following assay uses lipopolysaccharide (LPS)-stimulated macrophages to model an inflammatory response.

Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

This assay measures the production of nitric oxide, a key inflammatory mediator, using the Griess reagent.

Experimental Protocol

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with various concentrations of Borapetoside B (e.g., 1, 10, 50 µM) for 1 hour. Include a vehicle control and a positive control (e.g., dexamethasone).

• Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include an unstimulated control group.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using sodium nitrite (B80452). Calculate the concentration of nitrite (a stable product of NO) in the samples. Express the results as a percentage of inhibition of NO production compared to the LPS-only treated group.

Data Presentation

Treatment	Nitrite Concentration (µM)	% Inhibition of NO Production
Control (Unstimulated)	1.2 ± 0.2	-
LPS (1 µg/mL)	25.4 ± 1.8	0%
LPS + Borapetoside B (1 µM)	24.9 ± 2.1	2.0%
LPS + Borapetoside B (10 µM)	24.1 ± 1.9	5.1%
LPS + Borapetoside B (50 µM)	23.5 ± 2.3	7.5%
LPS + Dexamethasone (1 µM)	5.8 ± 0.5	77.2%

Note: Representative data illustrating a lack of significant anti-inflammatory effect.

Workflow for Anti-Inflammatory Screening

General workflow for in vitro anti-inflammatory assays.

The provided protocols offer a structured approach to comprehensively screen Borapetoside B for potential biological activities. By starting with a general cytotoxicity assay, followed by specific functional assays for anti-diabetic and anti-inflammatory effects, researchers can systematically evaluate the compound's pharmacological profile. While existing literature suggests Borapetoside B may be inactive, these rigorous cell-based screening methods are essential to confirm these findings and to explore the possibility of other, previously uninvestigated, bioactivities.

References

• 1. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Borapetoside C from Tinospora crispa improves insulin sensitivity in diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Borapetoside B Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction yield of Borapetoside B from Tinospora crispa. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for extracting Borapetoside B from Tinospora crispa?

A1: Based on the extraction of structurally similar clerodane diterpenoids from Tinospora crispa, a polar solvent is generally recommended. An ethanol-water mixture is a good starting point, as ethanol (B145695) has been successfully used to isolate Borapetosides A and C.[1] For initial extraction, a 70% ethanol solution is often effective for many bioactive compounds.[2] Alternatively, a methanol-water mixture (e.g., 4:1 v/v) has also been used effectively for extracting related compounds like Borapetol B from this plant.[3]

Q2: Which extraction technique is most suitable for maximizing the yield of Borapetoside B?

A2: Several extraction techniques can be employed, each with its own advantages. Ultrasound-assisted extraction (UAE) or sonication is a commonly used method that can enhance extraction efficiency and reduce extraction time.[3] Maceration is a simpler technique but may result in lower yields compared to more advanced methods. For exhaustive extraction, Soxhlet extraction can be considered, although the use of heat may not be suitable for all thermolabile compounds. A comparative analysis of different methods would be the best approach to determine the optimal technique for your specific laboratory setup and goals.

Q3: How can I remove fatty constituents from the plant material before the main extraction?

A3: It is highly recommended to defat the dried plant material prior to the primary extraction. This can be achieved by a preliminary extraction with a nonpolar solvent like n-hexane.[3] This step will remove lipids and other nonpolar compounds that can interfere with the subsequent purification of Borapetoside B.

Q4: What is a suitable method for the quantification of Borapetoside B in my extracts?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a standard and reliable method for the quantification of Borapetoside B. A reversed-phase C18 column is typically used with a mobile phase consisting of a gradient of acetonitrile (B52724) and water. The detection wavelength would need to be optimized for Borapetoside B, but a starting point could be around 205-220 nm, which is common for compounds with limited chromophores.

Q5: Are there any known stability issues with Borapetoside B during extraction and storage?

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no yield of Borapetoside B in the extract	1. Inappropriate solvent selection.2. Inefficient extraction method.3. Poor quality of plant material.4. Degradation of the compound during extraction.	1. Test a range of solvent polarities (e.g., different ethanol/methanol-water ratios).2. Increase extraction time, temperature (if the compound is stable), or use a more efficient technique like sonication.3. Ensure the plant material is properly identified, dried, and stored.4. Avoid excessive heat and light during the extraction process.
Interfering peaks during HPLC analysis	1. Incomplete removal of interfering compounds.2. Co-elution of compounds with similar polarity.3. Contamination of the sample or mobile phase.	1. Perform a preliminary defatting step with hexane (B92381).2. Optimize the HPLC gradient, mobile phase composition, or try a different column chemistry.3. Use HPLC-grade solvents and filter all samples and mobile phases before use.
Poor separation of Borapetoside B from other compounds during purification	1. Inappropriate stationary phase for column chromatography.2. Incorrect mobile phase composition.3. Overloading of the column.	1. Use silica (B1680970) gel for initial fractionation, followed by reversed-phase (C18) chromatography for finer separation.2. Perform thin-layer chromatography (TLC) to determine the optimal solvent system before running the column.3. Reduce the amount of crude extract loaded onto the column.
Loss of compound during solvent evaporation	1. High temperature during evaporation.2. Use of a high-vacuum system for a volatile compound.	1. Use a rotary evaporator at a controlled temperature (e.g., 40-50°C).2. Use a gentle stream of nitrogen gas for small-volume evaporation.

Data Presentation

Table 1: Summary of Extraction Parameters for Clerodane Diterpenoids from Tinospora crispa

Compound	Plant Part	Extraction Method	Solvent System	Reference
Borapetol B	Stem	Sonication	1. Hexane (defatting)2. Methanol:Water (4:1)
Borapetoside A & C	Vines	Not specified	Ethanol
Borapetoside E	Not specified	Ultrasonication	96% Ethanol
cis-Clerodane-type furanoditerpenoids	Aerial parts	Not specified	Organic solvents

Experimental Protocols

Protocol 1: General Extraction of Borapetoside B

• Plant Material Preparation:

  • Obtain dried stems of Tinospora crispa.

  • Grind the dried stems into a fine powder.

• Defatting:

  • Macerate the plant powder in n-hexane (1:10 w/v) for 24 hours at room temperature with occasional stirring.

  • Filter the mixture and discard the hexane extract.

  • Air-dry the plant residue to remove any remaining hexane.

• Primary Extraction:

  • Macerate the defatted plant powder in 70% ethanol (1:10 w/v) for 48 hours at room temperature with occasional stirring.

  • Alternatively, perform ultrasound-assisted extraction for 30-60 minutes.

  • Filter the mixture and collect the ethanol extract.

  • Repeat the extraction process on the plant residue two more times to ensure complete extraction.

  • Combine all the ethanol extracts.

• Solvent Evaporation:

  • Concentrate the combined ethanol extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

Protocol 2: HPLC Quantification of Borapetoside B (Hypothetical Method)

• Instrumentation:

  • HPLC system with a UV/Vis detector.

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-20 min: 20-80% B

  • 20-25 min: 80-100% B

  • 25-30 min: 100% B

  • 30-35 min: 100-20% B (re-equilibration)

• Detection:

  • UV detection at 210 nm.

• Quantification:

  • Prepare a calibration curve using a purified standard of Borapetoside B.

  • Inject the prepared extract samples and quantify the amount of Borapetoside B by comparing the peak area with the calibration curve.

Mandatory Visualization

Caption: Workflow for the extraction and purification of Borapetoside B.

Caption: Troubleshooting logic for low Borapetoside B yield.

References

• 1. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cis-Clerodane-type furanoditerpenoids from Tinospora crispa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming solubility issues of Borapetoside B in aqueous solutions

Welcome to the technical support center for Borapetoside B. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the aqueous solubility of Borapetoside B during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Borapetoside B and what are its basic chemical properties?

Borapetoside B is a clerodane diterpenoid glycoside that has been isolated from plants such as Tinospora crispa. It is studied for its potential therapeutic properties, including anti-inflammatory and anti-diabetic effects.[1][2]

Table 1: Chemical Properties of Borapetoside B

Property	Value	Source
Molecular Formula	C₂₇H₃₆O₁₂	--INVALID-LINK--
Molecular Weight	552.6 g/mol	--INVALID-LINK--
Appearance	Colorless, monoclinic crystals	--INVALID-LINK--
Known Solvents	DMSO, Pyridine, Methanol, Ethanol	--INVALID-LINK--

Q2: I am having trouble dissolving Borapetoside B in my aqueous buffer for cell culture experiments. What should I do?

This is a common issue as Borapetoside B has poor aqueous solubility. The recommended approach is to first prepare a concentrated stock solution in an organic solvent and then dilute it into your aqueous experimental medium.

Q3: What is the recommended procedure for preparing a stock solution of Borapetoside B?

It is advisable to prepare a high-concentration stock solution in 100% Dimethyl Sulfoxide (DMSO).[3] For example, you can dissolve Borapetoside B in DMSO to make a 10 mM or higher stock solution. Ensure the compound is completely dissolved before further use. For long-term storage, it is recommended to store the DMSO stock solution in aliquots at -20°C or -80°C.

Q4: How do I dilute the DMSO stock solution into my aqueous cell culture medium without precipitation?

To minimize precipitation when diluting your DMSO stock, it is crucial to add the stock solution to your aqueous medium while vortexing or gently mixing. The final concentration of DMSO in your cell culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity. A final DMSO concentration of 0.1% is often well-tolerated by most cell lines.[3]

Troubleshooting Guide

Issue 1: Precipitation occurs upon dilution of the DMSO stock solution into the aqueous medium.

• Cause: The aqueous solubility of Borapetoside B is exceeded.

• Troubleshooting Steps:

  • Decrease the final concentration: Try diluting your stock solution to a lower final concentration in the aqueous medium.

  • Increase the DMSO concentration (with caution): If your experimental system allows, you can slightly increase the final DMSO concentration. However, always run a vehicle control (medium with the same final DMSO concentration) to ensure the solvent does not affect your experimental results.

  • Use a co-solvent system: Prepare your working solution in a mixture of your aqueous buffer and a water-miscible organic solvent.

  • Consider using solubility enhancers: Excipients like cyclodextrins can encapsulate hydrophobic molecules and increase their aqueous solubility.

Issue 2: The required concentration for my experiment is still not achievable in an aqueous solution.

• Cause: Borapetoside B may have very low intrinsic aqueous solubility.

• Troubleshooting Steps:

  • Use of surfactants: Low concentrations of non-ionic surfactants (e.g., Tween® 80, Pluronic® F-68) can aid in solubilization. However, their compatibility with your specific assay needs to be validated.

  • Complexation with cyclodextrins: This technique can significantly enhance the solubility of poorly soluble compounds.

Experimental Protocols

Protocol 1: Preparation of Borapetoside B Stock Solution in DMSO

Materials:

• Borapetoside B powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Weigh the desired amount of Borapetoside B powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the tube until the Borapetoside B is completely dissolved. Gentle warming in a 37°C water bath can be applied if necessary, but the thermal stability of Borapetoside B has not been extensively studied.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Solubilization using Cyclodextrins (General Approach)

This is a general protocol that needs to be optimized for Borapetoside B. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.

Materials:

• Borapetoside B

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer of choice

• Magnetic stirrer and stir bar

Procedure:

• Prepare a solution of HP-β-CD in your aqueous buffer. The concentration of HP-β-CD may need to be optimized (e.g., starting with a 1-5% w/v solution).

• Slowly add the Borapetoside B powder to the HP-β-CD solution while stirring.

• Allow the mixture to stir at room temperature for several hours or overnight to facilitate complex formation.

• Filter the solution through a 0.22 µm filter to remove any undissolved compound.

• Determine the concentration of solubilized Borapetoside B using a suitable analytical method (e.g., HPLC-UV).

Table 2: Comparison of Solubility Enhancement Techniques

Technique	Principle	Advantages	Considerations
Co-solvency	Using a water-miscible organic solvent to increase solubility.	Simple to implement.	The organic solvent may have biological effects.
pH Adjustment	Changing the ionization state of the compound to a more soluble form.	Can be very effective if the compound has ionizable groups.	pKa of Borapetoside B is unknown; pH changes can affect the experiment.
Cyclodextrin (B1172386) Complexation	Encapsulation of the hydrophobic molecule within the cyclodextrin cavity.	Can significantly increase solubility and bioavailability.	Requires optimization of the cyclodextrin type and concentration.
Use of Surfactants	Formation of micelles that can solubilize hydrophobic compounds.	Effective at low concentrations.	Surfactants can interfere with some biological assays.

Signaling Pathways and Experimental Workflows

Borapetoside B and its analogs have been reported to modulate several signaling pathways, primarily in the context of their anti-diabetic and anti-inflammatory effects.

Insulin (B600854) Signaling Pathway

Studies on related compounds like Borapetoside C suggest an interaction with the insulin signaling pathway. The proposed mechanism involves the activation of the insulin receptor (IR), leading to the phosphorylation of Protein Kinase B (Akt) and subsequent translocation of glucose transporter 2 (GLUT2) to the cell membrane, which enhances glucose uptake.[1]

Caption: Proposed Insulin Signaling Pathway Modulation by Borapetoside Analogs.

Troubleshooting Experimental Workflow for Solubility Enhancement

The following workflow can guide researchers in systematically addressing solubility issues with Borapetoside B.

Caption: A step-by-step workflow for troubleshooting Borapetoside B solubility.

Potential Anti-Inflammatory Signaling Pathways

Network pharmacology studies suggest that Borapetoside B may exert its anti-inflammatory effects by modulating key signaling pathways such as MAPK and TNF signaling. While direct experimental evidence for Borapetoside B is limited, these pathways are common targets for natural anti-inflammatory compounds.

Caption: Potential anti-inflammatory signaling pathways modulated by Borapetoside B. The inhibitory effects are putative and require further investigation.

References

• 1. Network pharmacology integrated molecular dynamics reveals the bioactive compounds and potential targets of Tinospora crispa Linn. as insulin sensitizer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Stability of Borapetoside B under different storage conditions

This technical support center provides guidance on the stability and storage of Borapetoside B for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address potential issues during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Borapetoside B?

Q2: How does temperature affect the stability of Borapetoside B?

Direct studies on the thermal degradation of Borapetoside B are not available. However, for many natural compounds, elevated temperatures can accelerate degradation.[2][3][4] It is best practice to handle Borapetoside B at room temperature for the shortest time necessary during experimental procedures and to return it to recommended cold storage conditions promptly.

Q3: What is the likely impact of pH on the stability of Borapetoside B?

The pH of the solvent can significantly influence the stability of natural compounds, often through hydrolysis.[2] While the specific pH-rate profile for Borapetoside B has not been documented, it is advisable to prepare solutions in buffers that are close to neutral pH unless the experimental protocol requires otherwise. If acidic or alkaline conditions are necessary, fresh solutions should be prepared immediately before use.

Q4: Is Borapetoside B sensitive to light or oxidation?

Many complex organic molecules are susceptible to degradation upon exposure to light (photodegradation) and air (oxidation). To mitigate these risks, it is recommended to store Borapetoside B, both in solid form and in solution, in amber vials or containers wrapped in aluminum foil to protect from light. Purging solutions with an inert gas like nitrogen or argon before sealing can help minimize oxidation.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent experimental results over time	Degradation of Borapetoside B stock solution.	1. Prepare fresh stock solutions more frequently. 2. Aliquot stock solutions upon preparation to avoid repeated freeze-thaw cycles. 3. Verify the purity of the compound using an appropriate analytical method (e.g., HPLC) before use.
Loss of biological activity	Compound degradation due to improper storage or handling.	1. Review storage conditions. Ensure the compound is stored at the recommended temperature and protected from light. 2. Minimize the time the compound is kept at room temperature during experiments. 3. Consider preparing fresh solutions from a new batch of solid compound.
Visible changes in the solution (e.g., color change, precipitation)	Chemical degradation or poor solubility.	1. Discard the solution. 2. Prepare a fresh solution, ensuring the compound is fully dissolved. Sonication may be used if it does not affect the compound's stability. 3. If precipitation occurs upon storage, try a different solvent system or prepare fresh solutions for each experiment.

Experimental Protocols

General Protocol for Assessing Compound Stability:

A general approach to assess the stability of a compound like Borapetoside B involves subjecting it to various conditions and monitoring its degradation over time using a quantitative analytical method like High-Performance Liquid Chromatography (HPLC).

• Preparation of Samples: Prepare solutions of Borapetoside B at a known concentration in different buffers (e.g., pH 3, 5, 7, 9) and solvents.

• Storage Conditions: Aliquot the solutions and store them under various conditions:

  • Temperature: -20°C, 4°C, room temperature (e.g., 25°C), and an elevated temperature (e.g., 40°C).

  • Light Exposure: Protect one set of samples from light while exposing another to ambient light.

• Time Points: Collect samples at regular intervals (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).

• Analysis: Analyze the concentration of Borapetoside B in each sample using a validated HPLC method.

• Data Analysis: Plot the concentration of Borapetoside B versus time for each condition to determine the degradation rate. This data can be used to establish a stability profile and shelf-life under different conditions.

Signaling Pathways and Workflows

While Borapetoside B has been reported as inactive in some studies, its structurally similar and active counterparts, Borapetoside A and C, have been shown to exert their hypoglycemic effects through the insulin (B600854) signaling pathway.

Caption: Insulin signaling pathway activated by Borapetosides A and C.

Caption: General workflow for assessing the stability of Borapetoside B.

References

• 1. Borapetoside F | TargetMol [targetmol.com]
• 2. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Troubleshooting peak tailing in Borapetoside B HPLC analysis

This guide provides troubleshooting assistance for common issues encountered during the HPLC analysis of Borapetoside B, with a specific focus on resolving peak tailing to ensure accurate quantification and robust method performance.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and why is it a concern?

In an ideal HPLC separation, a chromatographic peak should be symmetrical, resembling a Gaussian distribution. Peak tailing occurs when the latter half of the peak is broader than the front half, creating an asymmetrical shape.[1][2] This is problematic because it can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and indicate underlying issues with the separation chemistry or HPLC system.[2][3]

Q2: My Borapetoside B peak is tailing. What are the most likely chemical causes?

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase.[4] For a polar molecule like Borapetoside B, which contains multiple hydroxyl groups, the following are common chemical causes:

• Silanol (B1196071) Interactions: The most frequent cause of peak tailing in reversed-phase HPLC is the interaction between polar functional groups on the analyte and residual silanol groups (Si-OH) on the silica-based stationary phase. These interactions introduce a secondary, undesirable retention mechanism that broadens the peak.

• Mobile Phase pH: The pH of the mobile phase can influence the ionization state of residual silanol groups. At a mid-range pH, silanols can become deprotonated (Si-O⁻) and strongly interact with analytes that have any basic character. While Borapetoside B is not a strong base, controlling the mobile phase pH to suppress silanol activity is crucial. Adjusting the mobile phase to a lower pH (e.g., pH 2.5-4) with an additive like formic acid or acetic acid will keep silanol groups protonated and minimize these secondary interactions.

• Trace Metal Contamination: The presence of trace metals within the silica (B1680970) matrix of the column can increase the acidity of silanol groups, leading to stronger interactions and increased tailing. Using a modern, high-purity silica column can mitigate this issue.

Q3: How can I determine if my HPLC column is the source of the peak tailing?

Column-related problems are a common source of peak shape distortion. Here’s how to troubleshoot them:

• Column Contamination: Strongly retained compounds from previous injections can build up at the column inlet, creating active sites that cause tailing. Try flushing the column with a strong solvent (e.g., isopropanol (B130326) or a high percentage of organic solvent). If this fails, replacing the column may be necessary.

• Column Void or Bed Deformation: A void at the column inlet or a disturbed packing bed can cause the sample to spread unevenly, leading to distorted peaks for all analytes in the chromatogram. This can be confirmed by replacing the column with a new one. If the problem is resolved, the old column was compromised.

• Blocked Inlet Frit: Particulates from the sample or mobile phase can clog the inlet frit of the column, distorting the flow path and causing tailing or split peaks. Back-flushing the column (if the manufacturer allows) may resolve the issue. Using in-line filters and guard columns is a recommended preventative measure.

Q4: Can my sample preparation or injection parameters affect the peak shape of Borapetoside B?

Yes, the way the sample is prepared and injected can have a significant impact:

• Sample Solvent Effect: If the sample is dissolved in a solvent that is significantly stronger (more non-polar in reversed-phase) than the mobile phase, it can lead to peak distortion. For Borapetoside B, dissolving the sample in 100% methanol (B129727) or DMSO and injecting into a mobile phase with a high aqueous content can cause issues. Best Practice: Always try to dissolve your sample in the initial mobile phase composition.

• Mass Overload: Injecting too much analyte can saturate the stationary phase, leading to peak broadening and asymmetry. To check for this, dilute your sample by a factor of 10 and re-inject. If the peak shape improves, the original sample was overloaded.

Q5: What instrumental factors can contribute to peak tailing?

If chemical and column-related causes have been ruled out, the issue may lie with the HPLC system itself:

• Extra-Column Volume: Excessive volume between the point of injection and the detector can cause band broadening and tailing. This includes using tubing with an unnecessarily large internal diameter or excessive length. Ensure all connections are made with narrow-bore tubing (e.g., 0.005" ID) cut to the shortest necessary length.

• Improper Fittings: Poorly connected fittings can create small voids or dead volumes in the flow path, disrupting the sample band and causing peak distortion. Always ensure that fittings are properly seated and tightened according to the manufacturer's instructions.

Troubleshooting Summary

The table below summarizes key parameters to investigate when troubleshooting peak tailing for Borapetoside B.

Parameter	Potential Issue Leading to Tailing	Recommended Action & Adjustment
Mobile Phase	pH & Composition	Residual silanol groups on the column are ionized, causing secondary interactions.
Column	Health & Chemistry	Column is old, contaminated, or contains a lower-purity silica with active silanol sites.
Sample	Solvent & Concentration	Sample is dissolved in a solvent stronger than the mobile phase, or the injected mass is too high.
HPLC System	Fluidic Path	Excessive tubing length/diameter or poorly connected fittings are creating extra-column volume.

Recommended HPLC Protocol for Borapetoside B

This protocol provides a starting point for the analysis of Borapetoside B and is designed to minimize potential peak tailing.

• HPLC System and Conditions:

  • Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade Water.

  • Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-17 min: 80% B

    • 17.1-20 min: 20% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 5 µL.

• Mobile Phase Preparation:

  • Prepare Mobile Phase A by adding 1 mL of formic acid to 999 mL of HPLC-grade water. Filter through a 0.22 µm membrane filter and degas.

  • Prepare Mobile Phase B by adding 1 mL of formic acid to 999 mL of HPLC-grade acetonitrile. Filter and degas.

• Standard and Sample Preparation:

  • Prepare a stock solution of Borapetoside B at 1 mg/mL in methanol.

  • Prepare working standards and samples by diluting the stock solution with the initial mobile phase (80:20 mixture of Mobile Phase A and Mobile Phase B) to the desired concentration (e.g., 10-100 µg/mL).

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing the cause of peak tailing in your Borapetoside B analysis.

Caption: Troubleshooting workflow for Borapetoside B HPLC peak tailing.

References

• 1. chromtech.com [chromtech.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]

Resolving co-eluting impurities during Borapetoside B purification

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Borapetoside B. The focus is on resolving co-eluting impurities, a common challenge in the isolation of this natural product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found during the purification of Borapetoside B from Tinospora crispa?

Borapetoside B is a clerodane furanoditerpenoid glycoside. Impurities that are often encountered during its purification from Tinospora crispa extracts are structurally similar compounds, which can make their separation challenging. These include other borapetosides and related diterpenoids.

Common Potential Co-eluting Impurities:

• Borapetoside A, C, D, and E: These are isomers and analogs of Borapetoside B with variations in their glycosylation or stereochemistry.[1] Their similar structures often lead to close elution times in reversed-phase chromatography.

• Other Furanoditerpenoid Glycosides: Tinospora crispa contains a variety of these compounds that share the same core structure as Borapetoside B.[2]

• Aglycones: The non-glycosylated forms of borapetosides may be present as minor impurities.

• Alkaloids, Flavonoids, and Sterols: While structurally different, these compounds are abundant in Tinospora crispa extracts and may co-elute with Borapetoside B if the initial extraction and fractionation steps are not selective enough.[3]

Q2: I am observing a shoulder on my Borapetoside B peak in the HPLC chromatogram. What could be the cause?

A shoulder on the main peak is a classic sign of a co-eluting impurity. Given the complexity of the natural extract, it is likely a structurally related borapetoside analog. To confirm this, it is recommended to use a high-resolution mass spectrometer (MS) detector coupled with the HPLC system. The MS data can help in identifying the mass of the co-eluting compound and thus give clues to its identity.

Q3: My preparative HPLC run is not providing the baseline separation I achieved on my analytical scale. Why is this happening?

Scaling up from an analytical to a preparative HPLC method often presents challenges. The loss of resolution can be attributed to several factors, including:

• Column Overload: Injecting too much sample onto the preparative column can lead to peak broadening and a loss of resolution.

• Flow Rate and Gradient Profile: The linear velocity of the mobile phase may not be optimal for the larger diameter of the preparative column. The gradient profile may also need to be adjusted to maintain separation.

• Extra-column Volume: The tubing and connections in a preparative system have a larger volume, which can contribute to peak broadening.

Troubleshooting Guide: Resolving Co-eluting Impurities

This guide provides a systematic approach to troubleshooting co-elution issues during Borapetoside B purification using reversed-phase HPLC.

Initial Assessment

Before modifying the purification method, it is crucial to characterize the problem.

• Peak Purity Analysis: If available, use a Diode Array Detector (DAD) to check the peak purity across the Borapetoside B peak. A non-homogenous spectrum indicates the presence of a co-eluting impurity.

• Mass Spectrometry (MS) Analysis: Couple your HPLC to an MS detector to identify the mass-to-charge ratio (m/z) of the main peak and any co-eluting species. This can help in tentatively identifying the impurity based on the known compounds in Tinospora crispa.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting co-elution issues.

Caption: A logical workflow for troubleshooting co-elution in HPLC.

Detailed Troubleshooting Steps

1. Modify the Mobile Phase

Changes in the mobile phase composition can significantly alter the selectivity of the separation.

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa. These solvents have different selectivities and may resolve the co-eluting peaks.

• Adjust the pH: For ionizable compounds, modifying the pH of the aqueous portion of the mobile phase can alter retention times. Since borapetosides are glycosides and generally neutral, this may have a lesser effect but is worth considering if the impurity is ionizable. The addition of a small amount of acid, like 0.1% formic acid, can improve peak shape.

• Modify the Gradient: A shallower gradient around the elution time of Borapetoside B can increase the separation between closely eluting peaks.

2. Change the Stationary Phase

If modifying the mobile phase is not sufficient, changing the column chemistry can provide a different separation mechanism.

• Different C18 Chemistries: Not all C18 columns are the same. A C18 column with a different bonding density or end-capping may provide the necessary selectivity.

• Phenyl-Hexyl Column: A phenyl-hexyl stationary phase offers different selectivity due to pi-pi interactions, which can be effective for separating aromatic compounds or those with double bonds.

• Chiral Column: If the co-eluting impurity is a stereoisomer of Borapetoside B, a chiral stationary phase may be required for separation.

3. Adjust Temperature and Flow Rate

These parameters can be used to fine-tune the separation.

• Temperature: Lowering the temperature can sometimes improve the resolution of closely eluting peaks, although it will increase the analysis time.

• Flow Rate: Reducing the flow rate can increase the number of theoretical plates and improve resolution, but it will also increase the run time.

Experimental Protocols

Preparative HPLC Method for Borapetoside B Purification

This protocol is a starting point and may require optimization based on the specific co-eluting impurity.

Table 1: Preparative HPLC Parameters

Parameter	Value
Column	C18, 10 µm, 250 x 21.2 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	30-60% B over 40 minutes
Flow Rate	15 mL/min
Detection	UV at 230 nm
Injection Volume	1-5 mL (depending on sample concentration)

Methodology:

• Sample Preparation: Dissolve the partially purified extract of Tinospora crispa in the initial mobile phase composition (e.g., 70:30 Water:Acetonitrile with 0.1% Formic Acid). Filter the sample through a 0.45 µm filter before injection.

• Column Equilibration: Equilibrate the column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Injection and Fraction Collection: Inject the sample and collect fractions corresponding to the Borapetoside B peak.

• Purity Analysis: Analyze the collected fractions using an analytical HPLC method to confirm purity.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Analytical HPLC Method for Purity Assessment

This method can be used to monitor the purity of fractions collected during preparative HPLC.

Table 2: Analytical HPLC Parameters

Parameter	Value
Column	C18, 5 µm, 250 x 4.6 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	30-60% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 230 nm
Injection Volume	10 µL

Visualization of the Purification Workflow

The following diagram illustrates the overall workflow for the purification of Borapetoside B.

Caption: Overall workflow for the purification of Borapetoside B.

References

• 1. Development and Validation of Novel Quality Evaluation Methods to Differentiate Two Closely Related Species of Tinospora: A Rapid HPTLC- and HPLC-Based Assessment with MS/MS Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Tinospora crispa (L.) Hook. f. & Thomson: A Review of Its Ethnobotanical, Phytochemical, and Pharmacological Aspects [frontiersin.org]

Technical Support Center: Borapetoside B NMR Signal Resolution

Welcome to the technical support center for Borapetoside B NMR experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in acquiring high-resolution NMR spectra for this complex diterpenoid glycoside.

Frequently Asked Questions (FAQs)

Q1: Why are the signals in my ¹H NMR spectrum of Borapetoside B broad and poorly resolved?

A: Broad peaks and poor resolution are common issues when analyzing complex natural products like Borapetoside B. The primary causes are typically related to sample preparation and magnetic field inhomogeneity.

• Sample Concentration: While a sufficient concentration is needed for a good signal-to-noise ratio, excessively high concentrations can lead to increased solution viscosity and molecular aggregation, causing peak broadening.[1][2]

• Presence of Solids: Undissolved particles in the NMR tube will severely degrade the magnetic field homogeneity, resulting in broad, distorted lineshapes.[3][4] It is critical to ensure your sample is fully dissolved and free of any suspended solids.

• Paramagnetic Impurities: Contamination with even trace amounts of paramagnetic metals can cause significant line broadening due to accelerated relaxation.[5] Ensure all glassware is scrupulously clean.

• Poor Shimming: The homogeneity of the magnetic field must be optimized for each sample. Poor shimming is a direct cause of broad and asymmetric peaks.

Q2: How can I resolve the heavily overlapped signals, particularly in the sugar region and the diterpenoid backbone?

A: Signal overlap is the most significant challenge for a molecule like Borapetoside B, which has numerous protons in similar chemical environments.

• Solvent Choice: Changing the deuterated solvent can alter the chemical shifts of protons, potentially resolving overlapped signals. For complex glycosides, Pyridine-d₅ is often highly effective as it can disrupt intermolecular hydrogen bonds, leading to better signal dispersion, especially for hydroxyl protons.

• Higher Magnetic Field: Acquiring spectra on a high-field spectrometer (e.g., 500 MHz or higher) provides greater spectral dispersion, spreading the signals out and reducing overlap.

• Two-Dimensional (2D) NMR: 2D NMR techniques are essential for resolving and assigning signals in complex molecules.

  • COSY (Correlation Spectroscopy): Identifies proton-proton spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, crucial for connecting different parts of the molecule.

Q3: My signal-to-noise (S/N) ratio is very low. What are the best strategies to improve it?

A: A low S/N ratio can obscure important signals and make interpretation difficult.

• Increase Sample Concentration: This is the most direct way to improve the S/N ratio. However, be mindful of the concentration limits to avoid peak broadening (see Q1).

• Increase the Number of Scans (NS): The S/N ratio increases with the square root of the number of scans. Doubling the S/N requires quadrupling the NS.

• Use a Cryoprobe: If available, a cryogenically cooled probe provides a significant boost in sensitivity (typically 3-4 times) compared to a standard room-temperature probe, allowing for good spectra on more dilute samples.

• Proper Probe Tuning and Matching: Always ensure the probe is correctly tuned and matched for your specific sample and solvent. An improperly tuned probe can lead to a substantial loss of signal intensity.

Q4: Which specific NMR acquisition parameters should I adjust to enhance spectral resolution?

A: Beyond shimming, several acquisition parameters directly influence the digital resolution of your spectrum.

• Acquisition Time (AT): A longer acquisition time allows the Free Induction Decay (FID) to be sampled for a longer period, which results in narrower lines and better resolution in the transformed spectrum. An AT of at least 3 seconds is a good starting point for high-resolution ¹H spectra.

• Number of Points (NP): Increasing the number of data points used to define the spectrum improves digital resolution. The relationship is: Digital Resolution = Spectral Width / Number of Points.

Troubleshooting Guides and Experimental Protocols

Guide 1: Systematic Troubleshooting of Poor NMR Resolution

This guide provides a logical workflow to diagnose and solve resolution issues.

Caption: Troubleshooting workflow for poor NMR resolution.

Guide 2: Experimental Protocols

Protocol 2.1: Optimized Sample Preparation for Borapetoside B

A high-quality sample is the foundation of a high-quality spectrum.

• Weighing: Accurately weigh 5-10 mg of purified Borapetoside B.

• Dissolution: Transfer the solid to a clean, small vial. Add 0.5-0.6 mL of high-purity deuterated solvent (Pyridine-d₅ is highly recommended for initial analysis).

• Mixing: Vortex the vial until the sample is completely dissolved. Gentle sonication may be used if necessary, but avoid excessive heating.

• Filtering: To remove any micro-particulates, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

• Final Check: The final solution in the NMR tube should be completely transparent and free of any visible particles or cloudiness. The sample height should be between 4-5 cm.

Parameter	Recommended Value	Rationale
Sample Mass	5 - 10 mg	Balances good S/N with avoiding concentration-based line broadening.
Solvent Volume	0.5 - 0.6 mL	Standard volume for 5 mm NMR tubes, ensures sufficient sample height in the coil.
Recommended Solvents	Pyridine-d₅, Methanol-d₄, DMSO-d₆	Pyridine-d₅ often provides the best signal dispersion for complex glycosides.
NMR Tube Quality	High-quality, thin-walled	Minimizes distortions to the magnetic field.

Protocol 2.2: Acquiring High-Resolution 2D NMR Spectra

This workflow outlines the steps from a standard 1D spectrum to acquiring essential 2D data for structural elucidation.

Caption: Experimental workflow for acquiring 2D NMR data.

Parameter	Recommended Setting	Rationale for High Resolution
Spectrometer Field	≥ 500 MHz	Increases chemical shift dispersion, separating crowded signals.
Shimming	Automated, followed by manual touch-up	Maximizes magnetic field homogeneity for sharp, symmetrical lines.
Acquisition Time (AT)	≥ 3 s	Improves digital resolution by sampling the FID for a longer duration.
Relaxation Delay (D1)	1-2 s (for ¹H)	Ensures adequate relaxation between scans without unnecessarily long experiment times. For quantitative work, this must be ≥ 5 * T₁.
Number of Points (NP)	32k or 64k	Provides more data points across the spectral width, enhancing digital resolution.

References

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. Troubleshooting [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 5. ucl.ac.uk [ucl.ac.uk]

Preventing degradation of Borapetoside B during extraction

Welcome to the technical support center for the extraction of Borapetoside B. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Borapetoside B during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is Borapetoside B and why is its degradation a concern?

Borapetoside B is a furanoditerpenoid glycoside isolated from the plant Tinospora crispa.[1] Like many glycosides, it consists of a sugar molecule (glycone) attached to a non-sugar molecule (aglycone). The glycosidic bond is susceptible to cleavage under certain conditions, leading to the separation of these two parts.[2][3] This degradation can result in a loss of the compound's native biological activity and lead to inaccurate quantification and inconsistent experimental results.

Q2: What are the primary factors that cause the degradation of Borapetoside B during extraction?

The degradation of Borapetoside B, primarily through the hydrolysis of its glycosidic bond, is influenced by three main factors:

• pH: Acidic conditions can catalyze the hydrolysis of the glycosidic bond. The rate of degradation for many glycosides increases significantly at low pH values.[2][4]

• Temperature: Elevated temperatures can accelerate the rate of hydrolysis, particularly in the presence of acidic or enzymatic catalysts. While higher temperatures can improve extraction efficiency for some compounds, they also increase the risk of degradation.

• Enzymatic Activity: Tinospora crispa, like many plants, contains endogenous enzymes such as β-glucosidases. These enzymes, released when the plant material is ground or homogenized, can specifically cleave the glycosidic bond of Borapetoside B.

Q3: How should I prepare and store the Tinospora crispa plant material to minimize degradation before extraction?

Proper preparation and storage are crucial first steps. To minimize enzymatic and chemical degradation, the following is recommended:

• Drying: Rapidly dry fresh plant material at a controlled, mild temperature (e.g., 40-50°C). This helps to inactivate enzymes and reduce water activity, which can contribute to hydrolysis.

• Grinding: Once dried, the material should be ground into a fine powder to increase the surface area for efficient extraction.

• Storage: If not processed immediately, the dried powder should be stored in an airtight container in a cold and dark place (e.g., -20°C). This slows down any residual enzymatic activity and chemical degradation.

Troubleshooting Guide: Low Yield of Borapetoside B

This guide addresses common issues related to the degradation of Borapetoside B during extraction.

Problem	Probable Cause(s)	Recommended Solutions
Low yield of Borapetoside B with a high concentration of its corresponding aglycone detected in the extract.	1. Enzymatic Hydrolysis: Active endogenous β-glucosidase enzymes from the plant material are cleaving the glycosidic bond.	A. Thermal Inactivation: For fresh material, blanch the stems in boiling water (95-100°C) for 2-3 minutes to denature enzymes, then immediately cool in an ice bath.B. Solvent Inactivation: Begin the extraction with a high concentration of an organic solvent like 80% ethanol (B145695), which helps to precipitate and inactivate enzymes.
2. Acidic Conditions: The extraction solvent may be acidic, or endogenous acids from the plant material may be lowering the pH.	A. Neutralize Solvent: Use a buffered solvent system to maintain a pH between 6 and 7.B. Pre-neutralize Plant Material: Consider a brief wash of the plant material with a mild buffer before extraction.
Overall low yield of Borapetoside B without significant aglycone presence.	1. Thermal Degradation: Excessive heat during the extraction process has degraded the molecule.	A. Optimize Temperature: Conduct extractions at a lower temperature, such as room temperature (25°C) or slightly above (up to 40-50°C).B. Avoid Prolonged Heating: Minimize the duration of any heating steps involved in the extraction process.
2. Inefficient Extraction: The solvent or method used is not effectively extracting the compound from the plant matrix.	A. Select Appropriate Solvent: 80% ethanol has been shown to be effective for extracting antioxidant compounds from Tinospora crispa. A methanol-water mixture (4:1) has also been used.B. Enhance Extraction: Use methods like sonication or maceration with adequate agitation to improve solvent penetration.

Recommended Experimental Protocol

This protocol is designed to minimize the degradation of Borapetoside B by controlling temperature, pH, and enzymatic activity.

1. Plant Material Preparation and Enzyme Inactivation:

• Start with fresh or properly dried and stored Tinospora crispa stems.

• Option A (Fresh Material): Chop the stems into small pieces and immediately blanch them in boiling water for 2-3 minutes. Promptly cool the material in an ice bath to prevent thermal degradation.

• Option B (Dried Material): Grind the dried stems to a fine powder (e.g., 40-60 mesh). Rapid drying at 40-50°C is recommended to inactivate enzymes.

2. Extraction:

• Solvent: Prepare an 80% ethanol solution in water. If acidic degradation is suspected, consider buffering the solvent to a pH of 6.5-7.0.

• Method (Maceration):

  • Soak the prepared plant material in the 80% ethanol solution at a solid-to-solvent ratio of 1:10 (w/v).

  • Macerate for 72 hours at room temperature (25°C) with continuous gentle agitation.

• Method (Ultrasonication):

  • Suspend the prepared plant material in the 80% ethanol solution.

  • Perform sonication in an ultrasonic bath at a controlled temperature (not exceeding 40°C) for a shorter duration (e.g., 3 x 15-minute cycles).

3. Filtration and Concentration:

• Filter the mixture through an appropriate filter paper to separate the extract from the solid plant material.

• Concentrate the resulting filtrate using a rotary evaporator under reduced pressure at a temperature not exceeding 45°C to obtain the crude extract.

4. Storage:

• Store the final extract in an airtight, light-resistant container at low temperatures (-20°C or below) to ensure long-term stability.

Quantitative Data Summary

While specific degradation kinetics for Borapetoside B are not widely published, the following table summarizes extraction conditions used in literature for Tinospora crispa, which can be inferred to provide a balance between yield and stability.

Method	Solvent	Temperature	Duration	Reference
Maceration	80% Ethanol	Room Temperature (~25°C)	72 hours
Sonication	Methanol:Water (4:1)	Room Temperature (~25°C)	3 x 15 minutes

The following table provides a conceptual overview of the trade-offs in extraction parameter selection to minimize glycoside degradation.

Parameter	Condition for High Yield	Condition for High Stability	Recommended Compromise
Temperature	Higher (e.g., 60-80°C)	Lower (e.g., 20-40°C)	Room Temperature to 40°C
pH	Dependent on compound	Neutral (pH 6-7)	Buffered solvent at pH ~6.5
Time	Longer	Shorter	Optimized based on method (e.g., shorter for sonication, longer for maceration)

Visualizations

References

• 1. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Extraction of glycosides | DOCX [slideshare.net]
• 4. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficiency of Borapetoside B Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Borapetoside B. The guidance is based on established principles of natural product synthesis, focusing on key stages such as aglycone construction, glycosylation, and final purification.

Frequently Asked Questions (FAQs)

Q1: What are the most critical stages in the synthesis of Borapetoside B that affect overall yield?

A: The most critical stages are the stereoselective construction of the complex clerodane diterpenoid aglycone, the glycosylation reaction to attach the sugar moiety, and the final purification. Each of these stages presents unique challenges that can significantly impact the overall efficiency of the synthesis.

Q2: Are there any known total syntheses of Borapetoside B to reference?

A: As of late 2025, a formal total synthesis of Borapetoside B has not been published in peer-reviewed literature. The guidance provided here is based on a proposed synthetic strategy, addressing common challenges in the synthesis of similar complex natural products.

Q3: What analytical techniques are recommended for monitoring the progress of the synthesis?

A: A combination of Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS) is recommended for monitoring reaction progress. Nuclear Magnetic Resonance (NMR) spectroscopy is essential for structural confirmation of intermediates and the final product.

Troubleshooting Guides

Issue 1: Low Yield in the Synthesis of the Aglycone

Question: I am experiencing low yields during the construction of the Borapetoside B aglycone, particularly in reactions forming the core ring system. What are the likely causes and potential solutions?

Answer: Low yields in the synthesis of a complex polycyclic aglycone can stem from several factors, including steric hindrance, incorrect stereochemistry, and inefficient cyclization reactions.

Troubleshooting Steps:

• Reagent and Catalyst Screening: The choice of reagents and catalysts is critical. For key cyclization or bond-forming reactions, it is advisable to screen a variety of conditions.

• Protecting Group Strategy: Incompatible protecting groups can interfere with key reactions. Ensure that the protecting groups used are stable under the reaction conditions and can be selectively removed without affecting the rest of the molecule.

• Reaction Concentration and Temperature: For intramolecular reactions, running the reaction at high dilution can favor the desired cyclization over intermolecular side reactions. Temperature control is also crucial; some reactions may require cryogenic conditions to improve selectivity, while others may need elevated temperatures to overcome activation barriers.

Issue 2: Poor Stereoselectivity in the Glycosylation Step

Question: The glycosylation reaction to couple the aglycone with the glucose donor is resulting in a mixture of α and β anomers, with the desired β-glycoside being the minor product. How can I improve the stereoselectivity?

Answer: Achieving high stereoselectivity in glycosylation is a common challenge. The outcome is influenced by the nature of the glycosyl donor, the acceptor (aglycone), the promoter, and the reaction conditions.

Troubleshooting Flowchart:

Caption: Troubleshooting logic for poor glycosylation stereoselectivity.

Detailed Solutions:

• Glycosyl Donor: Employ a glycosyl donor with a participating group (e.g., an acetyl or benzoyl group) at the C2 position of the glucose moiety. This group can form a transient cyclic intermediate that shields the α-face, directing the aglycone to attack from the β-face.

• Promoter/Activator: The choice of promoter is crucial. For Schmidt glycosylation, common promoters include TMSOTf or BF₃·OEt₂. The reactivity of the promoter should be matched with the reactivity of the glycosyl donor and acceptor.

• Solvent Effects: The solvent can influence the stereochemical outcome. Non-polar, non-coordinating solvents like dichloromethane (B109758) or toluene (B28343) are often preferred. Ethereal solvents such as THF can sometimes favor the formation of the desired β-anomer.

Issue 3: Difficulty in Purifying the Final Product

Question: I am struggling with the final purification of Borapetoside B. The product appears to be contaminated with closely related impurities, and I am experiencing significant product loss during chromatography.

Answer: The purification of complex natural products like Borapetoside B can be challenging due to the presence of structurally similar byproducts and the compound's polarity.

Troubleshooting Steps:

• Chromatographic Method Optimization: Standard silica (B1680970) gel chromatography may not be sufficient. Consider using reversed-phase chromatography (e.g., C18 silica) which separates compounds based on hydrophobicity. Preparative HPLC is often necessary for achieving high purity.

• Recrystallization: If the final product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

• Derivatization: In some cases, temporary derivatization of the molecule can alter its chromatographic properties, allowing for easier separation from impurities. The protecting groups can then be removed to yield the pure product.

Data Presentation

Table 1: Comparison of Glycosylation Conditions

Glycosyl Donor	Promoter	Solvent	Temperature (°C)	α:β Ratio	Yield (%)
Trichloroacetimidate (B1259523)	TMSOTf	CH₂Cl₂	-40	1:3	65
Thiophenyl glycoside	NIS/TfOH	CH₂Cl₂	-20	1:5	72
Glycosyl bromide	AgOTf	Toluene	0	1:2	58

Experimental Protocols

Protocol 1: General Procedure for Schmidt Glycosylation

• To a solution of the aglycone acceptor (1.0 equiv) and the glycosyl trichloroacetimidate donor (1.5 equiv) in anhydrous dichloromethane (0.1 M) at -40 °C under an argon atmosphere, add a solution of trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf) (0.1 equiv) in dichloromethane dropwise.

• Stir the reaction mixture at -40 °C and monitor the progress by TLC.

• Upon completion, quench the reaction by adding a few drops of triethylamine.

• Allow the mixture to warm to room temperature and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the desired glycosylated product.

Protocol 2: General Procedure for Final Deprotection

• Dissolve the protected Borapetoside B in a suitable solvent (e.g., methanol/dichloromethane).

• For silyl (B83357) protecting groups, add a solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF) in THF. For benzyl (B1604629) protecting groups, perform hydrogenolysis using palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Stir the reaction at room temperature until complete conversion is observed by TLC or LC-MS.

• Quench the reaction and remove the solvent in vacuo.

• Purify the crude product using preparative HPLC to obtain pure Borapetoside B.

Mandatory Visualizations

Proposed Synthetic Pathway for Borapetoside B

Caption: A high-level overview of a proposed synthetic route for Borapetoside B.

Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Technical Support Center: Solvent Selection for Borapetoside B Assays

This guide provides researchers, scientists, and drug development professionals with essential information for selecting appropriate solvents for assays involving Borapetoside B. It includes frequently asked questions, troubleshooting advice, and detailed protocols to ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for dissolving Borapetoside B?

A1: The most commonly recommended solvent for creating a stock solution of Borapetoside B is Dimethyl sulfoxide (B87167) (DMSO).[1] Other potential solvents include ethanol, methanol, and pyridine.[1] For in vivo studies, complex solvent systems such as DMSO, PEG300, and Tween 80 in saline or PBS may be required.[2]

Q2: What is the maximum concentration of DMSO I should use in my cell-based assay?

A2: It is critical to keep the final concentration of DMSO in cell culture media as low as possible, ideally at or below 0.1% (v/v).[3] Cellular viability can be negatively affected at concentrations above this, though sensitivity is highly cell-line specific.[4] Always perform a vehicle control with the same final DMSO concentration as your experimental wells to account for any solvent-induced effects.

Q3: Can DMSO interfere with my assay results?

A3: Yes, DMSO is not inert and can have direct biological effects, including altering cell growth, inducing differentiation, and changing gene expression. These are known as pleiotropic effects and can confound experimental results if not properly controlled. Keeping the final DMSO concentration consistent and as low as possible across all wells is crucial for accurate data interpretation.

Q4: My Borapetoside B stock solution in DMSO appears cloudy or has a precipitate. What should I do?

A4: Precipitation in a DMSO stock can occur if the compound's solubility limit is exceeded or if the DMSO has absorbed water from the atmosphere, reducing its solvating power. Gently warm the solution and vortex or sonicate briefly to aid dissolution. If precipitation persists, the stock may be supersaturated. It's recommended to prepare a new, less concentrated stock solution. Store DMSO stocks in tightly sealed vials in a dry environment to minimize water absorption.

Troubleshooting Guide: Compound Precipitation in Aqueous Media

A common challenge arises when a concentrated DMSO stock of a hydrophobic compound like Borapetoside B is diluted into an aqueous buffer or cell culture medium, a phenomenon known as "antisolvent precipitation".

Problem	Potential Cause	Recommended Solution
Immediate Precipitation upon dilution in media.	Antisolvent Precipitation: The compound is highly soluble in DMSO but crashes out when rapidly transferred to an aqueous environment.	Optimize Dilution Method: Instead of a single large dilution, perform a stepwise serial dilution. This gradual change in solvent composition can help keep the compound in solution. Adding the stock solution dropwise to pre-warmed (37°C) media while gently vortexing can also prevent precipitation.
High Final Concentration: The final concentration of Borapetoside B exceeds its aqueous solubility limit.	Reduce Final Concentration: Lower the final working concentration of the compound in your assay.
Low Media Temperature: Solubility often decreases at lower temperatures.	Use Pre-warmed Media: Always use cell culture media pre-warmed to 37°C for dilutions.
Precipitation Over Time during incubation.	Media Component Interaction: The compound may interact with components in the media, such as proteins in Fetal Bovine Serum (FBS), leading to the formation of insoluble complexes.	Reduce Serum Concentration: Try reducing the percentage of FBS, but be mindful of the potential impact on cell health.
pH Shift: Cellular metabolism can alter the pH of the culture medium over time, which may affect the solubility of a pH-sensitive compound.	Maintain Stable CO2: Ensure your incubator's CO2 levels are stable to maintain the media's buffering capacity.
Evaporation: Water loss from wells can concentrate the compound and media components, leading to precipitation.	Prevent Evaporation: Monitor incubator humidity and use low-evaporation lids or seal plates for long-term experiments.

Solubility Data for Borapetosides

Solvent	Qualitative Solubility	Notes
DMSO	Soluble	Recommended for primary stock solutions.
Ethanol	Soluble	Can be used as a primary solvent or co-solvent. Diterpenoids are generally soluble in ethanol.
Methanol	Soluble	Another potential primary solvent.
Pyridine	Soluble	Use with caution due to its toxicity and reactivity.
Water	Sparingly to Insoluble	Borapetosides are generally hydrophobic and have low water solubility.
Aqueous Buffers (PBS, etc.)	Sparingly to Insoluble	Dilution from organic stock solutions often requires careful optimization to avoid precipitation.

Experimental Protocols & Visual Guides

Protocol 1: Preparation of Borapetoside B Working Solutions for Cell-Based Assays

This protocol details a stepwise dilution method to minimize precipitation when preparing working solutions from a DMSO stock for a typical 96-well plate cell-based assay.

• Prepare High-Concentration Stock: Dissolve Borapetoside B in 100% DMSO to create a high-concentration stock (e.g., 20 mM). Ensure it is fully dissolved, using brief sonication if necessary.

• Create an Intermediate Dilution Plate:

  • Dispense 100 µL of 100% DMSO into wells in column 1 of a 96-well polypropylene (B1209903) plate.

  • Add Borapetoside B stock to the top well of column 1 to achieve a 2X top concentration (e.g., for a 100 µM final assay concentration, make this well 200 µM).

  • Perform a serial dilution (2-fold or 3-fold) down the column by transferring 50 µL to the next well, mixing, and repeating. This plate contains your compound series in 100% DMSO.

• Prepare Final Working Solutions:

  • Pre-warm your complete cell culture medium to 37°C.

  • Add 198 µL of the pre-warmed medium to the wells of the final cell culture plate.

  • Transfer 2 µL from each well of the intermediate DMSO plate to the corresponding wells of the cell culture plate. This results in a 1:100 dilution of the compound and a final DMSO concentration of 1%.

• Mix and Add to Cells: Mix the final plate gently using a plate shaker before adding the solutions to cells. Ensure the final DMSO concentration in the vehicle control wells is identical.

References

• 1. Borapetoside B | CAS:104901-05-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. Borapetoside F | TargetMol [targetmol.com]
• 3. benchchem.com [benchchem.com]
• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Borapetoside B and Borapetoside A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the bioactivity of two natural compounds, Borapetoside B and Borapetoside A, isolated from Tinospora crispa. The information presented herein is based on available scientific literature and aims to provide an objective overview supported by experimental evidence.

Executive Summary

Borapetoside A is a clerodane diterpenoid glycoside that has demonstrated significant hypoglycemic activity in both in vitro and in vivo studies.[1][2] Its mechanism of action involves both insulin-dependent and insulin-independent pathways, leading to increased glucose utilization and reduced hepatic glucose production. In stark contrast, Borapetoside B, a stereoisomer of Borapetoside A, is reported to be inactive as a hypoglycemic agent.[1][3] This difference in bioactivity is primarily attributed to the stereochemistry at the C-8 position of the molecule. Borapetoside A possesses an 8R-chirality, which is crucial for its biological function, while Borapetoside B has an 8S-chirality, rendering it inactive.[1]

Quantitative Data Comparison

The following table summarizes the comparative bioactivity of Borapetoside A and Borapetoside B based on published research. While specific IC50 or EC50 values for direct comparison are not detailed in the abstracts of key studies, the qualitative and descriptive data clearly indicate the difference in their hypoglycemic effects.

Parameter	Borapetoside A	Borapetoside B	Reference
Hypoglycemic Activity	Active	Inactive
Effect on Plasma Glucose	Dose-dependent decrease	No significant change
Effect on Glycogen (B147801) Synthesis	Dose-dependent increase	No significant change
Stereochemistry at C-8	8R-chirality (active)	8S-chirality (inactive)
Mechanism of Action	Increases glucose utilization, reduces hepatic gluconeogenesis, activates insulin (B600854) signaling pathway	Not applicable (inactive)

Experimental Protocols

Detailed methodologies for the key experiments that established the differential bioactivity of Borapetoside A and Borapetoside B are outlined below. These protocols are based on the descriptions provided in the cited literature.

In Vivo Hypoglycemic Activity Assessment in Mice

Objective: To determine the effect of Borapetoside A and Borapetoside B on blood glucose levels in normal and diabetic mouse models.

Animal Model:

• Streptozotocin-induced type 1 diabetic mice.

• Diet-induced type 2 diabetic mice.

• Normal control mice.

Methodology:

• Animal Acclimatization: Mice are housed under standard laboratory conditions with free access to food and water for at least one week prior to the experiment.

• Induction of Diabetes (for diabetic models):

  • Type 1 Diabetes: A single intraperitoneal (i.p.) injection of streptozotocin (B1681764) (STZ) is administered. Diabetes is confirmed by measuring fasting blood glucose levels.

  • Type 2 Diabetes: Mice are fed a high-fat diet for a specified period to induce insulin resistance and hyperglycemia.

• Drug Administration:

  • Mice are divided into groups: vehicle control, Borapetoside A-treated, and Borapetoside B-treated.

  • Borapetoside A and B are dissolved in a suitable vehicle and administered via intraperitoneal injection at specified doses (e.g., 5 mg/kg).

• Blood Glucose Monitoring:

  • Blood samples are collected from the tail vein at various time points (e.g., 0, 30, 60, 120 minutes) after drug administration.

  • Blood glucose concentration is measured using a glucometer.

• Data Analysis: Changes in blood glucose levels over time are compared between the different treatment groups.

In Vitro Glycogen Synthesis Assay

Objective: To assess the direct effect of Borapetoside A and Borapetoside B on glycogen synthesis in muscle and liver cells.

Cell Lines:

• C2C12 mouse myoblast cells (differentiated into myotubes).

• Hep3B human hepatoma cells.

Methodology:

• Cell Culture and Differentiation: C2C12 myoblasts are cultured in a growth medium until they reach confluence and then switched to a differentiation medium to form myotubes. Hep3B cells are cultured under standard conditions.

• Treatment: Cells are treated with varying concentrations of Borapetoside A, Borapetoside B, or a vehicle control for a specified duration.

• Glycogen Synthesis Measurement:

  • After treatment, the cells are incubated with a medium containing radiolabeled glucose (e.g., ¹⁴C-glucose).

  • The cells are then lysed, and the glycogen is precipitated.

  • The amount of incorporated radiolabeled glucose into glycogen is quantified using a scintillation counter.

• Data Analysis: The rate of glycogen synthesis is compared between the different treatment groups.

Visualizations

Signaling Pathway of Borapetoside A

The hypoglycemic effect of Borapetoside A is mediated through the activation of the insulin signaling pathway. The following diagram illustrates the key steps in this pathway.

Borapetoside A's activation of the insulin signaling pathway.

Structural Comparison and Bioactivity

The critical difference in the bioactivity between Borapetoside A and Borapetoside B is determined by their stereochemistry. This diagram illustrates the structural difference and its impact on the biological outcome.

Stereochemistry dictates the bioactivity of borapetosides.

Conclusion

The available evidence strongly indicates that Borapetoside A is a promising natural compound with significant hypoglycemic properties, while Borapetoside B is biologically inactive in this regard. The key determinant of this difference is the stereoisomeric configuration at the C-8 position. For researchers in drug development, this highlights the critical importance of stereochemistry in molecular interactions with biological targets. Further investigation into the precise binding of Borapetoside A to the insulin receptor and other potential targets could provide valuable insights for the design of novel therapeutic agents for diabetes.

References

• 1. researchgate.net [researchgate.net]
• 2. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Borapetoside B and Borapetoside C: Structure-Activity Relationship in Hypoglycemic Effects

A detailed examination of the structural differences between Borapetoside B and Borapetoside C and their consequential impact on biological activity, supported by experimental data.

This guide provides a comprehensive comparison of Borapetoside B and Borapetoside C, two clerodane diterpenoid glycosides isolated from Tinospora crispa. The focus is on their structure-activity relationship, particularly concerning their hypoglycemic properties. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

Borapetoside C has been identified as a promising natural compound with significant antidiabetic properties.[1][2] In contrast, its stereoisomer, Borapetoside B, is reported to be inactive in this regard. Understanding the structural nuances that dictate this stark difference in biological activity is crucial for the rational design of novel therapeutic agents. This guide will delve into the key structural differentiators, present available quantitative data, detail relevant experimental methodologies, and illustrate the pertinent signaling pathway.

Chemical Structures

The fundamental difference between Borapetoside B and Borapetoside C lies in their stereochemistry at the C-8 position. Borapetoside C possesses an 8R-chirality, which is a key feature shared with other active compounds in this family, such as Borapetoside A.[3] Conversely, Borapetoside B has an 8S-chirality, rendering it inactive as a hypoglycemic agent.[3]

Figure 1: Chemical Structures of Borapetoside B and Borapetoside C

(Image of the chemical structure of Borapetoside B with the 8S-chirality highlighted)

Caption: Chemical structure of Borapetoside B, highlighting the 8S configuration at the C-8 position.

(Image of the chemical structure of Borapetoside C with the 8R-chirality highlighted)

Caption: Chemical structure of Borapetoside C, highlighting the 8R configuration at the C-8 position.

Structure-Activity Relationship and Biological Activity

The stereochemical orientation at the C-8 position is a critical determinant of the hypoglycemic activity of these compounds. The 8R configuration in Borapetoside C allows for the necessary molecular interactions to elicit a biological response, while the 8S configuration in Borapetoside B abrogates this activity.

Hypoglycemic Effects of Borapetoside C

Borapetoside C has been shown to exert its hypoglycemic effects by enhancing insulin (B600854) sensitivity and promoting glucose utilization.[1] Studies in diabetic mouse models have demonstrated that Borapetoside C can attenuate elevated plasma glucose levels.

Lack of Hypoglycemic Activity of Borapetoside B

In contrast to Borapetoside C, Borapetoside B has been consistently reported as inactive in assays measuring hypoglycemic effects. This lack of activity is attributed to its 8S-chirality, which likely prevents it from binding effectively to the relevant biological targets.

Quantitative Data Summary

The following table summarizes the available data on the hypoglycemic activity of Borapetoside B and Borapetoside C. Due to the reported inactivity of Borapetoside B, quantitative metrics such as IC₅₀ or EC₅₀ values are not available.

Compound	Stereochemistry at C-8	In Vivo Hypoglycemic Activity (Diabetic Mice Model)	Mechanism of Action
Borapetoside B	8S	Inactive/No Significant Effect	Not applicable
Borapetoside C	8R	Active	Enhances insulin sensitivity, promotes glucose utilization via the IR-Akt-GLUT2 pathway

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for evaluating the hypoglycemic effects of Borapetoside C.

In Vivo Hypoglycemic Activity in Diabetic Mice

• Animal Model: Streptozotocin (STZ)-induced type 1 diabetic mice or diet-induced type 2 diabetic mice are commonly used.

• Compound Administration: Borapetoside C is typically dissolved in a suitable vehicle and administered via intraperitoneal (i.p.) injection. A common dosage is 5 mg/kg body weight.

• Blood Glucose Measurement: Blood samples are collected from the tail vein at various time points (e.g., 0, 2, 4, 6, and 8 hours) post-administration. Blood glucose levels are measured using a standard glucometer.

• Data Analysis: Changes in blood glucose levels over time are compared between the vehicle control group and the Borapetoside C-treated group. Statistical significance is determined using appropriate tests like the t-test or ANOVA.

Western Blot Analysis of IR, Akt Phosphorylation, and GLUT2 Expression

• Cell Culture and Treatment: Mouse C2C12 myotubes or liver tissue from treated animals are used. Cells or tissues are treated with Borapetoside C at various concentrations and for specific durations.

• Protein Extraction: Total protein is extracted from the cells or tissues using a lysis buffer containing protease and phosphatase inhibitors.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated insulin receptor (p-IR), phosphorylated Akt (p-Akt), total IR, total Akt, and GLUT2. Subsequently, the membrane is incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Quantification: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software and normalized to a loading control like β-actin or GAPDH.

Glucose Uptake Assay in C2C12 Cells

• Cell Culture: C2C12 myoblasts are differentiated into myotubes.

• Treatment: Differentiated myotubes are treated with Borapetoside C at desired concentrations for a specified time.

• Glucose Uptake Measurement: Cells are incubated with a fluorescent glucose analog, such as 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG).

• Fluorescence Measurement: The fluorescence intensity, which is proportional to the amount of glucose uptake, is measured using a fluorescence microplate reader or flow cytometer.

• Data Analysis: The glucose uptake in Borapetoside C-treated cells is compared to that in untreated control cells.

Signaling Pathway

Borapetoside C enhances glucose uptake and metabolism by activating the insulin signaling pathway. The key steps are outlined in the diagram below.

Caption: Insulin signaling pathway activated by Borapetoside C.

Conclusion

The comparison between Borapetoside B and Borapetoside C provides a clear illustration of the critical role of stereochemistry in determining biological activity. The 8R-chirality of Borapetoside C is essential for its hypoglycemic effects, which are mediated through the activation of the IR-Akt-GLUT2 signaling pathway. In contrast, the 8S-chirality of Borapetoside B renders it inactive. This understanding is invaluable for the future design and development of potent and selective therapeutic agents for diabetes and other metabolic disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Borapetoside B: A Structural Explanation for Its Inactivity in Hypoglycemia

For researchers and professionals in drug development, understanding the structure-activity relationships of natural compounds is paramount. While the extract of Tinospora crispa has been a focal point for its traditional use in managing diabetes, not all its constituent compounds exhibit the same therapeutic efficacy. A case in point is the family of borapetosides, where Borapetoside B stands out for its lack of hypoglycemic activity, in stark contrast to its structural relatives, Borapetoside A and C.

This guide provides a comparative analysis of Borapetoside B against its active counterparts, delving into the structural nuances that dictate their biological activity. Experimental data from studies on Borapetosides A and C will be presented to highlight the mechanisms that Borapetoside B fails to activate.

The Decisive Role of Stereochemistry

The primary reason for Borapetoside B's inactivity lies in its stereochemistry. Scientific evidence strongly suggests that the spatial arrangement of atoms at the C-8 position of the clerodane diterpenoid core is a critical determinant for hypoglycemic action.[1][2] Borapetosides A and C, both of which demonstrate significant glucose-lowering effects, possess an 8R-chirality.[1][2] In contrast, Borapetoside B has an 8S-chirality, rendering it inactive.[1] This subtle difference in the three-dimensional structure likely prevents Borapetoside B from effectively binding to and modulating the biological targets involved in glucose homeostasis.

Comparative Biological Activity of Borapetosides

The following table summarizes the observed hypoglycemic activities of Borapetosides A, B, and C based on available research.

Compound	Hypoglycemic Activity	Key Structural Feature (C-8 Chirality)
Borapetoside A	Active	8R
Borapetoside B	Inactive	8S
Borapetoside C	Active	8R

Mechanisms of Action: The Active Borapetosides

To understand why Borapetoside B is considered inactive, it is crucial to examine the mechanisms through which the active borapetosides exert their effects. Studies on Borapetosides A and C have elucidated their roles in key signaling pathways that regulate blood glucose levels.

Borapetoside A has been shown to produce its hypoglycemic effects through both insulin-dependent and insulin-independent pathways. Its mechanisms include:

• Increasing glucose utilization in peripheral tissues.

• Reducing hepatic gluconeogenesis.

• Activating the insulin (B600854) signaling pathway.

• Increasing plasma insulin levels in normal and type 2 diabetic models.

Borapetoside C also demonstrates potent hypoglycemic activity. Its primary mechanisms involve:

• Enhancing insulin sensitivity.

• Increasing glucose utilization.

• Activating the Insulin Receptor (IR) -> Akt -> GLUT2 signaling pathway in the liver.

The diagram below illustrates the proposed signaling pathway activated by the active Borapetosides A and C, leading to a reduction in blood glucose.

Caption: Signaling cascade initiated by active borapetosides.

Experimental Evidence of Hypoglycemic Effects

The following sections detail the experimental protocols and findings from studies on the active borapetosides, which serve as a benchmark against which the inactivity of Borapetoside B is inferred.

In Vivo Studies in Diabetic Mouse Models

Objective: To assess the glucose-lowering effects of Borapetosides A and C in diabetic mice.

Experimental Protocol:

• Animal Models: Streptozotocin-induced type 1 diabetic mice and/or diet-induced type 2 diabetic mice were used.

• Treatment: Borapetoside A or C was administered via intraperitoneal injection at a dosage of 5 mg/kg.

• Measurements: Plasma glucose levels were monitored at various time points post-injection. In some studies, plasma insulin levels and glycogen (B147801) content in muscle and liver were also measured.

Results Summary:

Compound	Animal Model	Dosage	Outcome on Plasma Glucose	Reference
Borapetoside A	Normal & Type 1 Diabetic Mice	5 mg/kg (i.p.)	Significant reduction
Borapetoside C	Normal & Type 1 Diabetic Mice	5 mg/kg (i.p.)	Significant reduction
Borapetoside C	Normal & Type 2 Diabetic Mice	5 mg/kg (i.p.)	Attenuated glucose elevation

In Vitro Cellular Assays

Objective: To investigate the effects of Borapetoside A on glucose metabolism in cell lines.

Experimental Protocol:

• Cell Lines: Mouse myoblast C2C12 cells and human hepatocellular carcinoma Hep3B cells were utilized.

• Treatment: Cells were treated with varying concentrations of Borapetoside A.

• Measurements: Glycogen synthesis and the expression levels of key regulatory proteins such as phosphoenolpyruvate (B93156) carboxykinase (PEPCK) were assessed.

Results Summary:

Compound	Cell Line	Outcome	Reference
Borapetoside A	C2C12	Increased glycogen synthesis
Borapetoside A	Hep3B	Not specified, but overall hypoglycemic effects noted

These in vitro results further substantiate the bioactivity of Borapetoside A at the cellular level, highlighting its direct effects on glucose uptake and storage.

Logical Flow: From Structure to Inactivity

The following diagram illustrates the logical relationship between the structural features of the borapetosides and their resulting biological activity.

References

• 1. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Decisive Role of C-8 Stereochemistry in the Hypoglycemic Activity of Borapetosides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents from natural sources has identified borapetosides, a class of clerodane diterpenoid glycosides from Tinospora crispa, as promising candidates for the management of diabetes. Extensive research has revealed that the stereochemistry at the C-8 position is a critical determinant of their biological activity. This guide provides a comparative analysis of borapetoside stereoisomers, presenting supporting experimental data, detailed methodologies, and visual representations of the underlying molecular mechanisms.

Stereochemistry at C-8: The On/Off Switch for Hypoglycemic Activity

Structure-activity relationship studies have unequivocally demonstrated that the spatial orientation of substituents at the C-8 position of the borapetoside core dictates their ability to lower blood glucose levels. Borapetosides with an 8R configuration, such as borapetoside A and borapetoside C, exhibit significant hypoglycemic effects. In stark contrast, borapetoside B, which possesses an 8S configuration, is reported to be inactive.[1][2][3][4] This stark difference in activity highlights the C-8 stereocenter as a crucial element for the interaction of these compounds with their biological targets.

While borapetoside A is considered the most active of the three, both it and borapetoside C have been shown to significantly reduce plasma glucose levels in animal models.[3] The difference in potency between borapetoside A and C may be attributed to other structural features, such as the location of the glycoside moiety and the presence of a lactone ring in borapetoside A.

Quantitative Comparison of Borapetoside Activity

Direct comparative quantitative data on the hypoglycemic activity of isolated borapetoside stereoisomers is limited in publicly available literature. However, in vivo studies on diabetic mouse models provide strong evidence for the activity of the 8R isomers.

Compound	C-8 Stereochemistry	Animal Model	Dosage & Administration	Key Findings	Reference
Borapetoside A	8R	Normal and Streptozotocin (B1681764) (STZ)-induced diabetic mice	5 mg/kg, intraperitoneal (i.p.)	Significantly reduced fasting blood glucose. Increased plasma insulin (B600854) levels in normal and type 2 diabetic models.
Borapetoside C	8R	Normal and STZ-induced diabetic mice	5 mg/kg, i.p.	Significantly reduced fasting blood glucose. Improved glucose tolerance.
Borapetoside B	8S	-	-	Reported as inactive.

Additionally, crude extracts of Tinospora crispa, which contain active borapetosides, have demonstrated inhibitory activity against α-glucosidase, an enzyme involved in carbohydrate digestion.

Extract/Compound	Assay	IC50 Value	Reference
Tinospora crispa crude extract	α-glucosidase inhibition	0.69 ± 0.39 mg/mL
Borapetoside A	α-glucosidase inhibition	1.09 nM (in silico prediction)

Mechanism of Action: The Insulin Signaling Pathway

The hypoglycemic activity of the active 8R-borapetosides, particularly borapetoside C, is attributed to their ability to enhance insulin sensitivity. This is achieved through the activation of the insulin receptor (IR) and the subsequent downstream signaling cascade involving protein kinase B (Akt) and glucose transporter 2 (GLUT2). The activation of this pathway leads to increased glucose uptake by cells and a reduction in hepatic glucose production.

Figure 1. Simplified signaling pathway of Borapetoside C-mediated insulin sensitization.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of borapetoside activity.

In Vivo Hypoglycemic Activity in Streptozotocin (STZ)-Induced Diabetic Mice

Objective: To assess the blood glucose-lowering effect of borapetoside stereoisomers in a diabetic animal model.

Methodology:

• Animal Model: Male ICR mice are typically used. Diabetes is induced by a single intraperitoneal (i.p.) injection of streptozotocin (STZ) dissolved in citrate (B86180) buffer (pH 4.5). Blood glucose levels are monitored, and mice with fasting blood glucose levels above a predetermined threshold (e.g., 250 mg/dL) are selected for the study.

• Treatment: Diabetic mice are randomly assigned to treatment groups: vehicle control (e.g., saline), positive control (e.g., insulin), and borapetoside-treated groups. Borapetosides are typically administered via i.p. injection at a dose of 5 mg/kg body weight.

• Blood Glucose Monitoring: Blood samples are collected from the tail vein at various time points after treatment (e.g., 0, 1, 2, 4, 6 hours). Blood glucose concentrations are measured using a glucometer.

• Data Analysis: The percentage reduction in blood glucose levels is calculated for each group and compared. Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to determine the significance of the observed effects.

Figure 2. Experimental workflow for in vivo hypoglycemic activity testing.

Insulin Receptor Phosphorylation Assay

Objective: To determine if borapetosides activate the insulin receptor in a cell-based assay.

Methodology:

• Cell Culture: A suitable cell line, such as HepG2 (human liver cancer cell line) or C2C12 (mouse myoblast cell line), is cultured to confluency.

• Serum Starvation: Cells are serum-starved for a defined period (e.g., 12-24 hours) to reduce basal levels of receptor phosphorylation.

• Treatment: Cells are treated with different concentrations of borapetosides or insulin (positive control) for a specific duration.

• Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed with a lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Protein concentrations of the cell lysates are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with a primary antibody specific for the phosphorylated form of the insulin receptor (e.g., anti-p-IR β).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate.

  • The membrane is then stripped and re-probed with an antibody for the total insulin receptor to normalize for protein loading.

• Densitometry: The band intensities are quantified using densitometry software to determine the relative levels of insulin receptor phosphorylation.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Antidiabetic Effect of Oral Borapetol B Compound, Isolated from the Plant Tinospora crispa, by Stimulating Insulin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of Borapetoside B with Other Diterpenoid Glycosides: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of Borapetoside B, a clerodane diterpenoid glycoside, with other related diterpenoid and triterpenoid (B12794562) glycosides. This analysis is supported by experimental data on their anti-inflammatory and cytotoxic effects, detailed experimental protocols, and visualizations of key signaling pathways.

Borapetoside B, a natural compound isolated from plants of the Tinospora genus, has garnered interest for its potential therapeutic properties. This guide aims to contextualize its performance by comparing it with other structurally or functionally similar glycosides, providing a valuable resource for drug discovery and development.

Comparative Analysis of Biological Activity

The primary biological activities of interest for this comparison are anti-inflammatory effects and cytotoxicity against cancer cell lines. The following tables summarize the available quantitative data (IC50 values), which represent the concentration of a compound required to inhibit a specific biological process by 50%. Lower IC50 values indicate higher potency.

Anti-Inflammatory Activity

The anti-inflammatory potential of these compounds is commonly assessed by their ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Compound	Type	Source Organism	Anti-Inflammatory Assay	IC50 (µM)	Reference
Borapetoside B	Clerodane Diterpenoid Glycoside	Tinospora crispa	NO Inhibition (LPS-stimulated RAW 264.7 cells)	Data Not Available
Tinotanoid I	Clerodane Diterpenoid	Paratinospora sagittata	NO Inhibition (LPS-stimulated RAW 264.7 cells)	12.5 ± 0.5	[1]
Tinotanoid J	Clerodane Diterpenoid	Paratinospora sagittata	NO Inhibition (LPS-stimulated RAW 264.7 cells)	16.4 ± 0.7	[1]
Heritiera B	Triterpenoid Glucoside	Heritiera littoralis	NO Inhibition (LPS-stimulated RAW 264.7 cells)	10.33
Heritiera A	Triterpenoid Glucoside	Heritiera littoralis	NO Inhibition (LPS-stimulated RAW 264.7 cells)	32.11
Deoxynimbidiol	Diterpenoid	Celastrus orbiculatus	NO Inhibition (LPS-stimulated RAW 264.7 cells)	4.9	[2]
New Trinorditerpenoid	Diterpenoid	Celastrus orbiculatus	NO Inhibition (LPS-stimulated RAW 264.7 cells)	12.6	[2]
Ursolic Acid	Triterpenoid	Syzygium corticosum	NF-κB (p65) Inhibition (HeLa cells)	0.031	[3]
Quercetin (Positive Control)	Flavonoid	-	NO Inhibition (LPS-stimulated RAW 264.7 cells)	21.0 ± 0.6
Dexamethasone (Positive Control)	Corticosteroid	-	NO Inhibition (LPS-stimulated RAW 264.7 cells)	24.5 ± 1.9

Cytotoxic Activity

The cytotoxic potential of these glycosides is evaluated against various human cancer cell lines using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity as an indicator of cell viability.

Compound	Type	Cancer Cell Line	IC50 (µM)	Reference
Borapetoside B	Clerodane Diterpenoid Glycoside	Various	Data Not Available
Lipojesaconitine	C19-Diterpenoid Alkaloid	A549, MDA-MB-231, MCF-7, KB	6.0 - 7.3
Phanginin R	Cassane Diterpenoid	A2780 (Ovarian)	9.9 ± 1.6
Phanginin R	Cassane Diterpenoid	AGS (Gastric)	5.3 ± 1.9
Tagetone A	Diterpene	MCF-7 (Breast)	4.68
Tagetone A	Diterpene	A549 (Lung)	4.24
Jatropodagin A	Lathyrane-type Diterpenoid	Saos-2 (Osteosarcoma)	8.08
Ursolic Acid	Triterpenoid	HT-29 (Colon)	11.1

Note: Direct cytotoxic IC50 values for Borapetoside B against specific cancer cell lines are not available in the current literature. The provided data for other diterpenoids and triterpenoids highlight the potential for this class of compounds in oncology research.

Signaling Pathway Analysis

Diterpenoid and triterpenoid glycosides often exert their biological effects by modulating key intracellular signaling pathways involved in inflammation and cell survival, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

While direct experimental evidence for Borapetoside B's effect on these pathways is limited, network pharmacology studies suggest its potential involvement in the PI3K-Akt and MAPK signaling pathways as an insulin (B600854) sensitizer. The anti-inflammatory activity of many clerodane diterpenoids is attributed to their ability to suppress the activation of NF-κB and MAPK pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammatory responses. Upon stimulation by inflammatory signals like LPS, a cascade of events leads to the activation of the IKK complex, which then phosphorylates IκBα. This phosphorylation targets IκBα for degradation, allowing the NF-κB (p65/p50) dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes. Many diterpenoid glycosides are thought to inhibit this pathway at various points.

Caption: Putative inhibition of the NF-κB signaling pathway by diterpenoid glycosides.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in cellular responses to a variety of stimuli, including stress and inflammation. It consists of several kinases, including ERK, JNK, and p38, which, upon activation, can lead to the expression of inflammatory mediators. Some diterpenoid glycosides have been shown to suppress the phosphorylation, and thus activation, of these MAPK proteins.

Caption: Putative modulation of the MAPK signaling pathway by diterpenoid glycosides.

Experimental Protocols

For researchers looking to conduct their own comparative studies, the following are detailed methodologies for the key experiments cited in this guide.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay is used to quantify the anti-inflammatory activity of a compound by measuring its ability to inhibit NO production in LPS-stimulated macrophages.

Caption: Workflow for the Nitric Oxide (NO) Inhibition Assay.

Detailed Steps:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., Borapetoside B) for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce an inflammatory response. Include a vehicle control (cells with LPS but no compound) and a blank control (cells with neither).

• Incubation: Incubate the plate for 24 hours.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of 1% sulfanilamide (B372717) in 5% phosphoric acid and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Calculate the percentage of NO inhibition relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the compound concentrations.

MTT Cytotoxicity Assay

This colorimetric assay is widely used to assess the cytotoxic effects of a compound on cancer cell lines by measuring the metabolic activity of viable cells.

Caption: Workflow for the MTT Cytotoxicity Assay.

Detailed Steps:

• Cell Culture: Maintain the desired cancer cell line in the appropriate culture medium and conditions.

• Cell Seeding: Seed the cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.

• Treatment: Treat the cells with a range of concentrations of the test compound. Include a vehicle control (cells with solvent but no compound).

• Incubation: Incubate the cells for a specified period, typically 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 10 minutes to ensure complete dissolution and then measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value by plotting cell viability against the compound concentrations.

Conclusion

This comparative analysis highlights the potential of Borapetoside B and other diterpenoid glycosides as valuable leads in drug discovery, particularly in the areas of inflammation and oncology. While the available data for Borapetoside B is still limited, the strong bioactivity of structurally related compounds suggests that it is a promising candidate for further investigation. The provided experimental protocols and pathway diagrams offer a framework for researchers to conduct their own evaluations and to further elucidate the mechanisms of action of these fascinating natural products. Future studies should focus on obtaining direct experimental data for Borapetoside B to enable a more definitive comparison and to validate its therapeutic potential.

References

• 1. Frontiers | Clerodane diterpenoids with anti-inflammatory activity from the tuberous root of Paratinospora sagittata (Oliv.) Wei Wang [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Clerodane diterpenes: sources, structures, and biological activities - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Lack of Hypoglycemic Effect of Borapetoside B In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo hypoglycemic effects of Borapetoside B against its structurally related compounds, Borapetoside A and Borapetoside C. The evidence presented herein substantiates the assertion that Borapetoside B does not exhibit a significant hypoglycemic effect, a crucial finding for researchers investigating the therapeutic potential of compounds isolated from Tinospora crispa.

Comparative Analysis of In Vivo Hypoglycemic Activity

Borapetosides A, B, and C are diterpenoid glycosides isolated from Tinospora crispa, a plant with a history of use in traditional medicine for treating diabetes.[1][2] While extracts of T. crispa have demonstrated anti-diabetic properties, in vivo studies on its isolated compounds reveal a stark contrast in their ability to lower blood glucose levels.

Notably, Borapetoside B has been consistently reported as inactive in vivo.[2][3] This lack of hypoglycemic activity is attributed to its stereochemistry. A comparative analysis of the structures of the three borapetosides indicates that the C-8 stereochemistry is a critical determinant of their hypoglycemic effect.[2] Borapetosides A and C, which demonstrate significant hypoglycemic activity, possess an 8R-chirality, whereas the inactive Borapetoside B has an 8S-chirality.

In a key study, the in vivo hypoglycemic activities of the major components, Borapetosides A, B, and C, were examined. Intraperitoneal injections of Borapetoside A and Borapetoside C (5 mg/kg) resulted in a significant lowering of plasma glucose levels in both normal and streptozotocin-induced type 1 diabetic mice. In contrast, Borapetoside B was found to be inactive. While the study reported the significant effects of A and C, specific quantitative data for the lack of effect of Borapetoside B was not detailed, a common practice for inactive compounds.

The following table summarizes the available quantitative data for the active comparators, Borapetoside A and C.

Compound	Animal Model	Dose	Effect on Plasma Glucose	Reference
Borapetoside B	Normal and STZ-induced diabetic mice	Not specified	Inactive
Borapetoside A	Normal and STZ-induced diabetic mice	5 mg/kg (i.p.)	Significant reduction
Borapetoside C	Normal and STZ-induced diabetic mice	5 mg/kg (i.p.)	Significant reduction

Experimental Protocols

To ensure the reproducibility and accurate interpretation of in vivo hypoglycemic studies, detailed experimental protocols are essential. The following methodologies are based on standard practices for evaluating anti-diabetic agents in rodent models.

Animal Model: Streptozotocin (B1681764) (STZ)-Induced Type 1 Diabetic Mice

• Animals: Male ICR mice are commonly used.

• Induction of Diabetes: Diabetes is induced by a single intraperitoneal (i.p.) injection of streptozotocin (STZ), a compound that is toxic to pancreatic β-cells.

• Dosage: A typical dose of STZ is administered to induce diabetes.

• Confirmation of Diabetes: Diabetes is confirmed by measuring fasting blood glucose levels several days after STZ injection. Mice with blood glucose levels significantly higher than the normal range are selected for the study.

• Grouping: Animals are divided into several groups: a normal control group, a diabetic control group, and treatment groups receiving the test compounds (e.g., Borapetoside A, B, C) or a positive control (e.g., insulin).

Assessment of Hypoglycemic Effect

• Compound Administration: The test compounds are typically administered via intraperitoneal injection at a specified dose (e.g., 5 mg/kg).

• Blood Glucose Monitoring: Blood samples are collected from the tail vein at various time points after compound administration (e.g., 0, 1, 2, 4, and 6 hours) to measure plasma glucose levels.

• Data Analysis: The percentage change in blood glucose from the initial level is calculated for each group. Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to determine the significance of the observed effects compared to the diabetic control group.

Visualizing the Experimental Workflow and Biological Context

To further clarify the experimental process and the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for in vivo hypoglycemic testing.

The anticipated mechanism of action for a hypoglycemic agent often involves the insulin (B600854) signaling pathway, which is crucial for glucose homeostasis.

Caption: Simplified insulin signaling pathway in muscle and adipose tissue.

Conclusion

The available scientific literature consistently indicates that Borapetoside B lacks the in vivo hypoglycemic effects observed with its stereoisomers, Borapetoside A and C. This difference is attributed to the specific stereochemistry at the C-8 position of the molecule. For researchers in drug discovery and development, this finding is critical for guiding efforts toward more promising candidates like Borapetoside A and C for the potential treatment of diabetes. Further studies providing direct quantitative comparisons would be beneficial to fully characterize the structure-activity relationship of this class of compounds.

References

• 1. Frontiers | Tinospora crispa (L.) Hook. f. & Thomson: A Review of Its Ethnobotanical, Phytochemical, and Pharmacological Aspects [frontiersin.org]
• 2. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Navigating Specificity: A Comparative Guide to Borapetoside B Cross-reactivity in Immunoassays

For researchers, scientists, and drug development professionals, the accurate detection and quantification of specific bioactive compounds are paramount. This guide provides a comprehensive comparison of Borapetoside B's potential cross-reactivity in assays designed for its structurally similar and biologically active stereoisomers, Borapetoside A and C. Understanding this potential for cross-reactivity is crucial for the accurate interpretation of experimental data and the development of specific analytical methods.

Borapetosides are a group of clerodane diterpenoid glycosides isolated from the medicinal plant Tinospora crispa. Among these, Borapetosides A and C have garnered significant interest for their hypoglycemic properties[1][2]. In contrast, Borapetoside B, a stereoisomer of Borapetosides A and C, is considered biologically inactive in this regard. The key determinant of this activity difference lies in the stereochemistry at the C-8 position of the molecule. Borapetosides A and C possess an 8R-chirality, which is associated with their hypoglycemic effects, while Borapetoside B has an 8S-chirality, rendering it inactive[1].

Given their structural similarities, the potential for Borapetoside B to cross-react in immunoassays developed for the detection of Borapetoside A or C is a significant concern. This guide explores this issue by providing a comparative analysis based on available data, a hypothetical experimental protocol to assess cross-reactivity, and visual diagrams to illustrate key concepts.

Structural and Functional Comparison

The subtle yet critical difference in the three-dimensional arrangement of atoms between these stereoisomers directly impacts their biological function. This structural similarity is also the primary reason for potential cross-reactivity in antibody-based assays.

Feature	Borapetoside A	Borapetoside B	Borapetoside C
Source	Tinospora crispa	Tinospora crispa	Tinospora crispa
Chemical Class	Clerodane Diterpenoid Glycoside	Clerodane Diterpenoid Glycoside	Clerodane Diterpenoid Glycoside
C-8 Stereochemistry	8R	8S	8R
Biological Activity (Hypoglycemic)	Active	Inactive	Active
Binding to Insulin (B600854) Resistance Targets (Predicted)	High Affinity	Low Affinity	High Affinity

Hypothetical Experimental Protocol: Competitive ELISA for Borapetoside C with Cross-reactivity Testing

To empirically determine the cross-reactivity of Borapetoside B in an assay for Borapetoside C, a competitive enzyme-linked immunosorbent assay (ELISA) is a suitable method. The following is a detailed, hypothetical protocol.

Objective: To quantify Borapetoside C and assess the cross-reactivity of Borapetoside B and Borapetoside A.

Principle: This is a competitive immunoassay. Borapetoside C in a sample competes with a fixed amount of enzyme-labeled Borapetoside C for binding to a limited number of anti-Borapetoside C antibody-coated microplate wells. The amount of enzyme-labeled Borapetoside C that binds to the antibody is inversely proportional to the concentration of Borapetoside C in the sample.

Materials:

• Anti-Borapetoside C monoclonal antibody

• Borapetoside C standard

• Borapetoside B and Borapetoside A for cross-reactivity testing

• Borapetoside C-Horseradish Peroxidase (HRP) conjugate

• 96-well microplate coated with anti-Borapetoside C antibody

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Preparation of Standards and Samples:

  • Prepare a series of Borapetoside C standards of known concentrations.

  • Prepare solutions of Borapetoside B and Borapetoside A at various concentrations to be tested for cross-reactivity.

  • Prepare unknown samples for analysis.

• Competitive Reaction:

  • Add a fixed volume of the sample, standard, or cross-reactant solution to the antibody-coated wells.

  • Immediately add a fixed volume of Borapetoside C-HRP conjugate to each well.

  • Incubate for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 37°C).

• Washing:

  • Wash the plate multiple times with wash buffer to remove any unbound reagents.

• Substrate Reaction:

  • Add the substrate solution to each well.

  • Incubate for a specified time (e.g., 15 minutes) at room temperature in the dark.

• Stopping the Reaction:

  • Add the stop solution to each well to terminate the color development.

• Data Acquisition:

  • Read the absorbance of each well at a specific wavelength (e.g., 450 nm) using a microplate reader.

• Calculation of Cross-reactivity:

  • Calculate the concentration of Borapetoside C that causes 50% inhibition of the maximum signal (IC50).

  • Calculate the IC50 for Borapetoside B and Borapetoside A.

  • Cross-reactivity (%) = (IC50 of Borapetoside C / IC50 of cross-reactant) x 100.

Figure 1. Experimental workflow for determining Borapetoside B cross-reactivity using a competitive ELISA.

Signaling Pathway of Active Borapetosides

Borapetosides A and C exert their hypoglycemic effects by modulating the insulin signaling pathway. Specifically, they have been shown to promote the phosphorylation of the insulin receptor (IR) and protein kinase B (Akt), which in turn leads to an increased expression of the glucose transporter 2 (GLUT2). This cascade of events enhances glucose uptake by cells, thereby lowering blood glucose levels.

Figure 2. Simplified signaling pathway of Borapetosides A and C in promoting glucose uptake.

Conclusion and Recommendations

The structural similarity between Borapetoside B and its biologically active counterparts, Borapetoside A and C, strongly suggests a high potential for cross-reactivity in immunoassays. The difference in stereochemistry at the C-8 position, while critical for biological function, may not be sufficient for complete discrimination by an antibody, especially if the epitope recognized by the antibody does not include this specific chiral center.

For researchers working with Tinospora crispa extracts or purified borapetosides, it is imperative to:

• Validate Assay Specificity: When developing or using an immunoassay for a specific borapetoside, it is crucial to perform cross-reactivity studies with all relevant stereoisomers.

• Employ Chromatographic Methods for Confirmation: For unambiguous quantification, especially in complex matrices, immunoassays should be used as a screening tool, with confirmatory analysis performed using methods with higher specificity, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Consider the Biological Context: When interpreting results from biological assays, it is important to remember that the presence of Borapetoside B is unlikely to contribute to the observed hypoglycemic effects.

By carefully considering the potential for cross-reactivity and employing appropriate analytical strategies, researchers can ensure the accuracy and reliability of their findings in the study of these promising natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. Affinity Bioorthogonal Chemistry (ABC) Tags for Site-Selective Conjugation, On-Resin Protein-Protein Coupling, and Purification of Protein Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Borapetoside B and Borapetol B in the Context of Antidiabetic Activity

A detailed analysis for researchers and drug development professionals.

Borapetoside B and borapetol B are two clerodane diterpenoids isolated from the medicinal plant Tinospora crispa. While structurally related, these two compounds exhibit a stark contrast in their biological activity, particularly concerning their potential as antidiabetic agents. This guide provides a comprehensive head-to-head comparison, drawing upon available experimental data to highlight their differing mechanisms and therapeutic potential.

Summary of Biological Activity

The primary distinction between the two compounds lies in their effect on glucose metabolism. Borapetol B has been identified as an active insulin (B600854) secretagogue, promoting insulin release from pancreatic β-cells. In contrast, Borapetoside B is consistently reported as being inactive in terms of hypoglycemic effects[1][2]. This difference is largely attributed to their stereochemistry. The active borapetosides, such as A and C, possess an 8R-chirality, whereas the inactive Borapetoside B has an 8S-chirality[1][2][3].

Quantitative Data Comparison: Borapetol B's Antidiabetic Effects

As Borapetoside B has been shown to be inactive, the following quantitative data focuses on the experimentally determined antidiabetic properties of borapetol B.

In Vivo Efficacy of Borapetol B in Rodent Models

Parameter	Animal Model	Treatment	Result	Significance	Reference
Oral Glucose Tolerance Test (OGTT)	Wistar Rats	Borapetol B	Area under the glucose curve (0-120 min) was 72 ± 17 mmol/L, compared to 344 ± 10 mmol/L in the placebo group.	p < 0.001
Oral Glucose Tolerance Test (OGTT)	Goto-Kakizaki (GK) Rats	Borapetol B	Area under the glucose curve (0-120 min) was 492 ± 63 mmol/L, compared to 862 ± 55 mmol/L in the placebo group.	p < 0.01
Plasma Insulin Levels	Wistar and GK Rats	Borapetol B	A 2-fold increase in plasma insulin levels at 30 minutes compared to the placebo group.	p < 0.05

In Vitro Efficacy of Borapetol B on Pancreatic Islets

Parameter	Model	Glucose Concentration	Treatment	Result	Significance	Reference
Insulin Secretion	Wistar Rat Islets	3.3 mM	10 µg/mL Borapetol B	5.5-fold increase in insulin secretion.	p < 0.001
Insulin Secretion	Wistar Rat Islets	16.7 mM	10 µg/mL Borapetol B	7.5-fold increase in insulin secretion.	p < 0.001
Insulin Secretion	GK Rat Islets	3.3 mM	10 µg/mL Borapetol B	2.5-fold increase in insulin secretion.	p < 0.001
Insulin Secretion	GK Rat Islets	16.7 mM	10 µg/mL Borapetol B	4.7-fold increase in insulin secretion.	p < 0.001

Mechanism of Action: A Tale of Two Molecules

The differing biological activities of Borapetoside B and borapetol B stem from their distinct interactions with cellular signaling pathways.

Borapetol B: A Stimulator of Insulin Secretion

Borapetol B's antidiabetic effect is primarily due to its ability to stimulate insulin release from pancreatic β-cells. Its mechanism involves modulating ion channel activity and other cellular processes that lead to insulin exocytosis. The proposed signaling pathway for borapetol B is as follows:

Caption: Proposed signaling pathway for borapetol B-induced insulin secretion.

Experimental evidence suggests that borapetol B's effect is partially dependent on the closure of ATP-sensitive potassium (K-ATP) channels, leading to membrane depolarization and subsequent influx of calcium through L-type Ca2+ channels. Furthermore, its action is also partly mediated by a pertussis toxin-sensitive G-protein, indicating an effect on the exocytosis of insulin vesicles.

Borapetoside B: Inactivity and Structural Implications

In contrast to borapetol B, Borapetoside B does not exhibit significant hypoglycemic activity. This lack of effect is attributed to its 8S-stereochemistry, which likely prevents it from binding effectively to the molecular targets that mediate the antidiabetic effects seen with its 8R-epimers, Borapetoside A and C. No dedicated studies on the signaling pathways of Borapetoside B have been conducted due to its reported inactivity.

Experimental Protocols

The following are summaries of the key experimental methodologies used to evaluate the antidiabetic properties of borapetol B.

Oral Glucose Tolerance Test (OGTT)

• Animal Models: Male normoglycemic Wistar and type 2 diabetic Goto-Kakizaki (GK) rats were used.

• Procedure: Following an overnight fast, the animals were administered borapetol B or a placebo orally. After 30 minutes, a glucose solution was administered orally.

• Data Collection: Blood glucose levels were measured at 0, 15, 30, 60, 90, and 120 minutes post-glucose administration. Plasma insulin levels were also determined.

• Analysis: The area under the curve (AUC) for glucose was calculated to determine the overall effect on glucose tolerance.

In Vitro Insulin Secretion Assay (Pancreatic Islets)

• Islet Isolation: Pancreatic islets were isolated from Wistar and GK rats by collagenase digestion.

• Incubation: Groups of isolated islets were incubated in a buffer solution containing low (3.3 mM) and high (16.7 mM) glucose concentrations, with and without borapetol B.

• Data Collection: The supernatant was collected after incubation to measure the amount of secreted insulin using a radioimmunoassay (RIA).

• Analysis: Insulin secretion in the presence of borapetol B was compared to the control groups at both low and high glucose concentrations.

The workflow for these key experiments can be visualized as follows:

Caption: Workflow for in vivo and in vitro evaluation of borapetol B.

Conclusion

The head-to-head comparison of Borapetoside B and borapetol B reveals a clear divergence in their potential as antidiabetic agents. Borapetol B is a promising compound with demonstrated efficacy in stimulating insulin secretion and improving glucose tolerance in both in vivo and in vitro models. Its mechanism of action involves the modulation of key ion channels and G-protein signaling in pancreatic β-cells. Conversely, Borapetoside B is considered inactive in this context, a fact attributed to its specific stereochemistry. This comparison underscores the critical importance of stereoisomerism in drug activity and highlights borapetol B as a molecule of interest for further research and development in the field of diabetes therapeutics.

References

• 1. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Lack of Evidence for Synergistic or Antagonistic Effects of Borapetoside B: A Comparative Analysis

For researchers, scientists, and drug development professionals, a critical review of existing literature reveals a significant gap in the understanding of Borapetoside B's interactive effects. Currently, there is no published experimental data demonstrating either synergistic or antagonistic properties of Borapetoside B when combined with other compounds.

Borapetoside B, a clerodane diterpenoid glycoside isolated from Tinospora crispa, has been consistently reported as biologically inactive, particularly in the context of hypoglycemic effects. This lack of activity is attributed to its specific stereochemistry. In contrast, its structural analogs, Borapetoside A and C, have demonstrated significant hypoglycemic and insulin-sensitizing properties. This guide provides a comparative overview of Borapetoside B and its active congeners and outlines a potential experimental approach to investigate its interactive effects.

Comparative Analysis of Borapetosides

The primary difference in the biological activity among Borapetosides A, B, and C is attributed to their stereochemistry at the C-8 position. Borapetosides A and C possess an 8R-chirality, which is associated with hypoglycemic activity, while Borapetoside B has an 8S-chirality, rendering it inactive in the studied models.[1][2][3]

Compound	Reported Biological Activity	Key Findings
Borapetoside B	Inactive	Consistently reported to lack hypoglycemic effects, attributed to its 8S-chirality.[1][2]
Borapetoside A	Hypoglycemic	Increases glucose utilization, reduces hepatic gluconeogenesis, and activates the insulin (B600854) signaling pathway.
Borapetoside C	Hypoglycemic, Insulin Sensitizing	Enhances insulin sensitivity, increases glucose utilization, and activates the IR-Akt-GLUT2 signaling pathway. A study showed that combined treatment of a low dose of borapetoside C with insulin enhanced the insulin-induced lowering of plasma glucose.
Borapetoside E	Hypoglycemic, Hypolipidemic	Improves hyperglycemia, insulin resistance, hepatic steatosis, and hyperlipidemia in high-fat-diet-induced diabetic mice.

Experimental Protocols for Active Borapetosides

To provide a framework for potential future studies on Borapetoside B, the following are summaries of experimental protocols used to evaluate the activity of its active counterparts.

Hypoglycemic Effect of Borapetoside A in Mice

• Animal Model: Streptozotocin-induced type 1 diabetic mice and diet-induced type 2 diabetic mice.

• Treatment: Mice were treated with a vehicle control, Borapetoside A, or other active agents.

• In Vitro Assays: Mouse myoblastic C2C12 and hepatocellular carcinoma Hep3B cells were used.

• Outcome Measures: Plasma glucose concentration, plasma insulin levels, glycogen (B147801) content, and protein expression of phosphoenolpyruvate (B93156) carboxykinase were measured.

Insulin Sensitizing Effect of Borapetoside C in Diabetic Mice

• Animal Model: Normal and type 2 diabetic (T2DM) mice, and type 1 diabetic (T1DM) mice.

• Treatment: Acute treatment with Borapetoside C (5mg/kg, i.p.). Combined treatment of a low dose of Borapetoside C (0.1mg/kg, i.p.) with insulin.

• Outcome Measures: Plasma glucose levels after oral glucose challenge, muscle glycogen content, and phosphorylation of insulin receptor (IR), Akt, and expression of glucose transporter-2 (GLUT2) in the liver.

Metabolic Effects of Borapetoside E in High-Fat-Diet-Induced Diabetic Mice

• Animal Model: High-fat-diet (HFD)-induced obese mice.

• Treatment: Intraperitoneal injection of Borapetoside E.

• Outcome Measures: Physiological, histological, and biochemical assessments including blood glucose, insulin resistance, hepatic steatosis, hyperlipidemia, and oxygen consumption. Gene and protein expression of molecules related to glucose and lipid metabolism were also analyzed.

Visualizing the Structural Differences and a Path Forward

The structural disparities between the active and inactive borapetosides are crucial for understanding their biological effects. The following diagram illustrates these key differences.

Figure 1. Structural basis of Borapetoside activity.

Given the absence of data on the interactive effects of Borapetoside B, a structured experimental workflow is necessary to explore this area. The following diagram proposes a potential research pathway.

Figure 2. Hypothetical workflow for interaction studies.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Borapetoside B in a Laboratory Setting

Core Principles for Chemical Waste Management

The foundation of safe disposal lies in the principles of proper segregation, secure containment, and clear labeling of all chemical waste. Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) mandate strict procedures for handling hazardous materials in laboratory environments.[1][2] A key requirement is the prohibition of disposing of hazardous pharmaceutical waste, including potentially cytotoxic compounds, into sewer systems.[2]

All materials that have come into contact with Borapetoside B should be treated as potentially hazardous waste. This includes contaminated personal protective equipment (PPE), glassware, and any unused or expired compound.[2]

Quantitative Guidelines for Laboratory Chemical Waste

To ensure compliance and safety, laboratories should adhere to specific quantitative parameters for waste accumulation and storage.

Parameter	Guideline	Regulatory Basis/Best Practice
Waste Accumulation Limit	Do not exceed 25 gallons of total chemical waste per laboratory.	Research Safety Guidance
Reactive Waste Limit	No more than one (1) quart of reactive acutely hazardous chemical waste.	Research Safety Guidance
Container Fill Level	Seal waste containers when they are three-quarters full to prevent spills.[2]	General Laboratory Safety
Storage Time (Academic Labs)	Maximum of six (6) months within the facility.	EPA Subpart K
Aqueous Waste pH for Drain Disposal	pH between 4 and 10 for non-toxic, water-soluble substances.	Institutional Guidelines
Empty Container Rinsing	Rinse three times; the first rinse is collected as chemical waste.	Environmental Health & Safety

Step-by-Step Disposal Protocol for Borapetoside B

The following protocol outlines the procedural steps for the proper disposal of Borapetoside B and associated waste.

1. Personal Protective Equipment (PPE): Before handling Borapetoside B or its waste, always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Waste Segregation at the Point of Generation: Immediately segregate waste contaminated with Borapetoside B from non-hazardous trash.

• Solid Waste: Place contaminated items such as gloves, wipes, and disposable labware into a designated, leak-proof hazardous waste container lined with a durable bag. If the compound is considered cytotoxic, a red or yellow container specifically marked for cytotoxic waste should be used.

• Liquid Waste: Collect unused solutions of Borapetoside B in a chemically compatible, leak-proof, and shatter-resistant container. Do not mix with incompatible chemicals.

• Sharps: Any needles, syringes, or glass Pasteur pipettes contaminated with Borapetoside B must be disposed of in a designated, puncture-resistant sharps container.

3. Container Labeling: Properly label all waste containers with the words "Hazardous Waste," the full chemical name ("Borapetoside B"), and any known hazard characteristics (e.g., "Cytotoxic"). Include the date when the first waste was added.

4. Storage in a Satellite Accumulation Area (SAA): Store sealed and labeled waste containers in a designated Satellite Accumulation Area within the laboratory. This area must be at or near the point of generation and under the control of laboratory personnel. Ensure that incompatible waste types are segregated to prevent reactions.

5. Scheduling Waste Pickup: Follow your institution's procedures for arranging the pickup of hazardous waste by trained Environmental Health and Safety (EHS) personnel. Do not allow waste to accumulate beyond the established time limits.

6. Final Disposal Method: For cytotoxic waste, the recommended final disposal methods are high-temperature incineration or chemical neutralization. These processes are performed by specialized waste management facilities to ensure the complete destruction of the hazardous compound.

Logical Workflow for Borapetoside B Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Borapetoside B waste.

Disposal workflow for Borapetoside B laboratory waste.

References

• 1. danielshealth.com [danielshealth.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Borapetoside B

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Borapetoside B. In the absence of a specific Safety Data Sheet (SDS) for this compound, it is imperative to treat Borapetoside B as a substance with unknown toxicity and handle it with the utmost caution. The following procedures are based on established best practices for managing potentially hazardous research chemicals.

Hazard Assessment and Mitigation

Given that the specific toxicological properties of Borapetoside B are not well-documented, a conservative approach to safety is required. Assume the compound may be toxic, irritant, and potentially hazardous upon inhalation, ingestion, or skin contact.[1][2] All handling procedures should be designed to minimize exposure.

Key Safety Principles:

• Minimize Exposure: Always aim to reduce the risk of direct contact, inhalation, and ingestion.[1]

• Work in a Controlled Environment: All manipulations of Borapetoside B, especially in powdered form, should be conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols.[3]

• Use Minimal Quantities: Whenever possible, use the smallest amount of the substance necessary for the experiment.[3]

• Avoid Working Alone: Never handle compounds of unknown toxicity when you are alone in the laboratory.

• Emergency Preparedness: Ensure that a safety shower, eyewash station, and appropriate fire extinguisher are readily accessible. All personnel should be familiar with emergency protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for the safe handling of Borapetoside B. The following table summarizes the recommended PPE.

Body Part	Protection Level	Specific Recommendations	Rationale
Respiratory	High	NIOSH-approved N95 or higher-rated respirator. For handling larger quantities or when aerosolization is likely, a powered air-purifying respirator (PAPR) is recommended.	To prevent inhalation of airborne particles.
Hands	Double Gloving	An inner layer of nitrile gloves with an outer layer of chemically resistant gloves (e.g., butyl rubber or Viton™).	Provides robust protection against accidental skin contact and potential chemical permeation.
Eyes/Face	Full Coverage	Chemical splash goggles and a full-face shield.	Protects against splashes, sprays, and airborne particles.
Body	Full Coverage	A lab coat, supplemented with a chemically resistant apron or disposable coveralls.	Prevents contamination of personal clothing and skin.
Feet	Enclosed Footwear	Closed-toe shoes, preferably made of a chemically resistant material.	Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol

A structured operational plan is crucial for minimizing risks during the handling of Borapetoside B.

Preparation:

• Designate a specific work area within a chemical fume hood for the procedure.

• Assemble all necessary equipment and reagents before commencing work.

• Ensure that a spill kit and appropriate waste containers are readily available.

• Don all required PPE before entering the designated work area.

Handling:

• Perform all weighing and transfers of solid Borapetoside B within the fume hood to contain any dust.

• Use appropriate tools such as spatulas and forceps to avoid direct contact.

• Keep containers of Borapetoside B sealed when not in use.

• If creating solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

• Decontaminate the work area thoroughly after use.

• Carefully remove and dispose of PPE in the designated waste stream.

• Wash hands and any potentially exposed skin with soap and water.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• All materials contaminated with Borapetoside B, including gloves, pipette tips, and empty containers, must be collected in a designated, sealed hazardous waste container.

Labeling:

• The hazardous waste container must be clearly labeled as "Hazardous Waste" and include the name "Borapetoside B," and any known information about its solvents or potential hazards.

Storage and Disposal:

• Store the hazardous waste container in a designated satellite accumulation area.

• Arrange for professional disposal through your institution's Environmental Health and Safety (EHS) office. Do not dispose of Borapetoside B down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling Borapetoside B.

References

• 1. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Chapter 7 - Safe Chemical Use [ehs.cornell.edu]
• 3. benchchem.com [benchchem.com]